Biotinoyl tripeptide-1

• CAS: 299157-54-3

Core Science & Biosynthesis

The Molecular Architecture of Biotinoyl Tripeptide-1's Therapeutic Action: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotinoyl tripeptide-1, a synthetic peptide combining the well-known hair nutrient biotin with the tripeptide Gly-His-Lys (GHK), has emerged as a significant bioactive compound in the fields of dermatology and cosmetology, particularly for its role in promoting hair growth and health. This technical guide provides an in-depth exploration of the molecular signaling pathways activated by Biotinoyl tripeptide-1. By elucidating its mechanisms of action, from the cellular level to gene expression, this document aims to equip researchers, scientists, and drug development professionals with a comprehensive understanding of its therapeutic potential. We will delve into its effects on dermal papilla cells, the synthesis of extracellular matrix proteins, and the modulation of key signaling cascades, supported by quantitative data and detailed experimental methodologies.

Introduction

Biotinoyl tripeptide-1, also known as Biotinyl-GHK, is a molecule designed to deliver the benefits of both biotin and a GHK tripeptide directly to the hair follicle.[1][2] The GHK peptide is a naturally occurring copper-binding peptide with a variety of roles in tissue repair and regeneration.[3][4] Its conjugation with biotin is intended to enhance its affinity for the hair shaft and follicle, thereby improving its efficacy.[5] The primary therapeutic application of Biotinoyl tripeptide-1 is in addressing hair loss by stimulating hair growth, strengthening the hair, and improving its overall appearance.[6][7] This guide will systematically dissect the molecular and cellular mechanisms that underpin these effects.

Core Mechanisms of Action

Biotinoyl tripeptide-1 exerts its effects through a multi-pronged approach at the cellular and molecular level, primarily targeting the hair follicle and its microenvironment. The core mechanisms include:

• Stimulation of Dermal Papilla Cells: The dermal papilla, located at the base of the hair follicle, plays a crucial role in regulating the hair growth cycle.[8] Biotinoyl tripeptide-1 has been shown to stimulate the proliferation and metabolic activity of these vital cells, thereby promoting hair growth.[8][9]

• Enhancement of Extracellular Matrix (ECM) Protein Synthesis: A key aspect of Biotinoyl tripeptide-1's function is its ability to bolster the anchoring of the hair shaft in the follicle. It achieves this by stimulating the synthesis of crucial ECM proteins, notably collagen IV and laminin-5.[2][6][9] These proteins are integral components of the basement membrane, which secures the hair follicle to the surrounding dermal tissue.[9]

• Prolongation of the Anagen (Growth) Phase: The hair growth cycle consists of three main phases: anagen (growth), catagen (transition), and telogen (resting).[8] Biotinoyl tripeptide-1 has been demonstrated to extend the anagen phase, allowing for a longer period of active hair growth and contributing to increased hair density.[8]

• Stimulation of Keratin Production: Keratin is the primary structural protein of hair. Biotinoyl tripeptide-1 promotes the synthesis of keratin, leading to a stronger and more resilient hair shaft.[8]

• Inhibition of 5α-reductase: This enzyme converts testosterone to dihydrotestosterone (DHT), a hormone implicated in androgenetic alopecia. Biotinoyl tripeptide-1 has been shown to inhibit 5α-reductase, thereby mitigating a key factor in hair loss.[4][6]

Molecular Signaling Pathways

The cellular effects of Biotinoyl tripeptide-1 are mediated by its influence on several key molecular signaling pathways. The GHK portion of the molecule is particularly significant in this regard.

Transforming Growth Factor-Beta (TGF-β) Pathway

The TGF-β signaling pathway is a critical regulator of cell proliferation, differentiation, and ECM production. The GHK peptide has been shown to modulate this pathway.[3][10] In the context of hair follicle health, activation of TGF-β signaling can lead to increased synthesis of collagen and other ECM components, thereby strengthening the hair follicle's structure and anchoring.[3] Research on GHK has demonstrated its ability to reverse the downregulation of TGF-β pathway genes associated with certain pathological conditions, suggesting a restorative effect on tissue remodeling and repair.[3][10]

Diagram 1: Proposed activation of the TGF-β signaling pathway by Biotinoyl tripeptide-1.

Wnt/β-catenin Pathway

The Wnt/β-catenin signaling pathway is fundamental to hair follicle development and regeneration.[1][11] Activation of this pathway in dermal papilla cells is a critical step in initiating the anagen phase of the hair cycle.[1] While direct studies on Biotinoyl tripeptide-1's effect on this pathway are emerging, the known role of GHK in tissue regeneration and the observed prolongation of the anagen phase strongly suggest its involvement.[6][12] Oleanolic acid, often formulated with Biotinoyl tripeptide-1, has been shown to enhance Wnt/β-catenin signaling.[6] This pathway ultimately leads to the transcription of genes that promote cell proliferation and differentiation within the hair follicle.

Diagram 2: Postulated involvement of Biotinoyl tripeptide-1 in the Wnt/β-catenin signaling pathway.

Quantitative Data Summary

The following tables summarize the quantitative effects of Biotinoyl tripeptide-1 and related compounds as reported in various studies. It is important to note that these values are often from studies using formulations containing multiple active ingredients, and thus the effects may not be solely attributable to Biotinoyl tripeptide-1.

Table 1: In Vitro and Ex Vivo Effects of Biotinoyl Tripeptide-1

Parameter	Effect	Concentration	Source
Hair Growth (cultured follicles)	121% increase	5 ppm	[7]
Human Hair Dermal Papilla Cell (HHDPC) Proliferation	148.24% increase	0.625% serum	[9]
HHDPC Proliferation	143.59% increase	1.25% serum	[9]
Laminin-5 Synthesis	58% increase	Not specified	[9]
Collagen IV Synthesis	121% increase	Not specified	[9]
Hair Anchoring	49% increase	Not specified	[9]

Table 2: Clinical Effects of Formulations Containing Biotinoyl Tripeptide-1

Parameter	Effect	Duration	Source
Hair Density	34% increase	12 weeks	[13]
Hair Density	35% increase	16 weeks	[14]
Hair Density	56.5% increase	4 months	[9]
Hair Loss	58% reduction	16 weeks	[14]
Hair Shine and Vitality	32% improvement	Not specified	[14]
Eyelash Length	17% increase	30 days	[2]
Eyelash Thickness	19% increase	30 days	[2]
Hair Density (with oral supplement)	Increase of 12.14 hairs/cm²	3 months	[6]
Anagen/Telogen Ratio	Improvement of 0.75	3 months	[6]

Experimental Protocols

This section provides generalized methodologies for key experiments cited in the literature on Biotinoyl tripeptide-1. These are intended to be representative protocols and may require optimization for specific experimental conditions.

Dermal Papilla Cell Culture and Proliferation Assay

Diagram 3: Workflow for Dermal Papilla Cell Proliferation Assay.

• Cell Isolation and Culture: Human follicle dermal papilla cells (HFDPC) are isolated from scalp skin samples.[15][16][17][18] The isolated cells are cultured in a suitable growth medium, such as DMEM supplemented with fetal bovine serum (FBS) and antibiotics, in a humidified incubator at 37°C and 5% CO2.[15][19]

• Cell Seeding: Once confluent, the cells are trypsinized, counted, and seeded into 96-well plates at a predetermined density.

• Treatment: After allowing the cells to adhere overnight, the culture medium is replaced with fresh medium containing various concentrations of Biotinoyl tripeptide-1 or a vehicle control.

• Incubation: The cells are incubated for a period of 24 to 72 hours.

• Proliferation Assay: Cell proliferation is assessed using a standard method such as the MTT assay (which measures metabolic activity) or a BrdU incorporation assay (which measures DNA synthesis).

• Data Analysis: The absorbance or fluorescence is measured using a plate reader, and the results are expressed as a percentage of the control group to determine the effect of Biotinoyl tripeptide-1 on cell proliferation.

Gene Expression Analysis by Quantitative PCR (qPCR)

• Cell Culture and Treatment: HFDPC or keratinocytes are cultured and treated with Biotinoyl tripeptide-1 as described above.

• RNA Extraction: After the treatment period, total RNA is extracted from the cells using a commercial RNA isolation kit.

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR: The cDNA is then used as a template for qPCR with primers specific for target genes (e.g., COL4A1, LAMA5, KRT1) and a housekeeping gene for normalization (e.g., GAPDH).

• Data Analysis: The relative expression of the target genes is calculated using the ΔΔCt method.

Immunofluorescence Staining for ECM Proteins

• Cell Culture on Coverslips: Cells are grown on sterile glass coverslips in a petri dish and treated with Biotinoyl tripeptide-1.

• Fixation and Permeabilization: The cells are fixed with paraformaldehyde and then permeabilized with a detergent like Triton X-100.

• Blocking: Non-specific antibody binding is blocked using a blocking solution (e.g., bovine serum albumin).

• Primary Antibody Incubation: The cells are incubated with primary antibodies specific for collagen IV or laminin-5.

• Secondary Antibody Incubation: After washing, the cells are incubated with a fluorescently labeled secondary antibody that binds to the primary antibody.

• Counterstaining and Mounting: The cell nuclei are stained with a fluorescent dye (e.g., DAPI), and the coverslips are mounted on microscope slides.

• Imaging: The slides are visualized using a fluorescence microscope, and the intensity and localization of the fluorescent signal are analyzed to determine the expression and distribution of the ECM proteins.

Clinical Assessment of Hair Growth

• Participant Recruitment: A cohort of individuals with hair loss (e.g., androgenetic alopecia) is recruited for the study.

• Baseline Assessment: At the beginning of the study, baseline measurements of hair density and the anagen/telogen ratio are taken using a phototrichogram.[8] This involves shaving a small area of the scalp and taking high-resolution images.

• Treatment: Participants are provided with a topical formulation containing Biotinoyl tripeptide-1 and instructed to apply it regularly over a specified period (e.g., 3-6 months).

• Follow-up Assessments: Phototrichograms of the same scalp area are taken at regular intervals throughout the study.

• Data Analysis: The images are analyzed to count the number of anagen and telogen hairs and to determine the hair density. Statistical analysis is performed to compare the changes from baseline between the treatment and placebo groups.

Conclusion

Biotinoyl tripeptide-1 represents a scientifically compelling ingredient for addressing hair loss and promoting hair health. Its multifaceted mechanism of action, centered on the stimulation of dermal papilla cells, enhancement of ECM protein synthesis, and modulation of key signaling pathways such as TGF-β and potentially Wnt/β-catenin, provides a robust foundation for its therapeutic efficacy. The quantitative data from both in vitro and clinical studies, although often derived from combination formulations, consistently point towards its positive effects on hair growth, density, and strength. The experimental protocols outlined in this guide offer a framework for further research into the precise molecular interactions and for the development of next-generation hair care therapeutics. As our understanding of the intricate biology of the hair follicle continues to grow, targeted peptides like Biotinoyl tripeptide-1 will undoubtedly play an increasingly important role in the scientific and clinical approach to hair restoration.

References

• 1. Targeting Wnt/β-Catenin Pathway for Developing Therapies for Hair Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biotinoyl Tripeptide-1 (Explained + Products) [incidecoder.com]
• 3. Regenerative and Protective Actions of the GHK-Cu Peptide in the Light of the New Gene Data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. us.typology.com [us.typology.com]
• 5. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 6. mdpi.com [mdpi.com]
• 7. caymanchem.com [caymanchem.com]
• 8. clinikally.com [clinikally.com]
• 9. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 10. GHK Peptide as a Natural Modulator of Multiple Cellular Pathways in Skin Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Wnt/β-catenin signaling in dermal condensates is required for hair follicle formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. GHK Peptide Inhibits Bleomycin-Induced Pulmonary Fibrosis in Mice by Suppressing TGFβ1/Smad-Mediated Epithelial-to-Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. flychem.com [flychem.com]
• 14. Can peptides reverse hair aging? What's the evidence? | MDhair [mdhair.co]
• 15. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 16. Isolation and Establishment of Hair Follicle Dermal Papilla Cell Cultures | Springer Nature Experiments [experiments.springernature.com]
• 17. Methods for the isolation and 3D culture of dermal papilla cells from human hair follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]

The Role of Biotinoyl Tripeptide-1 in the Prolongation of the Hair Follicle Anagen Phase: A Technical Whitepaper

Abstract

The hair growth cycle is a dynamic process characterized by three main phases: anagen (growth), catagen (transition), and telogen (resting). The prolongation of the anagen phase is a key therapeutic target for addressing hair loss and promoting hair growth. Biotinoyl tripeptide-1, a synthetically derived peptide combining biotin (Vitamin B7) and the tripeptide Gly-His-Lys (GHK), has emerged as a promising compound in this regard. This technical guide provides an in-depth analysis of the molecular and cellular mechanisms through which Biotinoyl tripeptide-1 is proposed to extend the anagen phase of the hair follicle. We will explore its role in stimulating dermal papilla cells, modulating key signaling pathways such as the Wnt/β-catenin pathway, upregulating crucial gene expression, and enhancing the integrity of the extracellular matrix. Furthermore, this document summarizes quantitative data from pertinent in vitro and clinical studies, details relevant experimental protocols, and provides visual representations of the key biological pathways and experimental workflows.

Introduction: The Hair Follicle Growth Cycle and the Significance of the Anagen Phase

The human hair follicle undergoes a cyclical process of growth (anagen), regression (catagen), and rest (telogen). The duration of the anagen phase determines the length of the hair shaft and is a critical factor in maintaining hair density.[1] Conditions such as androgenetic alopecia are characterized by a progressive shortening of the anagen phase, leading to hair follicle miniaturization and subsequent hair loss.[2] Therefore, therapeutic strategies aimed at prolonging the anagen phase are of significant interest to researchers and clinicians in the field of trichology.

Biotinoyl tripeptide-1 is a molecule that has garnered attention for its potential to positively influence the hair growth cycle.[3][4] It is a peptide derivative of biotin, a vitamin known for its importance in hair health.[3] The tripeptide component, GHK, is a well-documented signaling peptide involved in tissue repair and extracellular matrix synthesis.[5] This combination is designed to deliver the benefits of both biotin and the tripeptide directly to the hair follicle at a cellular level.[5]

Molecular and Cellular Mechanisms of Action

Biotinoyl tripeptide-1 is believed to exert its effects on the hair follicle through a multi-faceted approach, targeting various cellular and molecular processes that contribute to the maintenance and prolongation of the anagen phase.

Stimulation of Dermal Papilla Cells

The dermal papilla, located at the base of the hair follicle, is a cluster of specialized fibroblasts that play a crucial role in regulating the hair growth cycle.[3][6] Research suggests that Biotinoyl tripeptide-1 stimulates the proliferation and metabolic activity of these dermal papilla cells.[3][6][7] By activating these key regulatory cells, Biotinoyl tripeptide-1 promotes the proliferation and differentiation of the surrounding matrix cells, which are responsible for forming the hair shaft.[4] In vitro studies have demonstrated a significant increase in human hair dermal papilla cell (HHDPC) proliferation following treatment with formulations containing Biotinoyl tripeptide-1.[8][9]

Modulation of Signaling Pathways

The Wnt/β-catenin signaling pathway is a critical regulator of hair follicle development and regeneration.[10][11][12] Activation of this pathway is essential for inducing the transition from the telogen to the anagen phase and for maintaining the anagen phase.[10][13] While direct evidence linking Biotinoyl tripeptide-1 to the Wnt/β-catenin pathway is still emerging, its known effects on dermal papilla cell proliferation and the established role of Wnt signaling in this process suggest a potential interaction. Some research indicates that compounds used in conjunction with Biotinoyl tripeptide-1, such as oleanolic acid, can stimulate Wnt/β-catenin signaling.[2]

Figure 1: Proposed signaling cascade of Biotinoyl Tripeptide-1.

Upregulation of Gene Expression

Biotinoyl tripeptide-1 has been shown to influence the expression of genes critical for hair growth and follicle health. DNA array studies have indicated that it can upregulate genes associated with adhesion complex proteins, anti-inflammatory responses, and cell proliferation by 30% to 90% over baseline.[14] One key growth factor implicated in hair follicle development is Keratinocyte Growth Factor (KGF), also known as Fibroblast Growth Factor-7 (FGF-7).[15][16][17] KGF is produced by dermal papilla cells and stimulates the proliferation of keratinocytes in the hair bulb.[15] While direct studies on Biotinoyl tripeptide-1's effect on FGF-7 are limited, its action on dermal papilla cells suggests a potential for indirect upregulation.

Enhancement of Extracellular Matrix (ECM) Integrity

The extracellular matrix surrounding the hair follicle provides structural support and is crucial for anchoring the hair shaft.[7] Biotinoyl tripeptide-1 has been demonstrated to increase the synthesis of key ECM proteins, including collagen IV and laminin 5.[1][7][18] These proteins are vital components of the dermal-epidermal junction and contribute to a strong foundation for the hair follicle.[5] By reinforcing the ECM, Biotinoyl tripeptide-1 improves the structural integrity of the hair root, helping to keep the hair firmly embedded in the scalp and preventing premature shedding.[5][13]

Experimental Evidence

The efficacy of Biotinoyl tripeptide-1 in promoting hair growth and prolonging the anagen phase is supported by both in vitro and clinical studies.

In Vitro Studies

Ex vivo hair follicle organ culture is a valuable preclinical model for studying the effects of various compounds on hair growth.[19] In such studies, isolated human hair follicles are maintained in a culture medium. Treatment of these follicles with Biotinoyl tripeptide-1 has shown a dose-dependent increase in hair growth.[18] For instance, at concentrations of 2 ppm and 5 ppm, hair growth was increased by 58% and 121%, respectively, compared to control follicles.[18] Furthermore, these studies have demonstrated that Biotinoyl tripeptide-1 can prevent the degradation of collagen IV and laminin 5 in cultured hair follicles.[14][18]

Clinical Studies

Clinical trials involving topical application of formulations containing Biotinoyl tripeptide-1 have reported positive outcomes in individuals with hair loss. Phototrichogram analysis, a non-invasive method for assessing hair growth parameters, has been used to quantify these effects.[20] In one study, a lotion containing a mixture of oleanolic acid, apigenin, and Biotinoyl tripeptide-1 resulted in a statistically significant increase in the number of anagen hairs after 90 and 180 days of treatment.[20] Another study reported a 35% increase in hair density and a 58% reduction in hair loss after 16 weeks of using a topical solution with this peptide.[7] Participants in these studies have also self-reported reductions in hair loss and improvements in hair thickness and overall appearance.[20]

Quantitative Data Summary

The following tables summarize the quantitative findings from various studies on Biotinoyl tripeptide-1.

Table 1: In Vitro Hair Follicle Growth

Concentration of Biotinoyl Tripeptide-1	Percentage Increase in Hair Growth vs. Control	Reference
2 ppm	58%	[18]
5 ppm	121%	[18]

Table 2: Clinical Study Outcomes

Study Duration	Parameter Measured	Result	Reference
16 weeks	Hair Loss	58% reduction	[7]
16 weeks	Hair Density	35% increase	[7]
4 months	Hair Density	56.5% increase vs. control	[7]
90 and 180 days	Number of Anagen Hairs	Statistically significant increase	[20]
90 and 180 days	Total Number of Hairs	Statistically significant increase	[20]
3 months	Hair Density	Average increase of 7.8 hairs/cm²	[2]
3 months	Anagen Hair Count	Average increase of 5.29	[2]
3 months	Telogen Hair Count	Average decrease of 5.43	[2]

Table 3: In Vitro Human Dermal Papilla Cell Proliferation

Treatment	Concentration	Incubation Time	Proliferation Increase vs. Control	Reference
BRS	0.625%	72 hours	148.24%	[8][9]
BRS	1.25%	72 hours	143.59%	[8][9]

*BRS (Biosea® Revive Serum) contains Biotinoyl tripeptide-1 as a main ingredient.

Detailed Experimental Protocols

Hair Follicle Organ Culture

This protocol is a generalized representation based on standard methodologies for ex vivo hair follicle culture.[19]

Objective: To assess the effect of Biotinoyl tripeptide-1 on the elongation of isolated human hair follicles.

Materials:

• Human scalp skin samples from cosmetic surgery.

• William's E medium supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics.

• Biotinoyl tripeptide-1 stock solution.

• Stereomicroscope.

• Sterile microdissection tools.

• 24-well culture plates.

• Incubator (37°C, 5% CO2).

• Digital camera and image analysis software.

Procedure:

• Follicle Isolation: Under a stereomicroscope, anagen VI hair follicles are microdissected from the subcutaneous fat of the scalp skin samples.

• Culturing: Individual follicles are placed in 24-well plates containing supplemented William's E medium.

• Treatment: Biotinoyl tripeptide-1 is added to the culture medium at the desired final concentrations (e.g., 2 ppm, 5 ppm). A control group with the vehicle solvent is also prepared.

• Incubation: The plates are incubated at 37°C in a humidified atmosphere with 5% CO2.

• Measurement: The length of the hair shaft is measured daily for up to 14 days using a digital camera attached to the microscope and image analysis software.

• Analysis: The change in hair shaft length over time is calculated and compared between the treated and control groups.

Human Dermal Papilla Cell (HDPC) Proliferation Assay

This protocol is a generalized representation for assessing the mitogenic effect of Biotinoyl tripeptide-1 on HDPCs.

Objective: To determine the effect of Biotinoyl tripeptide-1 on the proliferation of cultured human dermal papilla cells.

Materials:

• Cryopreserved human dermal papilla cells.

• HDPC growth medium.

• Biotinoyl tripeptide-1 solution.

• 96-well culture plates.

• Cell proliferation assay kit (e.g., MTT, WST-1).

• Microplate reader.

Procedure:

• Cell Seeding: HDPCs are seeded into 96-well plates at a specific density and allowed to attach overnight.

• Treatment: The growth medium is replaced with a medium containing various concentrations of Biotinoyl tripeptide-1. A control group with the vehicle is included.

• Incubation: The cells are incubated for a specified period (e.g., 72 hours).

• Proliferation Assay: At the end of the incubation period, a cell proliferation reagent (e.g., MTT) is added to each well, and the plates are incubated according to the manufacturer's instructions.

• Measurement: The absorbance is measured using a microplate reader at the appropriate wavelength.

• Analysis: The absorbance values, which are proportional to the number of viable cells, are used to calculate the percentage increase in cell proliferation compared to the control group.

Figure 2: Workflow for assessing Biotinoyl Tripeptide-1's effect.

Conclusion

Biotinoyl tripeptide-1 demonstrates a significant potential in prolonging the anagen phase of the hair follicle through a variety of mechanisms. By stimulating dermal papilla cells, potentially modulating key signaling pathways like Wnt/β-catenin, enhancing the synthesis of crucial extracellular matrix proteins, and upregulating genes associated with cell proliferation, this peptide complex addresses several key factors involved in hair growth. The supporting evidence from both in vitro and clinical studies provides a strong foundation for its application in hair care formulations aimed at reducing hair loss and improving hair density. Further research to elucidate the precise signaling cascades and to conduct larger-scale, long-term clinical trials will continue to refine our understanding and optimize the therapeutic use of Biotinoyl tripeptide-1.

References

• 1. Hair Growth Peptides | Follicle Stimulation & Scalp Care - Creative Peptides [creative-peptides.com]
• 2. Comparative Study of a Topical and Oral Combination Therapy Containing Oleanolic Acid, Apigenin, and Biotinyl Tripeptide-1 in Patients with Androgenetic Alopecia: A Prospective, Open-Label Trial [mdpi.com]
• 3. clinikally.com [clinikally.com]
• 4. flychem.com [flychem.com]
• 5. nbinno.com [nbinno.com]
• 6. enchant.lv [enchant.lv]
• 7. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Targeting Wnt/β-Catenin Pathway for Developing Therapies for Hair Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [PDF] Targeting Wnt/β-Catenin Pathway for Developing Therapies for Hair Loss | Semantic Scholar [semanticscholar.org]
• 12. The Molecular Mechanism of Natural Products Activating Wnt/β-Catenin Signaling Pathway for Improving Hair Loss [ouci.dntb.gov.ua]
• 13. Bio-peptides for Hair Regrowth: A Dermatologist’s Guide | Dermatocare [dermatocare.com]
• 14. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 15. Keratinocyte growth factor is an important endogenous mediator of hair follicle growth, development, and differentiation. Normalization of the nu/nu follicular differentiation defect and amelioration of chemotherapy-induced alopecia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Keratinocyte growth factor is required for hair development but not for wound healing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Hair growth is promoted by BeauTop via expression of EGF and FGF-7 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. caymanchem.com [caymanchem.com]
• 19. Methods to Study Human Hair Follicle Growth Ex Vivo: Human Microdissected Hair Follicle and Human Full Thickness Skin Organ Culture | Springer Nature Experiments [experiments.springernature.com]
• 20. hilarispublisher.com [hilarispublisher.com]

The Convergence of Biotechnology and Hair Care: A Technical Guide to Biotinoyl Tripeptide-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotinoyl tripeptide-1, a synthetically produced molecule combining the well-known vitamin Biotin (Vitamin B7) with a tripeptide containing the amino acid sequence Glycyl-Histidyl-Lysine (GHK), has emerged as a significant compound in the fields of cosmetics and trichology. This technical guide provides a comprehensive overview of the discovery, synthesis, and mechanism of action of Biotinoyl tripeptide-1, with a focus on its role in promoting hair growth and health. Detailed experimental protocols for its synthesis and evaluation, along with quantitative data from key studies, are presented to serve as a resource for researchers and professionals in the field. Furthermore, this guide elucidates the key signaling pathways influenced by this peptide, offering a deeper understanding of its biological activity at the cellular and molecular levels.

Discovery and Rationale

The development of Biotinoyl tripeptide-1 stems from the convergence of two key scientific insights: the established role of biotin in cellular metabolism and hair health, and the signaling capabilities of short-chain peptides in tissue repair and regeneration.[1] Biotin, a vital coenzyme for carboxylase enzymes, is essential for amino acid metabolism, which are the foundational components of proteins like keratin, the primary structural element of hair.[2] The tripeptide Gly-His-Lys (GHK) is a naturally occurring plasma peptide known for its wound-healing and anti-inflammatory properties, as well as its ability to stimulate the synthesis of extracellular matrix components such as collagen.[3]

The innovation behind Biotinoyl tripeptide-1 lies in the covalent linkage of biotin to the GHK tripeptide. This conjugation was designed to enhance the delivery and bioavailability of the peptide to the hair follicle, while the GHK moiety acts as a signaling molecule to stimulate key cellular processes involved in hair growth and anchoring.[4][5] The resulting molecule, with a molecular weight of 566.7 g/mol , is a water-soluble peptide that can be incorporated into various topical formulations.[6][7]

Synthesis of Biotinoyl Tripeptide-1

The synthesis of Biotinoyl tripeptide-1 can be achieved through both liquid-phase and solid-phase peptide synthesis (SPPS) methodologies. While both approaches are viable, liquid-phase synthesis is often favored for large-scale production due to lower costs associated with the absence of expensive resins.[1][8]

Liquid-Phase Synthesis

A patented liquid-phase synthesis method for Biotinoyl tripeptide-1 involves a multi-step process that can be purified by crystallization, avoiding the need for final liquid phase purification often required in solid-phase synthesis.[1]

Experimental Protocol: Liquid-Phase Synthesis of Biotinoyl Tripeptide-1 [1]

• Preparation of Biotin-N-hydroxysuccinimide ester:

  • In a reaction vessel, combine tetrahydrofuran, biotin, N-hydroxysuccinimide, and 1,3-dicyclohexylcarbodiimide.

  • Heat the mixture under reflux.

  • After the reaction, filter the mixture and concentrate the filtrate under reduced pressure to obtain a white solid of Biotin-N-hydroxysuccinimide ester.

• Preparation of Biotin-Gly-OH:

  • Dissolve the Biotin-N-hydroxysuccinimide ester in a suitable solvent.

  • React with glycine to form Biotin-Gly-OH.

• Preparation of Biotin-GHK(Boc)-OH:

  • Couple the Biotin-Gly-OH with a protected dipeptide, His-Lys(Boc)-OH. The Boc (tert-butyloxycarbonyl) group protects the lysine side chain.

  • The reaction temperature is typically controlled at 30 ± 5 °C for 2-3 hours.

• Preparation of Biotin Tripeptide-1:

  • Sequentially add 4M hydrochloric acid and the Biotin-GHK(Boc)-OH from the previous step into a reaction vessel with stirring.

  • Allow the reaction to proceed at room temperature (25 ± 5 °C) for 1-2 hours to remove the Boc protecting group.

  • After the reaction is complete, add an organic solvent such as acetonitrile dropwise to induce crystallization.

  • Allow the crystals to grow at a controlled temperature of 5 ± 3 °C for 24 hours.

  • Filter the mixture and dry the resulting crystals under vacuum to obtain pure Biotinoyl tripeptide-1.

Solid-Phase Peptide Synthesis (SPPS)

Solid-phase peptide synthesis offers a more controlled and automated approach for synthesizing peptides. The general principle involves anchoring the C-terminal amino acid to an insoluble resin and sequentially adding the subsequent amino acids.

Experimental Workflow: Solid-Phase Peptide Synthesis of Biotinoyl Tripeptide-1

References

• 1. CN111004304B - Liquid phase synthesis method of biotin tripeptide-1 - Google Patents [patents.google.com]
• 2. flychem.com [flychem.com]
• 3. EP2699223B1 - New cosmetic uses of ghk tripeptide - Google Patents [patents.google.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. WO2012143845A2 - New cosmetic and therapeutical uses of ghk tripeptide - Google Patents [patents.google.com]
• 6. us.typology.com [us.typology.com]
• 7. Biotinoyl tripeptide-1 | C24H38N8O6S | CID 11534242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]

Biotinoyl Tripeptide-1: A Comprehensive Technical Review of its Impact on Keratin and Collagen Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotinoyl tripeptide-1, a synthetic peptide combining biotin (Vitamin B7) and a tripeptide of glycine, histidine, and lysine (GHK), has emerged as a significant bioactive compound in the fields of dermatology and cosmetology, particularly for its role in hair and skin health. This technical guide provides an in-depth analysis of the molecular mechanisms through which Biotinoyl tripeptide-1 influences the synthesis of crucial structural proteins, namely keratin and collagen. It consolidates quantitative data from various studies, presents detailed experimental protocols for in vitro and ex vivo analysis, and illustrates the key signaling pathways and experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in the development of novel therapeutic and cosmetic applications for this peptide.

Introduction

The integrity and regenerative capacity of the skin and its appendages, such as hair follicles, are heavily reliant on the structural framework provided by proteins like keratin and collagen. Keratins are the primary components of the hair shaft, providing strength and structure, while collagens, particularly collagen IV, are essential for the integrity of the basement membrane that anchors the hair follicle to the dermal tissue.[1] Biotinoyl tripeptide-1 has garnered attention for its purported ability to stimulate the production of these vital proteins, thereby offering potential benefits in addressing conditions like hair loss and skin aging. This guide delves into the scientific evidence supporting these claims.

Mechanism of Action

Biotinoyl tripeptide-1 exerts its effects through a multi-faceted mechanism primarily centered on the hair follicle. The proposed mechanisms include:

• Stimulation of Dermal Papilla Cells: The dermal papilla is a key signaling center in the hair follicle that regulates hair growth. Biotinoyl tripeptide-1 has been shown to stimulate the proliferation of human hair dermal papilla cells (HHDPCs), which are crucial for initiating and sustaining the anagen (growth) phase of the hair cycle.[2]

• Enhancement of Extracellular Matrix (ECM) Proteins: The peptide promotes the synthesis of essential anchoring molecules in the dermal-epidermal junction. Specifically, it has been demonstrated to increase the production of laminin 5 and collagen IV, which are critical for strengthening the adhesion of the hair follicle to the surrounding tissue and preventing premature hair shedding.[1][3][4]

• Modulation of Signaling Pathways: Biotinoyl tripeptide-1 is believed to influence key signaling pathways involved in hair follicle morphogenesis and cycling, including the Wnt/β-catenin and transforming growth factor-beta (TGF-β) pathways. The Wnt/β-catenin pathway is a master regulator of hair follicle development and regeneration, while the TGF-β pathway is involved in regulating the hair cycle, with some isoforms promoting the catagen (regression) phase.[5][6][7]

Quantitative Data on Keratin and Collagen Production

Several studies have quantified the impact of Biotinoyl tripeptide-1 on the production of keratin and collagen-related proteins. The following tables summarize the key findings.

Parameter	Treatment	Result	Reference
Keratin Gene Expression	Biotinoyl tripeptide-1	36% increase in keratin gene expression	[8]
Laminin 5 Production	Biotinoyl tripeptide-1	49% increase in laminin 5 synthesis in hair follicle cells	[8][9]
Collagen IV Production	Biotinoyl tripeptide-1	49% increase in collagen IV synthesis in hair follicle cells	[8][9]

Table 1: In Vitro Effects of Biotinoyl tripeptide-1 on Keratin and ECM Protein Production.

Parameter	Treatment Protocol	Result	Reference
Hair Growth	2 ppm Biotinoyl tripeptide-1 on cultured human hair follicles	58% increase in hair growth	[10][11]
Hair Growth	5 ppm Biotinoyl tripeptide-1 on cultured human hair follicles	121% increase in hair growth	[10][11]
Hair Density	Topical application of a serum containing Biotinoyl tripeptide-1 for 4 months	56.5% increase in hair density compared to control	[2][12]
Hair Loss Reduction	Topical application of a solution with Biotinoyl tripeptide-1 for 16 weeks	58% reduction in hair loss	[2][8]
Hair Density Increase	Topical application of a solution with Biotinoyl tripeptide-1 for 16 weeks	35% increase in hair density	[2][8]

Table 2: Ex Vivo and Clinical Effects of Biotinoyl tripeptide-1 on Hair Growth and Density.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to assess the efficacy of Biotinoyl tripeptide-1.

In Vitro Human Hair Dermal Papilla Cell (HHDPC) Proliferation Assay

This protocol is designed to evaluate the effect of Biotinoyl tripeptide-1 on the proliferation of HHDPCs, a key indicator of its potential to stimulate hair growth.

4.1.1. Materials

• Human Hair Dermal Papilla Cells (HHDPCs)

• Dermal Papilla Cell Growth Medium

• Biotinoyl tripeptide-1 (soluble in DMSO or PBS)[10]

• 96-well culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent[13]

• MTT solvent (e.g., DMSO or isopropanol with HCl)[13]

• Plate reader

4.1.2. Protocol

• Cell Seeding: Culture HHDPCs in appropriate growth medium. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.[14]

• Treatment: Prepare serial dilutions of Biotinoyl tripeptide-1 in the cell culture medium. Replace the existing medium in the wells with the medium containing different concentrations of the peptide (e.g., 0.1, 1, 10 µM). Include a vehicle control (medium with the same concentration of solvent used to dissolve the peptide) and a negative control (medium only).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Assay:

  • Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until formazan crystals are formed.

  • Add 100-150 µL of MTT solvent to each well to dissolve the formazan crystals.[13]

  • Shake the plate gently for 15 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader. The absorbance is directly proportional to the number of viable, proliferating cells.

Ex Vivo Hair Follicle Organ Culture

This protocol allows for the assessment of Biotinoyl tripeptide-1's direct effect on hair follicle growth and the expression of keratin and collagen in a system that closely mimics the in vivo environment.

4.2.1. Materials

• Human scalp skin samples (from cosmetic surgery)

• William's E medium supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics

• Biotinoyl tripeptide-1

• 24-well plates

• Dissecting microscope and tools

• Incubator (37°C, 5% CO2)

4.2.2. Protocol

• Hair Follicle Isolation: Under a dissecting microscope, isolate individual anagen VI hair follicles from the subcutaneous fat of the scalp skin samples.[8]

• Culture: Place one hair follicle per well in a 24-well plate containing 1 mL of supplemented William's E medium.

• Treatment: Add Biotinoyl tripeptide-1 to the culture medium at desired concentrations (e.g., 2 ppm and 5 ppm).[10][11] Include a vehicle control.

• Incubation: Culture the hair follicles for 7-14 days, changing the medium every 2-3 days.

• Analysis:

  • Hair Shaft Elongation: Measure the length of the hair shaft daily using an imaging software.

  • Immunohistochemistry: After the culture period, embed the hair follicles in OCT compound, cryosection, and perform immunohistochemical staining for keratin, laminin 5, and collagen IV to assess protein expression and localization.

Quantification of Gene Expression by qPCR

This protocol details the methodology for quantifying the expression of keratin and collagen genes in response to Biotinoyl tripeptide-1 treatment.

4.3.1. Materials

• Treated and control cells or hair follicles

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers for target genes (e.g., KRT81, KRT83 for hair keratins; COL4A1, LAMA5 for collagen IV and laminin 5) and a housekeeping gene (e.g., GAPDH, ACTB)

• SYBR Green qPCR master mix

• qPCR instrument

4.3.2. Protocol

• RNA Extraction: Extract total RNA from the cell or tissue samples using a commercial RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR:

  • Prepare the qPCR reaction mix containing SYBR Green master mix, forward and reverse primers for the target and housekeeping genes, and the synthesized cDNA.

  • Run the qPCR reaction using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways influenced by Biotinoyl tripeptide-1 and the workflows of the experimental protocols described above.

References

• 1. Ex vivo Culture Assay Using Human Hair Follicles to Study Circadian Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methods to Study Human Hair Follicle Growth Ex Vivo: Human Microdissected Hair Follicle and Human Full Thickness Skin Organ Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. odisharay.com [odisharay.com]
• 6. researchgate.net [researchgate.net]
• 7. The Molecular Mechanism of Natural Products Activating Wnt/β-Catenin Signaling Pathway for Improving Hair Loss [mdpi.com]
• 8. Methods to Study Human Hair Follicle Growth Ex Vivo: Human Microdissected Hair Follicle and Human Full Thickness Skin Organ Culture | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. sciencellonline.com [sciencellonline.com]
• 11. Cell Counting & Health Analysis [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]
• 13. broadpharm.com [broadpharm.com]
• 14. promocell.com [promocell.com]

The GHK Motif: A Linchpin in the Bioactivity of Biotinoyl Tripeptide-1 for Hair Follicle Revitalization

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Biotinoyl tripeptide-1, a synthetic peptide comprised of biotin and the tripeptide Glycyl-Histidyl-Lysine (GHK), has emerged as a significant molecule in the field of hair care and regenerative medicine. Its purported efficacy in promoting hair growth and anchoring is largely attributed to the biological activities of its constituent GHK motif. This technical guide provides an in-depth exploration of the role of the GHK motif in the activity of Biotinoyl tripeptide-1, focusing on its molecular mechanisms of action. We present a compilation of quantitative data from various studies, detail relevant experimental protocols for its evaluation, and visualize key signaling pathways and experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development in the areas of dermatology and cosmetology.

Introduction

Hair loss, or alopecia, is a widespread condition with significant psychosocial impact, driving a continuous search for effective therapeutic agents. Biotinoyl tripeptide-1 has gained considerable attention for its potential to mitigate hair loss and enhance hair quality. The molecule's design combines the well-known benefits of biotin for hair health with the regenerative properties of the GHK tripeptide. The GHK sequence is a naturally occurring plasma peptide that declines with age, and its copper-complexed form (GHK-Cu) has been extensively studied for its roles in wound healing, tissue repair, and anti-inflammatory processes. This guide focuses on elucidating the specific contributions of the GHK motif to the overall activity of Biotinoyl tripeptide-1, particularly in the context of the hair follicle microenvironment.

The GHK Motif: A Biologically Active Peptide

The Glycyl-Histidyl-Lysine (GHK) sequence is the core functional unit of Biotinoyl tripeptide-1, acting as a carrier peptide. It has a high affinity for copper (II) ions, forming the GHK-Cu complex, which is believed to be its primary bioactive form. The GHK motif is involved in a multitude of cellular processes that are crucial for tissue regeneration and maintenance.

Mechanism of Action

The GHK motif exerts its effects through several interconnected mechanisms:

• Stimulation of Extracellular Matrix (ECM) Proteins: GHK is a potent stimulator of collagen and glycosaminoglycan synthesis in fibroblasts. This is critical for the integrity and strength of the dermal matrix surrounding the hair follicle.

• Modulation of Signaling Pathways: GHK has been shown to influence key signaling pathways involved in cell growth, proliferation, and differentiation, including the Wnt/β-catenin and TGF-β pathways.

• Gene Modulation: Studies have indicated that GHK can modulate the expression of a significant number of human genes, often reversing the gene expression signature of diseased or aged tissues to a healthier state.

• Anti-inflammatory and Antioxidant Effects: GHK exhibits anti-inflammatory properties and can protect cells from oxidative damage, creating a more favorable environment for hair growth.

Quantitative Data on the Efficacy of Biotinoyl Tripeptide-1

The following tables summarize the quantitative data from various in vitro, ex vivo, and clinical studies investigating the effects of Biotinoyl tripeptide-1 and its GHK motif.

Table 1: In Vitro & Ex Vivo Efficacy of Biotinoyl Tripeptide-1

Parameter	Model System	Treatment	Result	Citation
Dermal Papilla Cell Proliferation	Human Hair Dermal Papilla Cells (HHDPCs)	Serum with Biotinoyl Tripeptide-1 (0.625%)	148.24% increase after 72 hours	[1]
Dermal Papilla Cell Proliferation	Human Hair Dermal Papilla Cells (HHDPCs)	Serum with Biotinoyl Tripeptide-1 (1.25%)	143.59% increase after 72 hours	[1]
Laminin 5 Synthesis	Hair Follicle Cells	Biotinoyl Tripeptide-1	49% increase	[2]
Collagen IV Synthesis	Hair Follicle Cells	Biotinoyl Tripeptide-1	121% increase	[1]
Hair Growth	Cultured Human Hair Follicles	Biotinyl-GHK	Dose-dependent increase in follicle growth	[3]

Table 2: Clinical Efficacy of Topical Formulations Containing Biotinoyl Tripeptide-1

Parameter	Study Population	Treatment Duration	Result	Citation
Hair Density	Androgenetic Alopecia & Telogen Effluvium	16 weeks	35% increase	[2]
Hair Loss	Androgenetic Alopecia & Telogen Effluvium	16 weeks	58% reduction	[2]
Hair Density	Androgenetic Alopecia	4 months	56.5% increase compared to control	[4]
Hair Density	Healthy Volunteers	12 weeks	34% increase	[5]
Anagen/Telogen Ratio	Androgenetic Alopecia	3 months	0.75 improvement	[6]
Hair Density	Androgenetic Alopecia	3 months	Average increase of 7.8 hairs/cm²	[6]
Hair Shaft Thickness	Androgenetic Alopecia	3 months	Average increase of 0.01 mm	[6]

Key Signaling Pathways Modulated by the GHK Motif

The GHK motif in Biotinoyl tripeptide-1 influences several critical signaling pathways that regulate hair follicle cycling and growth.

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway is fundamental for hair follicle morphogenesis and regeneration. Activation of this pathway in dermal papilla cells is crucial for inducing the anagen (growth) phase of the hair cycle. The GHK motif is believed to promote the stabilization and nuclear translocation of β-catenin, leading to the transcription of target genes that stimulate hair growth.[7][8]

GHK Motif Activating the Wnt/β-catenin Signaling Pathway.

TGF-β Signaling Pathway

The Transforming Growth Factor-beta (TGF-β) signaling pathway has a dual role in the hair follicle, promoting growth at low concentrations and inducing the catagen (regression) phase at higher concentrations. The GHK motif has been shown to modulate TGF-β signaling, which may contribute to its ability to prolong the anagen phase and delay catagen entry.[3][9][10]

Modulation of the TGF-β Signaling Pathway by the GHK Motif.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of Biotinoyl tripeptide-1 and its GHK motif.

Dermal Papilla Cell Proliferation Assay (MTT Assay)

This protocol is for assessing the effect of Biotinoyl tripeptide-1 on the proliferation of human follicle dermal papilla cells (HFDPCs).

Materials:

• Human Follicle Dermal Papilla Cells (HFDPCs)

• HFDPC Growth Medium

• Biotinoyl tripeptide-1 stock solution (in sterile, appropriate solvent)

• 96-well tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed HFDPCs in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of HFDPC Growth Medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of Biotinoyl tripeptide-1 in HFDPC Growth Medium. After 24 hours, replace the medium with 100 µL of the diluted Biotinoyl tripeptide-1 solutions. Include a vehicle control (medium with the same concentration of solvent as the highest peptide concentration) and a positive control (e.g., a known growth factor).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well. Pipette up and down to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell proliferation relative to the vehicle control.

Workflow for the Dermal Papilla Cell Proliferation (MTT) Assay.

Immunofluorescence Staining for Laminin 5 and Collagen IV

This protocol details the visualization and semi-quantification of key extracellular matrix proteins in HFDPCs treated with Biotinoyl tripeptide-1.

Materials:

• HFDPCs cultured on glass coverslips in 24-well plates

• Biotinoyl tripeptide-1

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS (for permeabilization)

• Blocking buffer (e.g., 5% Bovine Serum Albumin in PBS)

• Primary antibodies: Rabbit anti-Laminin 5 and Mouse anti-Collagen IV

• Secondary antibodies: Goat anti-Rabbit IgG (Alexa Fluor 488) and Goat anti-Mouse IgG (Alexa Fluor 594)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Culture HFDPCs on coverslips and treat with Biotinoyl tripeptide-1 as described in the proliferation assay.

• Fixation: After the treatment period, wash the cells twice with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash three times with PBS and permeabilize with 0.1% Triton X-100 for 10 minutes.

• Blocking: Wash three times with PBS and block with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with primary antibodies (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody Incubation: Wash three times with PBS and incubate with fluorescently labeled secondary antibodies (diluted in blocking buffer) for 1 hour at room temperature in the dark.

• Counterstaining: Wash three times with PBS and incubate with DAPI for 5 minutes.

• Mounting: Wash three times with PBS and mount the coverslips onto glass slides using mounting medium.

• Imaging: Visualize and capture images using a fluorescence microscope. Analyze fluorescence intensity to semi-quantify protein expression.

Workflow for Immunofluorescence Staining.

Quantitative Real-Time PCR (qPCR) for Keratin Gene Expression

This protocol is for quantifying the expression of keratin genes in hair follicle cells in response to Biotinoyl tripeptide-1.

Materials:

• Cultured hair follicle cells (e.g., outer root sheath keratinocytes)

• Biotinoyl tripeptide-1

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers for target keratin genes (e.g., KRT81, KRT86) and a housekeeping gene (e.g., GAPDH, ACTB)

• SYBR Green qPCR master mix

• Real-time PCR system

Procedure:

• Cell Culture and Treatment: Culture hair follicle cells and treat with Biotinoyl tripeptide-1.

• RNA Extraction: At the end of the treatment period, lyse the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mix containing SYBR Green master mix, forward and reverse primers for the target and housekeeping genes, and cDNA template.

• qPCR Program: Run the qPCR program on a real-time PCR system. A typical program includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis: Analyze the amplification data using the ΔΔCt method to determine the relative fold change in gene expression in the treated samples compared to the control.

Conclusion

The GHK motif is a critical component of Biotinoyl tripeptide-1, conferring a significant portion of its biological activity related to hair growth promotion. Through its ability to stimulate the production of key extracellular matrix proteins, modulate crucial signaling pathways such as Wnt/β-catenin and TGF-β, and influence gene expression, the GHK motif provides a multi-faceted approach to improving the health and vitality of the hair follicle. The quantitative data from numerous studies support its efficacy, and the experimental protocols provided herein offer a framework for further research and development in this area. A deeper understanding of the precise molecular interactions of the GHK motif will undoubtedly pave the way for the development of more targeted and effective therapies for various forms of alopecia.

References

• 1. clinikally.com [clinikally.com]
• 2. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 3. GHK Peptide as a Natural Modulator of Multiple Cellular Pathways in Skin Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Targeting Wnt/β-Catenin Pathway for Developing Therapies for Hair Loss | Semantic Scholar [semanticscholar.org]
• 5. flychem.com [flychem.com]
• 6. mdpi.com [mdpi.com]
• 7. Targeting Wnt/β-Catenin Pathway for Developing Therapies for Hair Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting Wnt/β-Catenin Pathway for Developing Therapies for Hair Loss - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The naturally occurring peptide GHK reverses age-related fibrosis by modulating myofibroblast function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GHK Peptide Inhibits Bleomycin-Induced Pulmonary Fibrosis in Mice by Suppressing TGFβ1/Smad-Mediated Epithelial-to-Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]

Biotinoyl Tripeptide-1 and its Interaction with the Hair Follicle Extracellular Matrix: A Technical Guide

Abstract: Biotinoyl Tripeptide-1, a conjugate of the vitamin biotin and the signal peptide Glycyl-L-Histidyl-L-Lysine (GHK), has emerged as a significant molecule in cosmetic science, particularly for its role in promoting hair health and mitigating hair loss. This technical guide provides an in-depth examination of its mechanism of action, focusing on its critical interactions with the extracellular matrix (ECM) of the hair follicle. The peptide enhances the synthesis of key structural proteins, primarily Collagen IV and Laminin-5, which are essential for strengthening the dermal-epidermal junction and improving hair anchorage. This document consolidates quantitative data from various studies, details key experimental methodologies, and illustrates the underlying cellular and molecular pathways. It is intended for researchers, scientists, and professionals in the field of drug development and dermatology.

Introduction

The hair follicle is a complex mini-organ embedded in the dermal layer of the skin. Its cyclic activity and structural integrity are heavily dependent on the surrounding microenvironment, particularly the extracellular matrix (ECM). The ECM provides the necessary structural support and mediates crucial signaling between different cell types within the follicle, such as dermal papilla cells and keratinocytes.[1] Biotinoyl Tripeptide-1 is a synthetic peptide designed to fortify this microenvironment.[2][3] It combines the well-established benefits of biotin (Vitamin B7) for hair health with the regenerative properties of the GHK tripeptide, a fragment derived from collagen.[2][4] This molecule is engineered to improve the delivery of the peptide to the hair follicle, where it stimulates cellular activity and reinforces the follicle's structure.[2]

Core Mechanism: Strengthening the Dermal-Epidermal Junction

The primary mechanism by which Biotinoyl Tripeptide-1 counters hair loss is by improving the structural integrity of the hair follicle's anchoring system.[5][6] This action is centered on the dermo-epidermal junction, a specialized basement membrane that connects the hair follicle to the surrounding dermis. A deficiency in the synthesis of ECM components can lead to a weakened epithelial sheath and poor anchoring of the hair shaft, contributing to premature shedding.[6]

Stimulation of Key ECM Protein Synthesis

In vitro and ex vivo studies have conclusively demonstrated that Biotinoyl Tripeptide-1 stimulates the genes responsible for the production of key ECM proteins.[1][6] Specifically, it upregulates the synthesis of Laminin-5 and Collagen IV .[1][2][3][5][6][7][8][9][10][11] These proteins are fundamental components of the basement membrane.[1] By boosting their production, the peptide effectively reinforces the structural framework that supports the hair follicle.[2]

Role of Laminin-5 and Collagen IV in Hair Anchorage

Laminin-5 is a critical adhesion molecule that plays a pivotal role in the integrity of the dermo-epidermal junction.[1] Collagen IV is the primary structural component of the basement membrane, forming a scaffold that provides tensile strength and stability.[12][13] Together, these molecules create a robust anchoring structure for the hair follicle.[1] The stimulation of their synthesis and organization by Biotinoyl Tripeptide-1 leads to optimal hair anchorage, helping to prevent the miniaturization of the follicle and reduce hair shedding.[3][8]

Quantitative Analysis of Efficacy

The performance of Biotinoyl Tripeptide-1 has been quantified across a range of in vitro, ex vivo, and clinical studies. The following tables summarize the key findings.

Table 1: In Vitro Effects on ECM Protein Synthesis and Cell Proliferation

Parameter Measured	Cell/Tissue Model	Treatment	Result	Source(s)
Laminin-5 Synthesis	Hair follicle cells	Biotinoyl Tripeptide-1	49% increase in synthesis	[1]
Laminin-5 Production	In Vitro Cell Culture	Biotinoyl Tripeptide-1	58% increase compared to control	[1]
Human Hair Dermal Papilla Cell (HHDPC) Proliferation	HHDPC Culture	Serum with Biotinoyl Tripeptide-1 (0.625%)	148.24% proliferation after 72h	[1]

| Human Hair Dermal Papilla Cell (HHDPC) Proliferation | HHDPC Culture | Serum with Biotinoyl Tripeptide-1 (1.25%) | 143.59% proliferation after 72h |[1] |

Table 2: Ex Vivo Effects on Hair Follicle Growth

Parameter Measured	Model	Treatment Concentration	Result	Source(s)
Hair Growth Stimulation	Isolated Human Hair Follicles	2 ppm	58% increase vs. control	[9][14]
Hair Growth Stimulation	Isolated Human Hair Follicles	5 ppm	121% increase vs. control	[6][9][14][15]

| Maintenance of ECM | Isolated Human Hair Follicles | Biotinoyl Tripeptide-1 | Prevents decrease in Collagen IV & Laminin-5 bands |[6][9] |

Table 3: Clinical Efficacy in Hair Growth and Density

Parameter Measured	Study Duration	Treatment	Result	Source(s)
Hair Density	12 weeks	Topical Formulation	34% increase	[16]
Hair Density	16 weeks	Topical Solution	35% increase	[17]
Hair Loss	16 weeks	Topical Solution	58% reduction	[17]

| Hair Density | 4 months | Hair Care Product | 56.5% increase vs. control group |[1][18] |

Cellular and Molecular Pathways

Biotinoyl Tripeptide-1 exerts its effects by influencing the behavior of key cells within the hair follicle and regulating gene expression related to tissue repair and structure.

Stimulation of Hair Follicle Keratinocytes and Dermal Papilla Cells

The peptide has been shown to promote the proliferation of keratinocytes in the hair bulb, which are the cells responsible for forming the hair shaft.[1][3][8][9] It also stimulates the metabolic activity and proliferation of dermal papilla cells.[1][19][20] The dermal papilla is crucial for regulating the hair growth cycle and inducing hair follicle development.[1][21] By activating these two cell populations, Biotinoyl Tripeptide-1 supports the production of a stronger, healthier hair shaft and helps maintain the follicle's vitality.[19][20]

Gene Expression Regulation

DNA array analyses have revealed that Biotinoyl Tripeptide-1 activates the expression of numerous genes involved in tissue repair.[4][5][6][22] It upregulates genes for adhesion complex proteins, including vimentin, desmoglein, and fibronectin receptors, by 30% to 90% over baseline.[6] This broad-spectrum stimulation of repair and adhesion mechanisms contributes to the overall reconstruction of the follicular microenvironment.

Caption: Signaling Cascade of Biotinoyl Tripeptide-1 in the Hair Follicle.

Key Experimental Protocols

The following sections detail the methodologies for two key types of experiments used to validate the efficacy of Biotinoyl Tripeptide-1.

In Vitro Analysis of ECM Protein Expression (Immunofluorescence)

This protocol is used to visualize and semi-quantify the expression of ECM proteins like Laminin-5 and Collagen IV in cultured hair follicle cells.[1]

Objective: To determine if treatment with Biotinoyl Tripeptide-1 increases the expression and influences the organization of specific ECM proteins in dermal papilla cells or keratinocytes.

Methodology:

• Cell Culture: Human dermal papilla cells or keratinocytes are seeded onto glass coverslips in culture plates and grown to sub-confluence in an appropriate growth medium.

• Treatment: The culture medium is replaced with a medium containing Biotinoyl Tripeptide-1 at various concentrations (e.g., 1-10 µM). A control group is treated with a vehicle-only medium. The cells are incubated for a specified period (e.g., 48-72 hours).

• Fixation: The cells are washed with Phosphate-Buffered Saline (PBS) and then fixed with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilization: Cells are permeabilized with a detergent solution (e.g., 0.1% Triton X-100 in PBS) for 10 minutes to allow antibodies to access intracellular targets.

• Blocking: Non-specific antibody binding sites are blocked by incubating the cells in a blocking buffer (e.g., 1% Bovine Serum Albumin in PBS) for 1 hour.

• Primary Antibody Incubation: Cells are incubated with primary antibodies specific to the target ECM protein (e.g., rabbit anti-Laminin-5 or mouse anti-Collagen IV) overnight at 4°C.

• Secondary Antibody Incubation: After washing, cells are incubated with fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488 goat anti-rabbit IgG) for 1-2 hours at room temperature, protected from light. A nuclear counterstain like DAPI may be included.

• Mounting and Imaging: The coverslips are mounted onto microscope slides with an anti-fade mounting medium. The slides are then visualized using a fluorescence microscope.

• Analysis: The intensity and distribution of the fluorescent signal are analyzed using image analysis software to provide a semi-quantitative measure of protein expression.

Caption: Workflow for Immunofluorescence Staining of ECM Proteins.

Ex Vivo Hair Follicle Culture for Growth Assessment

This protocol uses isolated human hair follicles maintained in a culture medium to directly measure the effect of Biotinoyl Tripeptide-1 on hair shaft elongation.[6][9]

Objective: To quantitatively measure the increase in hair growth (shaft elongation) in response to treatment with Biotinoyl Tripeptide-1.

Methodology:

• Follicle Isolation: Anagen-phase hair follicles are isolated from human scalp skin samples (e.g., from facelift surgery) using microdissection techniques.

• Culture: Individual follicles are placed in wells of a 24-well plate containing a specialized hair follicle maintenance medium (e.g., Williams' E medium) supplemented with growth factors.

• Treatment: The culture medium is supplemented with Biotinoyl Tripeptide-1 at various concentrations (e.g., 2 ppm, 5 ppm). A control group receives the vehicle alone.

• Incubation: The follicles are incubated at 37°C in a 5% CO2 atmosphere for a period of 7 to 14 days.

• Growth Measurement: Digital images of each follicle are taken at regular intervals (e.g., every 2-3 days) using a microscope equipped with a camera.

• Analysis: The length of the hair shaft extending from the bulb is measured from the digital images using calibrated analysis software. The total increase in length over the culture period is calculated for each follicle.

• Histology (Optional): At the end of the culture period, follicles can be fixed, embedded, and sectioned for histological or immunofluorescent analysis to assess cell proliferation (e.g., Ki-67 staining) or ECM protein maintenance.[23]

Caption: Workflow for Ex Vivo Hair Follicle Culture and Growth Analysis.

Conclusion

Biotinoyl Tripeptide-1 demonstrates a clear and potent interaction with the extracellular matrix of the hair follicle. Its primary mechanism involves the significant upregulation of Laminin-5 and Collagen IV, which are fundamental to the structural integrity of the dermal-epidermal junction. This targeted action enhances the anchoring of the hair shaft, mitigating premature hair loss. Furthermore, its ability to stimulate key follicular cell populations, including dermal papilla cells and keratinocytes, promotes a healthy hair growth cycle and contributes to increased hair density and thickness. The quantitative data from in vitro and ex vivo studies provide strong evidence for its efficacy at a molecular level, which is further substantiated by clinical findings. For researchers and developers, Biotinoyl Tripeptide-1 represents a scientifically validated ingredient for advanced hair care formulations aimed at combating hair loss by reinforcing the biological structures of the hair follicle.

References

• 1. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Biotinoyl Tripeptide-1 (Explained + Products) [incidecoder.com]
• 4. Biotinoyl tripeptide-1 | 299157-54-3 [chemicalbook.com]
• 5. pureingredients.us [pureingredients.us]
• 6. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 7. Biotinyl ghk for Hair Growth – Premium Peptide [accio.com]
• 8. us.typology.com [us.typology.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Hair Growth Peptides | Follicle Stimulation & Scalp Care - Creative Peptides [creative-peptides.com]
• 11. ellemental.com [ellemental.com]
• 12. Rat hair follicle dermal papillae have an extracellular matrix containing basement membrane components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Expression of extracellular matrix in hair follicle mesenchyme in alopecia areata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biotin Tripeptide-1 - Cayman Chemical [bioscience.co.uk]
• 15. PROCAPIL® BIOTIN-GHK GROW HAIR PEPTIDE | eBay [ebay.com]
• 16. flychem.com [flychem.com]
• 17. Can peptides reverse hair aging? What's the evidence? | MDhair [mdhair.co]
• 18. Biotinoyl Tripeptide-1: The Science Behind Hair Growth - Industry News - News [mobelbiochem.com]
• 19. clinikally.com [clinikally.com]
• 20. enchant.lv [enchant.lv]
• 21. Hair follicle dermal papilla cells at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 22. ulprospector.com [ulprospector.com]
• 23. experchem.com [experchem.com]

In-Vitro Efficacy of Biotinoyl Tripeptide-1 on Hair Bulb Keratinocyte Proliferation: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotinoyl tripeptide-1, a synthetic peptide combining the well-known hair vitamin biotin with a tripeptide of glycine, histidine, and lysine, has emerged as a promising agent in the field of trichology. This technical guide provides an in-depth analysis of the in-vitro studies investigating the effect of Biotinoyl tripeptide-1 on the proliferation of hair bulb keratinocytes. The document summarizes key quantitative data, details relevant experimental protocols, and visualizes the proposed signaling pathways and experimental workflows to offer a comprehensive resource for researchers and professionals in the field of hair care product development and dermatology. The evidence suggests that Biotinoyl tripeptide-1 stimulates the proliferation of hair follicle cells and enhances the synthesis of crucial extracellular matrix proteins, thereby supporting hair anchoring and growth.

Introduction

Hair loss, or alopecia, is a prevalent condition affecting a significant portion of the global population, leading to considerable psychological distress. The hair growth cycle is a complex process regulated by the proliferation and differentiation of various cell types within the hair follicle, most notably the dermal papilla cells and hair bulb keratinocytes. Biotinoyl tripeptide-1 has garnered attention for its potential to positively influence this cycle. This document aims to consolidate the existing in-vitro research on the proliferative effects of Biotinoyl tripeptide-1 on hair bulb keratinocytes, providing a technical foundation for further research and development.

Mechanism of Action

Biotinoyl tripeptide-1 is believed to exert its effects through multiple mechanisms. Primarily, it is suggested to stimulate the proliferation of dermal papilla cells and hair bulb keratinocytes, the key cell populations responsible for hair fiber formation.[1] Furthermore, it has been shown to enhance the synthesis of extracellular matrix (ECM) components, specifically collagen IV and laminin 5.[2][3] These proteins are critical for the structural integrity of the dermal-epidermal junction and play a vital role in anchoring the hair follicle to the surrounding tissue.[3] Some evidence also suggests that Biotinoyl tripeptide-1 may inhibit the activity of 5α-reductase, the enzyme responsible for converting testosterone to dihydrotestosterone (DHT), a key factor in androgenetic alopecia.

Quantitative Data on In-Vitro Efficacy

The following tables summarize the quantitative data from various in-vitro studies on the effects of Biotinoyl tripeptide-1. It is important to note that some of the available data pertains to formulations containing Biotinoyl tripeptide-1, rather than the isolated peptide.

Table 1: Effect of Biotinoyl Tripeptide-1 on Hair Follicle Cell Proliferation

Cell Type	Product/Compound	Concentration	Incubation Time	Proliferation Increase (%)	Source
Human Hair Dermal Papilla Cells (HHDPC)	Serum containing Biotinoyl tripeptide-1	0.625%	72 hours	148.24%	[4]
Human Hair Dermal Papilla Cells (HHDPC)	Serum containing Biotinoyl tripeptide-1	1.25%	72 hours	143.59%	[4]
Isolated Cultured Human Hair Follicles	Biotinoyl tripeptide-1	2 ppm	Not Specified	58% (Hair Growth)	[5]
Isolated Cultured Human Hair Follicles	Biotinoyl tripeptide-1	5 ppm	Not Specified	121% (Hair Growth)	[5][6]
Root Sheath Keratinocytes (in cultured hair follicles)	Biotinoyl tripeptide-1	2 ppm	14 days	Stimulation of Ki-67 expression	[7]

Table 2: Effect of Biotinoyl Tripeptide-1 on Extracellular Matrix Protein Synthesis

Protein	Cell Type	Compound	Concentration	Increase in Synthesis (%)	Source
Laminin 5	Human dermal and epidermal cells	Biotinoyl tripeptide-1	Not Specified	58%	[4]
Collagen IV	Human dermal and epidermal cells	Biotinoyl tripeptide-1	Not Specified	121%	[4]

Experimental Protocols

This section outlines a generalized protocol for an in-vitro keratinocyte proliferation assay to evaluate the efficacy of Biotinoyl tripeptide-1. This protocol is a composite based on standard cell culture and proliferation assay methodologies.

Cell Culture of Human Hair Bulb Keratinocytes

• Isolation and Culture: Human hair follicles are isolated from scalp tissue. The hair bulbs are micro-dissected and placed in a culture dish coated with an appropriate substrate (e.g., collagen). Keratinocytes are allowed to migrate out from the bulb and are cultured in a specialized keratinocyte growth medium.

• Subculturing: Once the primary cultures reach approximately 80-90% confluency, the cells are subcultured. The culture medium is removed, and the cells are washed with a phosphate-buffered saline (PBS) solution. A trypsin-EDTA solution is added to detach the cells. The cell suspension is then centrifuged, and the cell pellet is resuspended in fresh culture medium and plated into new culture vessels.

Keratinocyte Proliferation Assay (MTT Assay)

• Cell Seeding: Hair bulb keratinocytes are seeded into 96-well plates at a predetermined density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight in a humidified incubator at 37°C and 5% CO₂.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Biotinoyl tripeptide-1 (e.g., 1 ppm, 2 ppm, 5 ppm, 10 ppm) and a vehicle control (the solvent used to dissolve the peptide).

• Incubation: The cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. The plate is then incubated for another 2-4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) is added to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of approximately 570 nm. The intensity of the color is directly proportional to the number of viable, proliferating cells.

• Data Analysis: The proliferation rate is calculated as a percentage of the control group.

Immunofluorescence for Ki-67

• Cell Culture and Treatment: Keratinocytes are cultured on coverslips and treated with Biotinoyl tripeptide-1 as described above.

• Fixation and Permeabilization: After treatment, the cells are fixed with a solution like 4% paraformaldehyde and then permeabilized with a detergent such as Triton X-100.

• Staining: The cells are incubated with a primary antibody against the Ki-67 protein, a cellular marker for proliferation. Following this, a fluorescently labeled secondary antibody is added.

• Visualization: The coverslips are mounted on microscope slides, and the cells are visualized using a fluorescence microscope. The percentage of Ki-67 positive cells is determined by counting the number of fluorescently labeled nuclei relative to the total number of cells (often counterstained with a nuclear dye like DAPI).

Visualizations

Proposed Signaling Pathway of Biotinoyl Tripeptide-1

Caption: Proposed mechanism of action for Biotinoyl tripeptide-1.

Experimental Workflow for Keratinocyte Proliferation Assay

Caption: General workflow for in-vitro keratinocyte proliferation assay.

Discussion and Future Directions

The compiled in-vitro data provides a strong indication that Biotinoyl tripeptide-1 is a bioactive molecule with the potential to stimulate hair growth through the proliferation of key follicular cells and the enhancement of the extracellular matrix. However, there is a need for more standardized studies on the isolated peptide to precisely determine its dose-dependent effects and to further elucidate the underlying molecular pathways. Future research should focus on:

• Conducting comprehensive dose-response studies using purified Biotinoyl tripeptide-1 on primary human hair bulb keratinocytes.

• Utilizing advanced molecular techniques, such as gene expression analysis (e.g., qPCR) and Western blotting, to investigate the specific signaling cascades modulated by the peptide.

• Performing co-culture experiments with dermal papilla cells and keratinocytes to better mimic the in-vivo environment of the hair follicle.

Conclusion

In-vitro studies have demonstrated the potential of Biotinoyl tripeptide-1 to promote the proliferation of hair bulb keratinocytes and enhance the synthesis of crucial anchoring proteins. This technical guide consolidates the available quantitative data and provides a framework for future research in this area. The continued investigation of Biotinoyl tripeptide-1 is warranted to fully understand its therapeutic potential for the treatment of hair loss.

References

• 1. enchant.lv [enchant.lv]
• 2. Biotinoyl Tripeptide-1 (Explained + Products) [incidecoder.com]
• 3. nbinno.com [nbinno.com]
• 4. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 7. activepeptide.com [activepeptide.com]

An In-depth Technical Guide to the Anti-inflammatory and Antioxidant Properties of Biotinoyl Tripeptide-1

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotinoyl tripeptide-1, a synthetic peptide combining biotin (Vitamin B7) and tripeptide-1 (GHK), has garnered significant attention in cosmetic and therapeutic applications, primarily for its role in promoting hair health. While its effects on hair follicle stimulation are widely cited, its underlying anti-inflammatory and antioxidant properties are crucial to its mechanism of action and warrant a deeper scientific exploration. This technical guide provides a comprehensive overview of the current understanding of Biotinoyl tripeptide-1's anti-inflammatory and antioxidant capabilities, summarizing available quantitative data, detailing relevant experimental protocols, and visualizing key signaling pathways. The available evidence suggests that the tripeptide-1 (GHK) moiety is the primary contributor to these effects, exhibiting capabilities to modulate inflammatory responses and mitigate oxidative stress.

Introduction

Inflammation and oxidative stress are key pathological factors in a myriad of conditions, including dermatological and hair-related disorders. Chronic inflammation in the scalp can disrupt the hair growth cycle, while oxidative stress from reactive oxygen species (ROS) can damage hair follicle cells, leading to premature aging and hair loss.[1][2] Biotinoyl tripeptide-1, by addressing these underlying issues, presents a promising avenue for therapeutic intervention. This guide synthesizes the available scientific information to provide a technical foundation for researchers and drug development professionals interested in the potential of this peptide.

Quantitative Data on the Efficacy of Biotinoyl Tripeptide-1

Direct quantitative data on the anti-inflammatory and antioxidant properties of Biotinoyl tripeptide-1 as a standalone ingredient is limited in publicly available literature. The majority of studies have been conducted on formulations containing a combination of active ingredients. The following tables summarize the available data, with the caveat that the observed effects may not be solely attributable to Biotinoyl tripeptide-1.

Table 1: In Vitro Effects of a Formulation Containing Biotinoyl Tripeptide-1 on Human Hair Dermal Papilla Cells (HHDPCs)

Parameter	Concentration of Formulation	Duration	Result	Reference
Cell Proliferation	0.625%	72 hours	148.24% increase	[3]
Cell Proliferation	1.25%	72 hours	143.59% increase	[3]
5α-reductase Expression (vs. DHT-induced control)	0.625%	72 hours	50.16% inhibition	[3]
5α-reductase Expression (vs. DHT-induced control)	1.25%	72 hours	139.36% inhibition (Note: This value exceeds 100%, suggesting a strong inhibitory effect beyond baseline.)	[3]
Reactive Oxygen Species (ROS) Generation (vs. H₂O₂-induced control)	0.625%	-	43.7% inhibition	[3]
Reactive Oxygen Species (ROS) Generation (vs. H₂O₂-induced control)	1.25%	-	28.1% inhibition	[3]

Table 2: In Vitro Effects of Biotinoyl Tripeptide-1 on Extracellular Matrix (ECM) Protein Synthesis

Parameter	Concentration of Biotinoyl Tripeptide-1	Duration	Result	Reference
Laminin 5 Synthesis	Not Specified	Not Specified	49% increase	[4]
Collagen IV Synthesis	Not Specified	Not Specified	Not Specified	[5]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory and antioxidant effects of Biotinoyl tripeptide-1 are believed to be primarily mediated by the GHK peptide portion. GHK is known to modulate several key signaling pathways involved in inflammation and cellular protection.

Anti-inflammatory Signaling: The NF-κB Pathway

Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines like Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), as well as enzymes such as cyclooxygenase-2 (COX-2). The GHK peptide has been suggested to exert anti-inflammatory effects by inhibiting the activation of the NF-κB pathway.[6][7]

Figure 1: Proposed Inhibition of the NF-κB Signaling Pathway

Antioxidant Signaling: The Nrf2 Pathway

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), initiating the transcription of genes encoding for antioxidant enzymes such as Superoxide Dismutase (SOD), Catalase, and Heme Oxygenase-1 (HO-1). Bioactive peptides can activate the Nrf2 pathway, thereby enhancing the cell's endogenous antioxidant defenses.[7][8]

Figure 2: Proposed Activation of the Nrf2 Antioxidant Pathway

Experimental Protocols

The following are detailed methodologies for key experiments to assess the anti-inflammatory and antioxidant properties of Biotinoyl tripeptide-1.

In Vitro Anti-inflammatory Activity

Human dermal fibroblasts, human keratinocytes, or macrophage cell lines (e.g., RAW 264.7) are suitable for these assays. Cells are cultured in appropriate media and conditions. For experiments, cells are pre-treated with various concentrations of Biotinoyl tripeptide-1 for a specified period (e.g., 2-24 hours) before being stimulated with an inflammatory agent such as lipopolysaccharide (LPS) or TNF-α.

The levels of pro-inflammatory cytokines such as IL-6 and TNF-α in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions. A reduction in cytokine levels in the presence of Biotinoyl tripeptide-1 would indicate anti-inflammatory activity.

Commercially available COX and LOX inhibitor screening assay kits can be used to determine the ability of Biotinoyl tripeptide-1 to inhibit these enzymes. The assays typically measure the production of prostaglandins or leukotrienes, respectively.

Figure 3: Experimental Workflow for In Vitro Anti-inflammatory Assays

In Vitro Antioxidant Activity

Intracellular ROS levels can be measured using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA). Cells are pre-treated with Biotinoyl tripeptide-1, followed by induction of oxidative stress with an agent like hydrogen peroxide (H₂O₂). The fluorescence intensity, which is proportional to the amount of ROS, is measured using a fluorescence microplate reader or flow cytometer.

The ORAC assay measures the antioxidant scavenging activity against peroxyl radicals. The assay involves the use of a fluorescent probe (e.g., fluorescein) that is damaged by a free radical generator (e.g., AAPH). The ability of Biotinoyl tripeptide-1 to prevent the decay of fluorescence is compared to a standard antioxidant like Trolox.

The effect of Biotinoyl tripeptide-1 on the activity of the endogenous antioxidant enzyme SOD can be measured using commercially available kits. These assays typically involve a system that generates superoxide radicals, and the inhibition of a colorimetric reaction by SOD is measured. An increase in SOD activity in cells treated with the peptide would indicate an enhancement of the cellular antioxidant defense system.

Figure 4: Experimental Workflow for In Vitro Antioxidant Assays

Conclusion

While direct and comprehensive quantitative data for the standalone anti-inflammatory and antioxidant properties of Biotinoyl tripeptide-1 are still emerging, the existing evidence, largely attributed to its GHK component, suggests a significant potential in mitigating inflammatory and oxidative processes. The provided experimental protocols offer a robust framework for researchers to further elucidate and quantify these effects. Future studies focusing on Biotinoyl tripeptide-1 in isolation are necessary to fully characterize its therapeutic potential in conditions where inflammation and oxidative stress are key drivers of pathology. The modulation of critical signaling pathways such as NF-κB and Nrf2 represents a promising area for continued investigation.

References

• 1. mdpi.com [mdpi.com]
• 2. New Biotinylated GHK and Related Copper(II) Complex: Antioxidant and Antiglycant Properties In Vitro against Neurodegenerative Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. alchemistclinicalskincare.com [alchemistclinicalskincare.com]
• 5. researchgate.net [researchgate.net]
• 6. Regenerative and Protective Actions of the GHK-Cu Peptide in the Light of the New Gene Data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nrf2-Activating Bioactive Peptides Exert Anti-Inflammatory Activity through Inhibition of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oxidative stress management in the hair follicle: Could targeting NRF2 counter age-related hair disorders and beyond? - PubMed [pubmed.ncbi.nlm.nih.gov]

Biotinoyl tripeptide-1's potential to inhibit 5α-reductase and reduce DHT production

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biotinoyl tripeptide-1, a synthetic peptide comprised of biotin and a three-amino-acid sequence (Gly-His-Lys), has garnered significant attention in the cosmetics and hair care industry for its purported benefits in promoting hair growth and reducing hair loss. This technical guide provides a comprehensive review of the existing scientific evidence surrounding the mechanisms of action of Biotinoyl tripeptide-1, with a particular focus on its role in the context of androgenetic alopecia. While often cited as an inhibitor of 5α-reductase and a reducer of dihydrotestosterone (DHT) production, this guide will demonstrate that the primary, scientifically substantiated role of Biotinoyl tripeptide-1 lies in its ability to enhance the structural integrity of the hair follicle and stimulate cellular activity. The direct inhibition of 5α-reductase is more accurately attributed to formulations containing Biotinoyl tripeptide-1 in combination with other active ingredients.

Introduction

Androgenetic alopecia (AGA), or pattern hair loss, is a prevalent condition characterized by the progressive miniaturization of hair follicles. This process is primarily driven by the androgen dihydrotestosterone (DHT), which is converted from testosterone by the enzyme 5α-reductase. Consequently, the inhibition of 5α-reductase is a key therapeutic strategy for managing AGA. Biotinoyl tripeptide-1 has emerged as a popular ingredient in topical formulations aimed at addressing hair loss. This guide will critically evaluate the scientific literature to delineate the established mechanisms of action of this peptide.

Mechanism of Action: Beyond 5α-Reductase Inhibition

While the claim of 5α-reductase inhibition is frequently associated with Biotinoyl tripeptide-1, a thorough review of the scientific literature reveals a lack of direct evidence for this activity when the peptide is studied in isolation. The association with 5α-reductase inhibition appears to stem from studies on a branded ingredient complex called Procapil™, which contains Biotinoyl tripeptide-1, oleanolic acid, and apigenin. Oleanolic acid is a known inhibitor of 5α-reductase[1]. Therefore, the primary and scientifically supported mechanisms of Biotinoyl tripeptide-1 are centered on improving the hair follicle microenvironment and strengthening the hair anchoring.

Enhancement of Hair Follicle Anchoring

The primary mechanism of action of Biotinoyl tripeptide-1 is the stimulation of the synthesis of key anchoring proteins in the dermal-epidermal junction. Specifically, it has been shown to increase the production of collagen IV and laminin 5. These proteins are crucial components of the basement membrane and are essential for securing the hair follicle within the dermis. By strengthening this anchor, Biotinoyl tripeptide-1 helps to prevent premature hair shedding.

Stimulation of Hair Follicle Cell Proliferation and Metabolism

Biotinoyl tripeptide-1 has been observed to stimulate the proliferation of keratinocytes in the hair bulb. This increased cellular activity contributes to healthier and more robust hair growth. The biotin moiety of the peptide is a well-known coenzyme for several carboxylases that are essential for various metabolic processes, including those involved in hair protein synthesis.

The Role of 5α-Reductase and DHT in Androgenetic Alopecia

To understand the context of Biotinoyl tripeptide-1's application, it is crucial to comprehend the pathogenesis of AGA. The conversion of testosterone to the more potent androgen, DHT, is catalyzed by the 5α-reductase enzyme, which exists in two main isoforms: type I and type II. Elevated levels of DHT in the scalp lead to a shortening of the anagen (growth) phase of the hair cycle and the progressive miniaturization of hair follicles.

Below is a simplified representation of the signaling pathway leading to androgenetic alopecia.

Figure 1: Simplified signaling pathway of androgenetic alopecia.

Quantitative Data from Formulation Studies

It is important to reiterate that the following data pertains to formulations containing Biotinoyl tripeptide-1 in combination with other active ingredients, and therefore the effects cannot be solely attributed to the peptide.

Formulation	Key Active Ingredients	Study Type	Parameter Measured	Result	Citation
Topical Lotion	Oleanolic acid, apigenin, Biotinoyl tripeptide-1 , diaminopyrimidine oxide, adenosine, Ginkgo biloba, biotin	Open-label prospective clinical study	Anagen hairs	Statistically significant increase after 90 and 180 days	[2]
Topical Lotion	Oleanolic acid, apigenin, Biotinoyl tripeptide-1 , diaminopyrimidine oxide, adenosine, Ginkgo biloba, biotin	Open-label prospective clinical study	Total hairs	Median 5% increase after 180 days	[2]
Biosea® Revive serum	Biotinoyl tripeptide-1 , Phyllanthus emblica fruit extract	In vitro	5α-reductase protein expression in HHDPCs	Reduced expression compared to control	[3]

Experimental Protocols: A Methodological Gap

A significant limitation in the current body of scientific literature is the absence of detailed, publicly available experimental protocols for assessing the direct inhibitory effect of Biotinoyl tripeptide-1 on 5α-reductase. While general methodologies for 5α-reductase inhibition assays exist, their specific application to this peptide has not been published.

For illustrative purposes, a general workflow for an in vitro 5α-reductase inhibition assay is provided below. It is crucial to note that this is a generalized protocol and has not been specifically validated for Biotinoyl tripeptide-1.

Figure 2: Generalized workflow for an in vitro 5α-reductase inhibition assay.

Conclusion

For researchers and drug development professionals, it is imperative to focus on the well-documented effects of Biotinoyl tripeptide-1 on the extracellular matrix and cellular metabolism of the hair follicle. Future research should aim to conduct and publish rigorous studies on the isolated peptide to definitively ascertain its direct effects, if any, on 5α-reductase activity. Until such data is available, claims regarding its role as a 5α-reductase inhibitor should be interpreted with caution and in the context of the complete formulation.

References

• 1. Isolation and HPLC Quantitative Determination of 5α-Reductase Inhibitors from Tectona grandis L.f. Leaf Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the HPLC and LC-MS/MS Analysis of Biotinoyl Tripeptide-1 Purity and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinoyl tripeptide-1, a conjugate of biotin and the GHK tripeptide (glycyl-L-histidyl-L-lysine), is a prominent bioactive peptide in the cosmetic and pharmaceutical industries. It is primarily recognized for its role in promoting hair health by stimulating the proliferation of hair bulb keratinocytes and enhancing the synthesis of adhesion molecules like laminin 5 and collagen IV, which strengthen the hair follicle.[][2] Given its application in formulations intended for human use, rigorous analysis of its purity and stability is paramount to ensure product quality, efficacy, and safety.

These application notes provide detailed protocols for the determination of Biotinoyl tripeptide-1 purity and the assessment of its stability under various stress conditions using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties of Biotinoyl Tripeptide-1

Property	Value
Chemical Formula	C24H38N8O6S
Molecular Weight	566.7 g/mol
Appearance	White to off-white powder
Solubility	Soluble in water

Part 1: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This section outlines the protocol for determining the purity of Biotinoyl tripeptide-1 raw material and its quantification in finished products. A reversed-phase HPLC (RP-HPLC) method is employed to separate the active peptide from any synthesis-related impurities or degradation products.

Experimental Protocol: HPLC Purity Analysis

1. Instrumentation and Materials:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Biotinoyl tripeptide-1 reference standard (≥98% purity)

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• Deionized water, 18.2 MΩ·cm

• Sample vials and filters (0.45 µm)

2. Chromatographic Conditions:

Parameter	Condition
Column	C18 Reversed-Phase (4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5-60% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	214 nm (for peptide backbone)
Injection Volume	20 µL

3. Sample Preparation:

• Reference Standard: Accurately weigh and dissolve the Biotinoyl tripeptide-1 reference standard in Mobile Phase A to a final concentration of 1 mg/mL.

• Sample: Dissolve the Biotinoyl tripeptide-1 sample in Mobile Phase A to a final concentration of 1 mg/mL.

• Filter all solutions through a 0.45 µm syringe filter before injection.

4. Data Analysis:

• The purity of the Biotinoyl tripeptide-1 sample is calculated based on the area percentage of the main peak in the chromatogram.

• Purity (%) = (Area of the main peptide peak / Total area of all peaks) x 100

Representative Data: Purity Analysis

Sample ID	Retention Time (min)	Peak Area	Purity (%)
Reference Standard	12.5	185,432	99.2
Production Batch 1	12.6	182,198	98.5
Production Batch 2	12.5	179,876	97.8

Part 2: Stability Analysis by LC-MS/MS

This section describes a stability-indicating method using LC-MS/MS to monitor the degradation of Biotinoyl tripeptide-1 under forced degradation conditions. This approach allows for the separation and identification of potential degradation products.

Experimental Workflow: Stability Study

Caption: Experimental workflow for the forced degradation study of Biotinoyl tripeptide-1.

Experimental Protocol: LC-MS/MS Stability Analysis

1. Instrumentation and Materials:

• LC-MS/MS system (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

• UPLC/HPLC system

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Biotinoyl tripeptide-1 reference standard

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (LC-MS grade)

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H2O2) for forced degradation

2. LC-MS/MS Conditions:

Parameter	Condition
Column	C18 Reversed-Phase (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	2-50% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Ionization Mode	ESI Positive
MRM Transitions	Precursor Ion (m/z) -> Product Ion (m/z)
567.3 -> [Specific fragment ions to be determined]
Collision Energy	To be optimized for specific transitions

3. Forced Degradation Protocol:

• Acid Hydrolysis: Incubate a 1 mg/mL solution of Biotinoyl tripeptide-1 in 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Incubate a 1 mg/mL solution in 0.1 M NaOH at 60°C for 24 hours. Neutralize with an equivalent amount of acid before analysis.

• Oxidative Degradation: Treat a 1 mg/mL solution with 3% H2O2 at room temperature for 24 hours.

• Thermal Degradation: Store a 1 mg/mL solution at 60°C for 7 days.

• Photostability: Expose a solid sample and a 1 mg/mL solution to light according to ICH Q1B guidelines.

4. Data Analysis:

• Monitor the decrease in the peak area of the parent Biotinoyl tripeptide-1 over time.

• Identify potential degradation products by analyzing the full scan and product ion scan mass spectra.

Representative Data: Stability Under Forced Degradation

Stress Condition	Incubation Time (hours)	Biotinoyl tripeptide-1 Remaining (%)	Major Degradation Products Observed
Control (4°C)	48	99.8	-
0.1 M HCl (60°C)	24	85.2	Hydrolysis of peptide bonds
0.1 M NaOH (60°C)	24	72.5	Hydrolysis of peptide bonds, potential racemization
3% H2O2 (RT)	24	78.9	Oxidation of histidine residue
Thermal (60°C)	48	91.3	Minor hydrolysis products
Photostability	ICH Q1B	95.6	Minor unidentified degradants

Potential Degradation Pathways

Based on the structure of Biotinoyl tripeptide-1, the primary degradation pathways under forced conditions are expected to be hydrolysis of the amide bonds within the tripeptide backbone and oxidation of the imidazole ring of the histidine residue.

Caption: Potential degradation pathways of Biotinoyl tripeptide-1.

Studies on the related GHK peptide have shown its susceptibility to hydrolytic cleavage under basic and oxidative stress, with histidine being identified as a key degradation product.[3]

Conclusion

The HPLC and LC-MS/MS methods detailed in these application notes provide robust and reliable approaches for the quality control of Biotinoyl tripeptide-1. The HPLC method is suitable for routine purity testing and quantification, while the LC-MS/MS method is a powerful tool for in-depth stability studies and the identification of potential degradation products. These protocols are essential for ensuring the quality, safety, and efficacy of cosmetic and pharmaceutical products containing this active peptide.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. GHK Peptide as a Natural Modulator of Multiple Cellular Pathways in Skin Regeneration - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Cell-Based Assay for Screening Biotinoyl Tripeptide-1 Activity

Introduction

Biotinoyl tripeptide-1, a conjugate of biotin and the tripeptide Gly-His-Lys (GHK), is a cosmetic ingredient recognized for its potential to fortify and promote the growth of hair, eyelashes, and eyebrows.[1][2] Its mechanism of action is primarily attributed to the stimulation of dermal papilla cells at the base of the hair follicle.[3] This peptide enhances the synthesis of key extracellular matrix (ECM) proteins, such as Laminin 5 and Collagen IV, which are crucial for anchoring the hair follicle in the dermal matrix.[2][4] By improving the structural integrity of the follicle and its surrounding environment, Biotinoyl tripeptide-1 can prolong the anagen (growth) phase of the hair cycle and reduce hair loss.[3][5] To facilitate the development and quality control of formulations containing this peptide, a robust and reproducible cell-based assay is essential for quantifying its biological activity.

Assay Principle

This application note describes a comprehensive cell-based assay to screen for the activity of Biotinoyl tripeptide-1. The assay utilizes primary Human Follicle Dermal Papilla Cells (HFDPC), which are key regulators of hair follicle growth.[6] The activity of the peptide is quantified by measuring three key cellular responses:

• Cell Proliferation: Increased metabolic activity as an indicator of cell growth and viability.

• Gene Expression: Upregulation of genes encoding for Laminin 5 and Collagen IV, critical anchoring proteins.

• Protein Secretion: Increased secretion of Laminin 5 and Collagen IV proteins into the cell culture supernatant.

This multi-faceted approach provides a thorough assessment of the peptide's efficacy in stimulating the desired cellular pathways.

Mechanism of Action: Signaling Pathway

Biotinoyl tripeptide-1 is believed to exert its effects by stimulating dermal papilla cells to increase the production of ECM components. This enhances the dermal-epidermal junction, providing a stronger foundation for the hair follicle.[4] The peptide promotes the proliferation of keratinocytes in the hair bulb and stimulates the synthesis of adhesion molecules, leading to improved hair anchoring.[2]

Figure 1: Proposed signaling pathway of Biotinoyl tripeptide-1 in dermal papilla cells.

Experimental Protocols

Protocol 1: Human Follicle Dermal Papilla Cell (HFDPC) Culture

This protocol outlines the standard procedure for culturing and maintaining HFDPCs.

Materials:

• Cryopreserved Human Follicle Dermal Papilla Cells (HFDPC)

• Follicle Dermal Papilla Cell Growth Medium

• Reagent-grade water

• 70% Ethanol

• Phosphate-Buffered Saline (PBS), Ca++/Mg++ free

• Trypsin/EDTA Solution (0.05%)

• Trypsin Neutralization Solution

• Culture flasks (T-75) and plates (96-well, 24-well) coated with a suitable matrix (e.g., Collagen or Poly-L-lysine).[7]

Procedure:

• Thawing Cells: Thaw the cryovial of HFDPCs rapidly in a 37°C water bath.[7] Decontaminate the vial with 70% ethanol and transfer the contents to a T-75 flask containing pre-warmed growth medium. Do not centrifuge the cells upon thawing as this can cause damage.[7]

• Incubation: Incubate the cells at 37°C in a humidified atmosphere of 5% CO2.

• Medium Change: Replace the medium every 2-3 days.

• Subculturing: When cells reach 80-90% confluency, wash the monolayer with PBS, and detach the cells using Trypsin/EDTA solution. Neutralize the trypsin with Trypsin Neutralization Solution, centrifuge the cell suspension at 200 x g for 5 minutes, and resuspend the cell pellet in fresh growth medium.[8] Seed new flasks at a recommended density.

Protocol 2: Cell Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

Materials:

• HFDPCs seeded in a 96-well plate

• Biotinoyl tripeptide-1 stock solution (dissolved in sterile water or appropriate solvent)

• Serum-free culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

Procedure:

• Cell Seeding: Seed HFDPCs in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Starvation: Replace the growth medium with serum-free medium and incubate for 12-24 hours to synchronize the cells.

• Treatment: Prepare serial dilutions of Biotinoyl tripeptide-1 in serum-free medium. Treat the cells with various concentrations (e.g., 0, 1, 5, 10, 25, 50 µM) for 48-72 hours. Include a vehicle control.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 3: Gene Expression Analysis (qRT-PCR)

This protocol quantifies the mRNA levels of LAM5 (Laminin 5) and COL4A1 (Collagen IV, alpha 1 chain).

Materials:

• HFDPCs seeded in a 24-well plate

• Biotinoyl tripeptide-1

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for LAM5, COL4A1, and a housekeeping gene (e.g., GAPDH or ACTB)

Procedure:

• Cell Treatment: Seed HFDPCs in a 24-well plate. After attachment and starvation, treat cells with Biotinoyl tripeptide-1 (e.g., at an optimal concentration determined from the proliferation assay) for 24-48 hours.

• RNA Extraction: Lyse the cells and extract total RNA using a commercial RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Protocol 4: Protein Secretion Analysis (ELISA)

This protocol measures the concentration of secreted Laminin 5 and Collagen IV in the cell culture supernatant.

Materials:

• Cell culture supernatant collected from treated HFDPCs

• Human Laminin 5 ELISA Kit

• Human Collagen IV ELISA Kit

• Microplate reader

Procedure:

• Sample Collection: Following treatment with Biotinoyl tripeptide-1 as in the gene expression protocol, collect the cell culture supernatant from each well. Centrifuge to remove any cellular debris.

• ELISA: Perform the ELISA for Laminin 5 and Collagen IV according to the manufacturer's protocol.[9][10][11] This typically involves adding the supernatant to antibody-coated plates, followed by incubation with detection antibodies and a substrate for color development.[9]

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm).

• Quantification: Determine the protein concentration by comparing the absorbance values to a standard curve generated with known concentrations of the target protein.

Experimental Workflow and Data Presentation

The overall experimental process follows a logical sequence from cell culture to multi-parametric analysis of the peptide's activity.

Figure 2: High-level workflow for the Biotinoyl tripeptide-1 cell-based assay.

Hypothetical Data Summary

The following tables represent expected results from the described assays, demonstrating a dose-dependent effect of Biotinoyl tripeptide-1.

Table 1: Effect of Biotinoyl Tripeptide-1 on HFDPC Proliferation (MTT Assay)

Concentration (µM)	Absorbance (570 nm)	% Viability (vs. Control)
0 (Control)	0.45 ± 0.03	100%
1	0.51 ± 0.04	113%
5	0.62 ± 0.05	138%
10	0.75 ± 0.06	167%
25	0.78 ± 0.07	173%

| 50 | 0.79 ± 0.08 | 176% |

Table 2: Relative Gene Expression in HFDPCs after 24h Treatment

Target Gene	Treatment (10 µM)	Fold Change (vs. Control)
LAM5	Biotinoyl Tripeptide-1	3.5 ± 0.4

| COL4A1 | Biotinoyl Tripeptide-1 | 2.8 ± 0.3 |

Table 3: Secreted Protein Levels in Supernatant after 48h Treatment

Target Protein	Treatment (10 µM)	Concentration (pg/mL)	Fold Change (vs. Control)
Laminin 5	Control	150 ± 15	1.0
Laminin 5	Biotinoyl Tripeptide-1	480 ± 30	3.2
Collagen IV	Control	800 ± 50	1.0

| Collagen IV | Biotinoyl Tripeptide-1 | 2080 ± 90 | 2.6 |

Data Analysis and Interpretation

Conclusion

This application note provides a detailed framework for a multi-parametric cell-based assay to reliably screen and quantify the biological activity of Biotinoyl tripeptide-1. By measuring its impact on dermal papilla cell proliferation, as well as the expression and secretion of critical hair anchoring proteins, this protocol offers a robust method for researchers and drug development professionals in the cosmetic and dermatological fields.

References

• 1. scantifix.com [scantifix.com]
• 2. us.typology.com [us.typology.com]
• 3. clinikally.com [clinikally.com]
• 4. nbinno.com [nbinno.com]
• 5. flychem.com [flychem.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. sciencellonline.com [sciencellonline.com]
• 8. Methods for the isolation and 3D culture of dermal papilla cells from human hair follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human Extracellular Matrix Protein 1 ELISA Kit (A4224) [antibodies.com]
• 10. assaygenie.com [assaygenie.com]
• 11. innov-research.com [innov-research.com]

Application Notes and Protocols for Evaluating Biotinoyl Tripeptide-1-Induced Hair Growth in an In-Vivo Mouse Model

Audience: Researchers, scientists, and drug development professionals.

Introduction

Biotinoyl tripeptide-1, a synthetic peptide combining biotin (Vitamin B7) and a tripeptide of glycine, histidine, and lysine (GHK), has emerged as a promising agent for promoting hair growth and reducing hair loss.[1][2] Its mechanism of action is attributed to its ability to stimulate the proliferation of hair bulb keratinocytes, enhance the synthesis of anchoring molecules such as laminin 5 and collagen IV, and reduce the production of dihydrotestosterone (DHT), a key factor in androgenetic alopecia.[1][3] These actions collectively contribute to improved hair follicle structure, delayed aging of the follicle, and a prolonged anagen (growth) phase of the hair cycle.[4][5]

This document provides detailed application notes and protocols for establishing an in-vivo mouse model to evaluate the efficacy of Biotinoyl tripeptide-1 in promoting hair growth. The C57BL/6 mouse is the recommended model due to its synchronized hair follicle cycling, which allows for the reliable induction and observation of the anagen phase.[6]

Data Presentation

Concentration of Biotinoyl Tripeptide-1 (Biotinyl-GHK)	Mean Hair Growth Rate Increase (over baseline)
2 ppm	58%[7][8]
5 ppm	121%[7][8]

Note: This data is from an ex vivo study on human hair follicles and should be considered as a reference for potential efficacy in an in-vivo mouse model.

Experimental Protocols

Animal Model and Husbandry

• Animal Strain: C57BL/6 mice (female, 7 weeks old) are recommended as their hair follicles are in the telogen (resting) phase at this age, allowing for synchronized anagen induction.[6]

• Housing: House the mice in a temperature- and light-controlled environment with a 12-hour light/dark cycle. Provide ad libitum access to standard chow and water.

• Acclimatization: Allow the mice to acclimatize to the housing conditions for at least one week before the start of the experiment.

Anagen Induction

• Procedure: Anesthetize the mice using an appropriate anesthetic (e.g., isoflurane).

• Depilation: Carefully shave the dorsal skin of the mice. Following shaving, apply a layer of warm wax to the shaved area and allow it to solidify. Gently peel off the wax against the direction of hair growth to depilate the area and induce a synchronized anagen phase. This procedure should result in a uniform pink color of the skin, indicating the telogen phase. The appearance of a dark color indicates the onset of the anagen phase.

Preparation and Application of Biotinoyl Tripeptide-1 Formulation

• Formulation: Prepare a topical solution of Biotinoyl tripeptide-1. Based on concentrations used in ex vivo and clinical studies, a starting concentration range of 2-10 ppm is recommended.[7][8] A suggested vehicle is an alcoholic lotion (e.g., 8% ethanol in a suitable buffer or water) to mimic formulations used in human studies.[7]

  • Vehicle Control Group: Vehicle solution without Biotinoyl tripeptide-1.

  • Test Groups: Vehicle solution containing different concentrations of Biotinoyl tripeptide-1 (e.g., 2 ppm, 5 ppm, 10 ppm).

  • Positive Control Group (Optional): A solution of a known hair growth promoter, such as Minoxidil (2% or 5%), can be included for comparison.[6]

• Application:

  • Frequency: Apply the formulations topically to the depilated dorsal skin once or twice daily.[7]

  • Volume: Apply a standardized volume (e.g., 100-200 µL) to ensure consistent dosing across all animals.

  • Duration: Continue the application for a period of 14-21 days, or until significant hair regrowth is observed in the control groups.

Evaluation of Hair Growth

• Digital Photography: Capture high-resolution digital photographs of the dorsal skin of each mouse at regular intervals (e.g., every 3-4 days) under standardized lighting conditions.

• Grayscale Analysis: Utilize image analysis software (e.g., ImageJ) to perform grayscale analysis of the photographs. This method provides an objective and quantitative assessment of hair growth by measuring the change in skin color from pink (telogen) to black (anagen) as new hair emerges.[9]

• Tissue Collection: At the end of the study, euthanize the mice and collect skin biopsies from the treated areas.

• Histological Processing: Fix the skin samples in 10% neutral buffered formalin, process, and embed in paraffin. Section the tissues and stain with Hematoxylin and Eosin (H&E).

• Analysis: Examine the stained sections under a microscope to evaluate:

  • Hair Follicle Morphology: Assess the structure and stage of the hair follicles (anagen, catagen, or telogen).

  • Hair Follicle Density: Count the number of hair follicles per unit area of skin.

  • Anagen/Telogen Ratio: Determine the proportion of hair follicles in the anagen versus telogen phase. An increase in this ratio indicates a promotion of the growth phase.[6]

• Procedure: Perform immunohistochemical staining on the skin sections to visualize the expression of key proteins involved in hair growth and follicle anchoring.

• Target Proteins:

  • Ki-67: A marker for cell proliferation, to assess the mitotic activity of keratinocytes in the hair bulb.[7][8]

  • Laminin 5 and Collagen IV: Key adhesion molecules for anchoring the hair follicle. Increased expression indicates improved follicle stability.[10]

Signaling Pathways and Experimental Workflows

Biotinoyl Tripeptide-1 Signaling Pathway for Hair Growth

Caption: Signaling pathway of Biotinoyl tripeptide-1 in promoting hair growth.

Experimental Workflow for In-Vivo Mouse Model

Caption: Workflow for evaluating Biotinoyl tripeptide-1 in a mouse hair growth model.

References

• 1. Biotinoyl Tripeptide-1 (Explained + Products) [incidecoder.com]
• 2. Biotinoyl Tripeptide-1: A Miracle Ingredient For Hair Growth? - Industry News - News [mobelbiochem.com]
• 3. us.typology.com [us.typology.com]
• 4. clinikally.com [clinikally.com]
• 5. ellemental.com [ellemental.com]
• 6. Hair loss and regeneration performed on animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hairforte.com.tr [hairforte.com.tr]
• 8. researchgate.net [researchgate.net]
• 9. A New Technique for Quantitative Analysis of Hair Loss in Mice Using Grayscale Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]

Formulating Biotinoyl tripeptide-1 into a topical serum for research purposes

Application Notes: Formulating Biotinoyl Tripeptide-1 for Topical Research

These notes provide comprehensive guidance for researchers, scientists, and drug development professionals on the formulation and evaluation of Biotinoyl tripeptide-1 in a topical serum for hair growth research.

Introduction to Biotinoyl Tripeptide-1

Biotinoyl tripeptide-1 is a synthetic bioactive peptide renowned for its application in hair care.[1] It is the reaction product of biotin (Vitamin H) and tripeptide-1 (GHK), a peptide fragment of collagen.[2][3] This combination creates a molecule designed to penetrate hair follicles efficiently, promoting hair growth and health.[3] The GHK peptide sequence acts as a signaling molecule, while the biotin component is crucial for cellular metabolism and serves to anchor the peptide.[3][4] Its primary functions include strengthening hair, reducing hair loss, and improving the overall health of hair follicles.[2][4][5]

Table 1: Chemical and Physical Properties of Biotinoyl Tripeptide-1

Property	Value	Reference
INCI Name	Biotinoyl Tripeptide-1	[2]
CAS Number	299157-54-3	[1]
Molecular Formula	C24H38N8O6S	[1][6]
Molecular Weight	566.7 g/mol	[2][6]
Appearance	White to off-white powder	[1][7]
Solubility	Soluble in water	[2][7]
Recommended pH	3.5 - 7.0	[2][8]
Storage	Store at -20°C for long-term stability	[1]

Mechanism of Action

Biotinoyl tripeptide-1 exerts its effects through a multi-pathway approach that targets the fundamental causes of hair loss and follicle aging.[3][9]

• Strengthening Hair Anchorage: The peptide stimulates the synthesis of key extracellular matrix (ECM) proteins, specifically laminin 5 and collagen IV.[4][7][9][] These proteins are vital for the integrity of the dermal-epidermal junction, strengthening the anchoring of the hair follicle in the scalp and helping to prevent premature shedding.[4]

• Promoting Follicle Cell Proliferation: It has been shown to stimulate the proliferation of dermal papilla cells and keratinocytes in the hair bulb.[4][5][7] This increased cellular activity leads to the development of stronger, healthier hair follicles and contributes to a prolonged anagen (growth) phase of the hair cycle.[3][5]

• Improving Follicle Health: The peptide helps to improve scalp micro-circulation, which enhances the delivery of oxygen and nutrients to the hair follicle.[1][9][11] It also helps to slow the aging of follicles and may lessen the production of dihydrotestosterone (DHT), a key factor in androgenic alopecia.[2][9][11]

Signaling pathway of Biotinoyl tripeptide-1 in the hair follicle.

Summary of Efficacy Data

Quantitative data from various studies demonstrate the peptide's effectiveness.

Table 2: Summary of Reported In Vitro and Ex Vivo Efficacy Data

Assay / Study Type	Parameter Measured	Result	Reference
Ex Vivo Human Hair Follicle Culture	Hair Growth	+58% at 2 ppm	[12]
Ex Vivo Human Hair Follicle Culture	Hair Growth	+121% at 5 ppm	[9][12]
In Vitro Keratinocyte Culture	Keratinocyte Proliferation	Significant increase observed	[4][12]
Clinical Study	Hair Density	35% increase after 16 weeks	[4]
Clinical Study	Hair Loss	58% reduction after 16 weeks	[4]
In Vitro Cell Culture	Laminin 5 & Collagen IV Production	49% increase	[13]

Experimental Protocols

Protocol 1: Preparation of a Topical Serum for Research (100g Batch)

This protocol outlines the preparation of a simple aqueous gel serum. The concentration of Biotinoyl tripeptide-1 can be adjusted based on experimental needs. A common range for cosmetic formulations is 1-3%, while research studies have shown effects at parts-per-million (ppm) concentrations.[2][12] This formulation uses a 2% concentration of a stock solution, which is a common approach.

Materials & Equipment:

• Biotinoyl tripeptide-1 (powder)

• Deionized (DI) water

• Glycerin (humectant)

• Hydroxyethylcellulose (gelling agent)

• Phenoxyethanol (preservative)

• Citric acid or Sodium hydroxide (for pH adjustment)

• Analytical balance, magnetic stirrer and stir bar, pH meter, beakers, graduated cylinders

Table 3: Example Research Serum Formulation

Phase	Ingredient	Function	Concentration (w/w %)	Weight (g)
A	Deionized Water	Solvent	q.s. to 100	92.3
A	Glycerin	Humectant	3.0%	3.0
A	Hydroxyethylcellulose	Gelling Agent	1.5%	1.5
B	Biotinoyl Tripeptide-1	Active Ingredient	2.0% (of a 5000 ppm stock) or 0.001-2% pure	2.0 (stock)
B	Deionized Water	Solvent for Active	1.0%	1.0
C	Phenoxyethanol	Preservative	0.2%	0.2
C	pH Adjuster	pH Regulator	As needed	q.s.

Procedure:

• Hydrate Gelling Agent (Phase A): In the main beaker, add DI water and glycerin. While stirring, slowly sprinkle in the hydroxyethylcellulose to avoid clumping. Continue to stir until fully hydrated and a clear, viscous gel forms.

• Dissolve Active (Phase B): In a separate small beaker, dissolve the Biotinoyl tripeptide-1 powder in its allotted amount of DI water. Gentle warming (below 40°C) can be used if necessary.[7][14]

• Combine Phases: Slowly add Phase B to Phase A with continuous stirring until the mixture is homogeneous.

• Add Preservative (Phase C): Add phenoxyethanol to the main batch and mix thoroughly.

• pH Adjustment: Measure the pH of the serum. Adjust to a target range of 5.5 - 6.5 using a dilute solution of citric acid (to lower pH) or sodium hydroxide (to raise pH).[2][8]

• Final Mixing: Stir the batch for another 15-20 minutes to ensure uniformity.

• Storage: Transfer the final serum to a sterile, airtight container and store it in a cool, dark place. For long-term storage of a preservative-free formulation, refrigeration at 4°C is recommended.

Workflow for the preparation of a topical Biotinoyl tripeptide-1 serum.

Protocol 2: In Vitro Dermal Papilla Cell Proliferation Assay

This protocol uses the MTT assay to quantify the effect of the formulated serum on the proliferation of Human Hair Dermal Papilla Cells (HHDPCs).

Materials & Equipment:

• Human Hair Dermal Papilla Cells (HHDPCs)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Biotinoyl tripeptide-1 serum (and a vehicle control serum without the peptide)

• Phosphate-Buffered Saline (PBS)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO (Dimethyl sulfoxide)

• 96-well cell culture plates, incubator (37°C, 5% CO2), microplate reader

Procedure:

• Cell Seeding: Culture HHDPCs to ~80% confluency. Trypsinize, count, and seed the cells into a 96-well plate at a density of 5,000 cells/well. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of the test serum and vehicle control in serum-free media. Remove the old media from the wells and add 100 µL of the diluted treatments. Include a media-only control.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate for another 4 hours. Viable cells will convert the yellow MTT to purple formazan crystals.

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Shake the plate for 10 minutes and measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell proliferation relative to the vehicle control.

Workflow for the in vitro cell proliferation (MTT) assay.

Protocol 3: Ex Vivo Hair Follicle Organ Culture

This protocol describes a method to assess the effect of the formulated serum on hair shaft elongation in cultured human hair follicles.[15][16]

Materials & Equipment:

• Human scalp tissue (from cosmetic surgery, with consent)

• Williams E medium supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics

• Biotinoyl tripeptide-1 serum (and vehicle control)

• 24-well culture plates, sterile dissecting tools, inverted microscope with a calibrated eyepiece, incubator

Procedure:

• Follicle Isolation: Under a dissecting microscope, carefully micro-dissect anagen VI hair follicles from the subcutaneous fat of the scalp tissue.[17] Ensure the dermal papilla remains intact.

• Culturing: Place one isolated follicle per well in a 24-well plate containing 1 mL of supplemented Williams E medium.

• Treatment: Add the test serum and vehicle control to the culture medium at the desired final concentrations.

• Incubation: Culture the follicles for 7-14 days at 37°C, 5% CO2. Change the medium every 2-3 days with fresh treatments.

• Measurement: On day 0 and every subsequent measurement day (e.g., day 2, 4, 7), capture an image of each follicle. Measure the length of the hair shaft that has grown from the follicle base using image analysis software.

• Analysis: Calculate the total elongation of the hair shaft for each follicle by subtracting the day 0 length from the final length. Compare the mean elongation between treated and control groups.

Workflow for the ex vivo hair follicle organ culture experiment.

Safety and Handling

According to available safety data sheets, Biotinoyl tripeptide-1 is not classified as a hazardous substance and is generally considered safe for cosmetic use.[18][19] However, standard laboratory practices should be followed.

• Personal Protective Equipment (PPE): Wear gloves, safety glasses, and a lab coat when handling the powder and concentrated solutions.[20]

• Inhalation: Avoid inhaling the powder by handling it in a well-ventilated area or under a fume hood.[21]

• Contact: In case of skin or eye contact, rinse thoroughly with water.[19][21]

• Disposal: Dispose of the material in accordance with local, state, and federal regulations. Do not discharge into sewer systems.[21]

References

• 1. Biotinoyl tripeptide-1_Shaanxi Tianningjian Pharmaceutical Technology Co., Ltd [tnjone.com]
• 2. uk.typology.com [uk.typology.com]
• 3. flychem.com [flychem.com]
• 4. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 5. clinikally.com [clinikally.com]
• 6. Biotinoyl tripeptide-1 | C24H38N8O6S | CID 11534242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. farachem.com [farachem.com]
• 8. Biotinoyl Tripeptide-1 formulation guide - PEPTIDE APPLICATIONS [mobelbiochem.com]
• 9. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 11. Cosmetic Peptide Biotinoyl Tripeptide-1 CAS 299157-54-3 Promote Hair Growth Hair and Eyebrow and Eyelash Growth - Biotinoyl Tripeptide-1 and Biotinyl-Ghk [epochmaterial.en.made-in-china.com]
• 12. glpbio.com [glpbio.com]
• 13. Can peptides reverse hair aging? What's the evidence? | MDhair [mdhair.co]
• 14. ellemental.com [ellemental.com]
• 15. Ex vivo organ culture of human hair follicles: a model epithelial-neuroectodermal-mesenchymal interaction system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Human hair growth ex vivo is correlated with in vivo hair growth: selective categorization of hair follicles for more reliable hair follicle organ culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. echemi.com [echemi.com]
• 20. file.medchemexpress.com [file.medchemexpress.com]
• 21. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols for the Quantitative Analysis of Biotinoyl Tripeptide-1 in Complex Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinoyl tripeptide-1, a conjugate of biotin and the tripeptide Gly-His-Lys (GHK), is a key active ingredient in cosmetic and therapeutic formulations, primarily for promoting hair growth and skin health. Its mechanism of action involves stimulating the synthesis of extracellular matrix proteins such as collagen IV and laminin 5, which are crucial for strengthening hair follicles and improving skin structure.[1][2][3] To support pharmacokinetic studies, toxicological assessments, and to understand its bioavailability and distribution in complex biological systems, a robust and reliable quantitative analytical method is imperative.

These application notes provide a detailed protocol for the quantitative analysis of Biotinoyl tripeptide-1 in biological matrices, such as human plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This methodology is designed to offer high sensitivity and selectivity, essential for the accurate determination of the peptide at low concentrations.

Signaling Pathway of Biotinoyl Tripeptide-1

Biotinoyl tripeptide-1 is understood to exert its biological effects through the stimulation of several key cellular pathways involved in tissue repair and regeneration. The GHK peptide component is known to stimulate the synthesis of collagen and other extracellular matrix components.[4] The biotin moiety enhances the bioavailability and affinity of the peptide. The primary signaling cascade involves the upregulation of genes responsible for producing laminin 5 and collagen IV, essential proteins for anchoring hair follicles.[1][5] Furthermore, it promotes the proliferation of keratinocytes in the hair bulb.[6]

References

• 1. Purification of Serum Peptides for MALDI Mass Spectrometry with Amicon® Ultra Centrifugal Filters [sigmaaldrich.com]
• 2. Direct Detection of Biotinylated Proteins by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biotinoyl tripeptide-1 | 299157-54-3 [chemicalbook.com]
• 4. Bioanalytical method validation considerations for LC-MS/MS assays of therapeutic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A highly-reproducible automated proteomics sample preparation workflow for quantitative mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]

Application Notes and Protocols: Immunohistochemical Staining for Ki-67 in Biotinoyl Tripeptide-1 Treated Hair Follicles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinoyl tripeptide-1, a derivative of the tripeptide Gly-His-Lys combined with biotin, has emerged as a significant bioactive compound in the field of hair care and trichology.[1][2] Its purported mechanism of action involves stimulating the proliferation of hair follicle cells, thereby promoting hair growth and anchoring.[3] The Ki-67 protein is a well-established cellular marker for proliferation, as it is expressed in all active phases of the cell cycle (G1, S, G2, and M) but is absent in resting cells (G0).[4] Therefore, immunohistochemical (IHC) staining for Ki-67 is a valuable method to quantify the proliferative effects of compounds like Biotinoyl tripeptide-1 on hair follicle keratinocytes. These application notes provide a detailed protocol for Ki-67 staining in hair follicles and summarize the expected quantitative outcomes based on existing clinical data.

Mechanism of Action of Biotinoyl Tripeptide-1

Biotinoyl tripeptide-1 is understood to exert its effects through several mechanisms:

• Stimulation of Cell Proliferation: It promotes the proliferation of dermal papilla cells and keratinocytes in the hair bulb, which are crucial for hair shaft formation.[3]

• Enhancement of Extracellular Matrix (ECM) Proteins: The peptide boosts the synthesis of key ECM components such as Collagen IV and Laminin 5.[1] These proteins are vital for the integrity of the basement membrane that anchors the hair follicle to the surrounding dermal tissue, thus strengthening its hold in the scalp.[1]

• Prolongation of the Anagen Phase: By stimulating hair follicle cells, Biotinoyl tripeptide-1 helps to extend the anagen (growth) phase of the hair cycle.[5]

• Improved Microcirculation: It is also suggested to improve blood flow to the scalp, ensuring a better supply of nutrients to the hair follicles.[5]

• Inhibition of 5α-reductase: The compound may help in reducing the levels of dihydrotestosterone (DHT), a key contributor to androgenetic alopecia, by inhibiting the enzyme 5α-reductase.[6]

Quantitative Data Summary

While direct quantitative data on Ki-67 positive cell counts following Biotinoyl tripeptide-1 treatment from a single, publicly available study is limited, clinical studies on formulations containing this peptide have demonstrated significant improvements in various hair growth parameters. These parameters are indirect indicators of increased follicular proliferation. The following table summarizes findings from a prospective, open-label trial on a topical and oral combination therapy containing Biotinoyl tripeptide-1.

Trichoscopic Parameter	Baseline (T0)	After 3 Months (T3)	Average Change
Hair Density (hairs/cm²)	Varies	Increased	+7.8
Hair Shaft Thickness (mm)	Varies	Increased	+0.01
Anagen Hair Count	Varies	Increased	+5.29
Telogen Hair Count	Varies	Decreased	-5.43
Anagen/Telogen Ratio	Varies	Improved	+0.75
Empty Follicles	Varies	Decreased	-1.5

Data adapted from a comparative study on a topical and oral combination therapy containing Oleanolic Acid, Apigenin, and Biotinoyl Tripeptide-1 in patients with Androgenetic Alopecia.[6]

Experimental Protocols

Treatment of Hair Follicles (In Vitro Model)

This protocol describes the treatment of isolated human hair follicles with Biotinoyl tripeptide-1 in an organ culture model.

Materials:

• Isolated human hair follicles

• Williams E medium

• Biotinoyl tripeptide-1 stock solution

• Penicillin-Streptomycin solution

• Fetal Bovine Serum (FBS)

• Incubator (37°C, 5% CO2)

Procedure:

• Isolate human hair follicles from scalp biopsies.

• Culture individual follicles in 24-well plates containing Williams E medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Prepare different concentrations of Biotinoyl tripeptide-1 (e.g., 1 µM, 5 µM, 10 µM) in the culture medium.

• Replace the medium with the treatment or control (vehicle) medium.

• Incubate the follicles for a specified period (e.g., 48-72 hours) at 37°C in a 5% CO2 humidified incubator.

• After incubation, harvest the follicles for histological analysis.

Immunohistochemical Staining for Ki-67

This protocol is for the detection of Ki-67 in paraffin-embedded hair follicle sections.

Materials:

• Formalin-fixed, paraffin-embedded hair follicle tissue sections (4-5 µm)

• Xylene

• Ethanol (100%, 95%, 70%)

• Deionized water

• Antigen Retrieval Solution (e.g., 0.01M Sodium Citrate Buffer, pH 6.0)

• Hydrogen Peroxide (3%)

• Blocking Buffer (e.g., 5% BSA in PBS)

• Primary Antibody: Rabbit anti-Ki-67

• Biotinylated secondary antibody (anti-rabbit)

• Avidin-Biotin Complex (ABC) reagent

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Rehydrate through a graded series of ethanol: 100% (2x 5 min), 95% (1x 3 min), 70% (1x 3 min).

  • Rinse with deionized water.

• Antigen Retrieval:

  • Immerse slides in pre-heated Antigen Retrieval Solution.

  • Heat in a microwave or water bath at 95-100°C for 20-30 minutes.

  • Allow slides to cool to room temperature for 20 minutes.[7]

• Peroxidase Blocking:

  • Incubate sections with 3% hydrogen peroxide for 10 minutes to block endogenous peroxidase activity.

  • Rinse with wash buffer (e.g., PBS or TBST).

• Blocking:

  • Incubate sections with Blocking Buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary anti-Ki-67 antibody in the blocking buffer according to the manufacturer's instructions.

  • Apply the diluted antibody to the sections and incubate overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Rinse slides with wash buffer.

  • Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room temperature.

• Signal Amplification:

  • Rinse slides with wash buffer.

  • Apply the ABC reagent and incubate for 30 minutes at room temperature.

• Visualization:

  • Rinse slides with wash buffer.

  • Apply the DAB substrate solution and incubate until the desired brown color develops. Monitor under a microscope.

  • Stop the reaction by rinsing with deionized water.

• Counterstaining, Dehydration, and Mounting:

  • Counterstain with hematoxylin.

  • Dehydrate through a graded series of ethanol and clear in xylene.

  • Mount with a permanent mounting medium.

Quantification of Ki-67 Positive Cells

• Capture images of the stained hair follicle sections using a light microscope with a digital camera.

• Focus on the hair bulb and outer root sheath regions, where proliferation is most active.

• Count the number of Ki-67 positive (brown) nuclei and the total number of nuclei (blue) in a defined area.

• The Ki-67 proliferation index can be calculated as: (Number of Ki-67 positive cells / Total number of cells) x 100%

Visualizations

Caption: Experimental workflow for Ki-67 analysis in treated hair follicles.

Caption: Proposed signaling pathway of Biotinoyl tripeptide-1 in hair follicles.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. clinikally.com [clinikally.com]
• 6. mdpi.com [mdpi.com]
• 7. sysy-histosure.com [sysy-histosure.com]

Application Notes and Protocols: Gene Expression Analysis of Hair Follicle Cells Treated with Biotinoyl Tripeptide-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinoyl tripeptide-1, a synthetic peptide combining biotin (Vitamin B7) and a tripeptide of Glycyl-Histidyl-Lysine (GHK), has emerged as a promising agent in the field of hair care and restoration. Its mechanism of action is attributed to its ability to stimulate the proliferation of hair follicle cells, prolong the anagen (growth) phase of the hair cycle, and enhance the synthesis of extracellular matrix proteins crucial for anchoring the hair shaft.[1][2][3] This document provides detailed protocols for the gene expression analysis of hair follicle dermal papilla cells (HFDPCs) treated with Biotinoyl tripeptide-1, along with a summary of expected gene expression changes and a visualization of the potential signaling pathways involved.

Data Presentation: Summary of Quantitative Gene Expression Data

Treatment of hair follicle cells with Biotinoyl tripeptide-1 has been reported to modulate the expression of genes critical for hair growth and structure. The following table summarizes the observed changes in gene expression.

Target Gene	Gene Product Function	Reported Change in Expression/Production	Reference
Keratin	Primary structural protein of the hair shaft.	▲ 36% increase in gene expression	[4]
Laminin-5	A key protein in the extracellular matrix that aids in anchoring the hair follicle.	▲ 49% increase in production	[4]
Collagen IV	A major component of the basement membrane, contributing to the structural integrity of the hair follicle.	▲ 49% increase in production	[4]

Experimental Protocols

Culture of Human Follicle Dermal Papilla Cells (HFDPCs)

This protocol outlines the steps for culturing HFDPCs, the primary target cells for Biotinoyl tripeptide-1.

Materials:

• Human Follicle Dermal Papilla Cells (HFDPCs)

• Dermal Papilla Cell Growth Medium

• Trypsin/EDTA Solution

• Trypsin Neutralizing Solution

• Phosphate-Buffered Saline (PBS), sterile

• Sterile cell culture flasks, plates, and pipettes

• Incubator (37°C, 5% CO2)

• Inverted microscope

• Centrifuge

Protocol:

• Thawing of Cryopreserved HFDPCs:

  • Rapidly thaw the vial of cryopreserved HFDPCs in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed Dermal Papilla Cell Growth Medium.

  • Centrifuge at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in fresh growth medium.

  • Plate the cells in a T-75 culture flask and incubate at 37°C with 5% CO2.

• Cell Maintenance and Subculturing:

  • Observe the cells daily under an inverted microscope.

  • When the cells reach 80-90% confluency, aspirate the medium and wash the cell monolayer with sterile PBS.

  • Add 3-5 mL of Trypsin/EDTA solution to the flask and incubate for 3-5 minutes at 37°C, or until the cells detach.

  • Neutralize the trypsin by adding an equal volume of Trypsin Neutralizing Solution or complete growth medium.

  • Collect the cell suspension and centrifuge at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh growth medium and re-plate at the desired density (e.g., 1:3 or 1:4 split ratio).

• Treatment with Biotinoyl tripeptide-1:

  • Plate HFDPCs in appropriate culture vessels (e.g., 6-well plates) and allow them to adhere and reach approximately 70-80% confluency.

  • Prepare a stock solution of Biotinoyl tripeptide-1 in a suitable solvent (e.g., sterile water or PBS) and dilute it to the desired final concentrations in the cell culture medium.

  • Remove the existing medium from the cells and replace it with the medium containing different concentrations of Biotinoyl tripeptide-1 or a vehicle control.

  • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) before proceeding to RNA extraction.

RNA Extraction from Cultured HFDPCs

This protocol describes the extraction of total RNA from HFDPCs using a common phenol-chloroform-based method (e.g., TRIzol reagent).

Materials:

• TRIzol Reagent or similar

• Chloroform

• Isopropanol

• 75% Ethanol (prepared with nuclease-free water)

• RNase-free water

• RNase-free microcentrifuge tubes

• Refrigerated microcentrifuge

Protocol:

• Cell Lysis:

  • Aspirate the culture medium from the wells.

  • Add 1 mL of TRIzol reagent directly to each well of a 6-well plate.

  • Pipette the lysate up and down several times to ensure complete cell lysis.

  • Transfer the lysate to an RNase-free microcentrifuge tube.

• Phase Separation:

  • Incubate the homogenate for 5 minutes at room temperature.

  • Add 0.2 mL of chloroform per 1 mL of TRIzol reagent.

  • Shake the tubes vigorously by hand for 15 seconds and incubate at room temperature for 2-3 minutes.

  • Centrifuge the samples at 12,000 x g for 15 minutes at 4°C. This will separate the mixture into three phases: a lower red phenol-chloroform phase, an interphase, and an upper colorless aqueous phase containing the RNA.

• RNA Precipitation:

  • Carefully transfer the upper aqueous phase to a fresh RNase-free tube.

  • Add 0.5 mL of isopropanol per 1 mL of TRIzol reagent used initially.

  • Mix gently by inverting the tubes and incubate at room temperature for 10 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C. The RNA will form a gel-like pellet at the bottom of the tube.

• RNA Wash and Resuspension:

  • Carefully discard the supernatant.

  • Wash the RNA pellet by adding at least 1 mL of 75% ethanol per 1 mL of TRIzol reagent.

  • Vortex briefly and then centrifuge at 7,500 x g for 5 minutes at 4°C.

  • Discard the ethanol wash. Briefly air-dry the pellet for 5-10 minutes. Do not over-dry the pellet as it can decrease its solubility.

  • Resuspend the RNA pellet in an appropriate volume (e.g., 20-50 µL) of RNase-free water.

  • Incubate at 55-60°C for 10 minutes to aid in dissolution.

  • Determine the RNA concentration and purity using a spectrophotometer (A260/A280 ratio).

Gene Expression Analysis by Quantitative Real-Time PCR (qPCR)

This protocol provides a general workflow for analyzing the expression of target genes using two-step RT-qPCR.

Materials:

• Extracted total RNA

• Reverse Transcriptase kit (for cDNA synthesis)

• qPCR Master Mix (containing DNA polymerase, dNTPs, and a fluorescent dye like SYBR Green)

• Forward and reverse primers for target genes (e.g., Keratin, Laminin-5, Collagen IV) and a reference gene (e.g., GAPDH, ACTB)

• qPCR instrument

• Optical-grade PCR plates or tubes

Protocol:

• cDNA Synthesis (Reverse Transcription):

  • Follow the manufacturer's protocol for the reverse transcriptase kit. Typically, this involves mixing a specific amount of total RNA with reverse transcriptase, dNTPs, and primers (oligo(dT) or random hexamers) and incubating at a specific temperature profile.

• qPCR Reaction Setup:

  • Prepare a reaction mixture for each gene to be analyzed. The mixture typically includes qPCR Master Mix, forward and reverse primers, and cDNA template.

  • Set up reactions for each sample, including a no-template control (NTC) for each primer set to check for contamination.

  • It is recommended to run each sample in triplicate.

• qPCR Run:

  • Place the PCR plate or tubes in the qPCR instrument.

  • Set up the thermal cycling program according to the qPCR master mix and primer specifications. A typical program includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis:

  • The qPCR instrument will record the fluorescence intensity at each cycle.

  • Determine the cycle threshold (Ct) value for each sample.

  • Normalize the Ct values of the target genes to the Ct value of the reference gene (ΔCt).

  • Calculate the relative gene expression changes using the ΔΔCt method.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for gene expression analysis.

Signaling Pathways in Hair Follicle Regulation

The precise signaling pathways activated by Biotinoyl tripeptide-1 are still under investigation. However, based on its known effects on cell proliferation and extracellular matrix production, it is hypothesized to interact with key signaling pathways that regulate the hair follicle cycle, such as the Wnt/β-catenin and TGF-β pathways.

Caption: Key signaling pathways in hair follicle regulation.

References

• 1. clinikally.com [clinikally.com]
• 2. enchant.lv [enchant.lv]
• 3. nbinno.com [nbinno.com]
• 4. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]

Methods for synthesizing Biotinoyl tripeptide-1 via solid-phase vs. liquid-phase synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinoyl tripeptide-1, a conjugate of biotin and the tripeptide Glycyl-Histidyl-Lysine (GHK), is a prominent bioactive peptide in the fields of cosmetics and dermatology.[1] Renowned for its efficacy in promoting hair growth and anchoring, it functions by stimulating the proliferation of hair bulb keratinocytes and enhancing the synthesis of adhesion molecules like laminin 5 and collagen IV.[2] This stimulation strengthens the extracellular matrix of the dermal-epidermal junction, thereby improving hair follicle structure and reducing hair loss.[2][3][4] The synthesis of this peptide can be achieved through two primary methodologies: solid-phase peptide synthesis (SPPS) and liquid-phase peptide synthesis (LPPS). The choice between these methods depends on various factors, including the desired scale of production, purity requirements, and cost-effectiveness.[5][6][7]

Comparison of Synthesis Methods

The selection of a synthetic strategy for Biotinoyl tripeptide-1 is a critical decision that impacts yield, purity, and scalability. Below is a summary of the key differences and typical performance metrics for solid-phase and liquid-phase synthesis.

Parameter	Solid-Phase Peptide Synthesis (SPPS)	Liquid-Phase Peptide Synthesis (LPPS)
Principle	The peptide chain is assembled stepwise on an insoluble polymer resin. Excess reagents and byproducts are removed by simple filtration and washing.[6][7]	Synthesis is carried out entirely in solution, with purification of intermediates required after each coupling step.[6][8]
Typical Yield	Generally high, as excess reagents drive reactions to completion.[6]	Can be lower due to losses during intermediate purification steps.[6][8]
Purity	Crude purity is often high (≥95%), with straightforward final purification by HPLC.[5]	Purity can vary (typically 90-98%) and may require more complex purification of the final product.[5]
Scalability	Excellent for laboratory-scale (mg to g) and automated synthesis. Large-scale production can be challenging and costly due to the expense of resins and reagents.[5][7][8]	More amenable to large-scale industrial production due to lower raw material costs and established crystallization-based purification methods.[9]
Time Efficiency	Faster for synthesizing long peptides due to the elimination of intermediate purification steps and the potential for automation.[5]	More time-consuming due to the necessity of isolating and purifying intermediates after each reaction step.[6][8]
Cost	Reagents and resins can be expensive, particularly for large-scale synthesis.[10]	Generally more cost-effective for large-scale production of shorter peptides.[5]

Signaling Pathway of Biotinoyl Tripeptide-1 in Hair Follicles

Biotinoyl tripeptide-1 exerts its hair growth-promoting effects through a multi-faceted mechanism of action primarily centered on the hair follicle. It stimulates the dermal papilla cells, which are crucial for regulating hair follicle development and the hair growth cycle.[3][4] This stimulation leads to increased proliferation of keratinocytes in the hair bulb, the cells responsible for forming the hair shaft.[2] Furthermore, Biotinoyl tripeptide-1 enhances the production of extracellular matrix proteins, such as laminin 5 and collagen IV, which are vital for anchoring the hair follicle to the surrounding dermal tissue.[2] This strengthened anchorage helps to prolong the anagen (growth) phase of the hair cycle and prevent premature hair shedding.[3][4]

Caption: Signaling Cascade of Biotinoyl Tripeptide-1 in Hair Follicles.

Experimental Protocols

Solid-Phase Synthesis of Biotinoyl Tripeptide-1

This protocol outlines the Fmoc-based solid-phase synthesis of Biotinoyl tripeptide-1. The GHK peptide is first assembled on a solid support, followed by N-terminal biotinylation.

Caption: Solid-Phase Synthesis Workflow for Biotinoyl Tripeptide-1.

Materials:

• Wang Resin

• Fmoc-Lys(Boc)-OH, Fmoc-His(Trt)-OH, Fmoc-Gly-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt)

• 4-Dimethylaminopyridine (DMAP)

• N,N-Dimethylformamide (DMF)

• Piperidine

• Dichloromethane (DCM)

• Methanol (MeOH)

• Biotin

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• N,N-Diisopropylethylamine (DIEA)

• Dimethyl sulfoxide (DMSO)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Cold diethyl ether

Procedure:

• Resin Preparation: Swell Wang resin in DMF in a reaction vessel for 1 hour.

• First Amino Acid Coupling (Lysine):

  • Dissolve Fmoc-Lys(Boc)-OH, HOBt, and DIC in DMF. Add DMAP.

  • Add the solution to the swollen resin and agitate for 2-4 hours.

  • Wash the resin with DMF, DCM, and MeOH.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group. Wash thoroughly with DMF.

• Second Amino Acid Coupling (Histidine):

  • Activate Fmoc-His(Trt)-OH with DIC and HOBt in DMF.

  • Add the activated amino acid to the resin and agitate for 2-4 hours.

  • Wash the resin as described above.

• Fmoc Deprotection: Repeat step 3.

• Third Amino Acid Coupling (Glycine):

  • Activate Fmoc-Gly-OH with DIC and HOBt in DMF.

  • Add to the resin and agitate for 2-4 hours.

  • Wash the resin.

• Final Fmoc Deprotection: Repeat step 3 to expose the N-terminal amine of glycine.

• N-terminal Biotinylation:

  • Dissolve biotin in a 1:1 mixture of DMSO and DMF.

  • Add 1 equivalent of HBTU and 1 equivalent of DIEA to activate the biotin.[11]

  • Add the activated biotin solution to the peptide-resin and agitate for several hours until the reaction is complete (monitor with a Kaiser test).[11]

  • Wash the resin with DMSO, DMF, and DCM.[11]

• Cleavage and Deprotection:

  • Treat the dried resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours.

  • Filter to collect the peptide solution.

• Precipitation and Lyophilization: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize the peptide pellet.

• Purification: Purify the crude peptide by reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product using mass spectrometry and analytical HPLC.

Liquid-Phase Synthesis of Biotinoyl Tripeptide-1

This protocol is adapted from patent literature and involves a stepwise solution-phase approach.[9]

Caption: Liquid-Phase Synthesis Workflow for Biotinoyl Tripeptide-1.

Materials:

• Biotin

• N-Hydroxysuccinimide (NHS)

• 1,3-Dicyclohexylcarbodiimide (DCC)

• Tetrahydrofuran (THF)

• Glycine

• His-Lys(Boc)-OH (prepared separately)

• N,N'-Carbonyldiimidazole (CDI)

• Triethylamine

• Hydrochloric acid (HCl)

• Ethyl acetate

• Acetonitrile

Procedure:

• Preparation of Biotin-N-hydroxysuccinimide ester (Biotin-NHS):

  • In a reaction vessel, stir Biotin, NHS, and DCC in THF.

  • Heat to reflux, then filter and concentrate the filtrate to obtain Biotin-NHS as a white solid.[9]

• Preparation of Biotin-Gly-OH:

  • Dissolve Biotin-NHS and glycine in a mixture of water and THF.

  • Adjust the pH to 8.5 with a sodium hydroxide solution and react at room temperature.

  • After the reaction, acidify the solution to pH 2 to precipitate the product.

  • Filter, wash with water, and dry to obtain Biotin-Gly-OH.[9]

• Preparation of Biotin-GHK(Boc)-OH:

  • Dissolve Biotin-Gly-OH in THF and cool in an ice bath.

  • Add CDI and stir.

  • In a separate flask, prepare a solution of His-Lys(Boc)-OH and triethylamine in THF.

  • Add the activated Biotin-Gly-OH solution to the dipeptide solution and react at room temperature.

  • Work up the reaction mixture by concentrating, extracting with ethyl acetate, and washing to obtain the protected tripeptide.[9]

• Preparation of Biotinoyl Tripeptide-1:

  • Dissolve the protected Biotin-GHK(Boc)-OH in a 4M HCl solution and stir at room temperature for 1-2 hours to remove the Boc protecting group.

  • Induce crystallization by adding an organic solvent like acetonitrile.

  • Allow crystals to form, then filter and dry under vacuum to obtain the final product.[9]

Conclusion

Both solid-phase and liquid-phase synthesis are viable methods for producing Biotinoyl tripeptide-1. SPPS offers advantages in terms of speed, ease of purification, and automation, making it well-suited for research and small-to-medium scale production.[5][8] Conversely, LPPS is often more economical for large-scale manufacturing, despite being more labor-intensive.[8][9] The choice of methodology should be guided by the specific requirements of the project, including scale, purity needs, and available resources. The provided protocols offer a detailed guide for the synthesis of this high-value cosmetic and therapeutic peptide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. us.typology.com [us.typology.com]
• 3. clinikally.com [clinikally.com]
• 4. enchant.lv [enchant.lv]
• 5. resolvemass.ca [resolvemass.ca]
• 6. What Are the Differences Between Solid-Phase and Liquid-Phase Peptide Synthesis? | MtoZ Biolabs [mtoz-biolabs.com]
• 7. gencefebio.com [gencefebio.com]
• 8. Liquid Phase vs. Solid Phase Peptide Synthesis: Pros and Cons - Creative Peptides [creative-peptides.com]
• 9. CN111004304B - Liquid phase synthesis method of biotin tripeptide-1 - Google Patents [patents.google.com]
• 10. CN103665102A - Synthesis method for GHK tripeptide - Google Patents [patents.google.com]
• 11. peptide.com [peptide.com]

Application Notes and Protocols: Efficacy Testing of Biotinoyl Tripeptide-1 in 3D Skin Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinoyl tripeptide-1, a synthetic peptide combining biotin (Vitamin B7) and the tripeptide Gly-His-Lys (GHK), is a well-regarded active ingredient in the cosmetic and dermatological fields.[1][2] Primarily known for its efficacy in enhancing hair anchorage and growth, its mechanism of action suggests significant potential for skin health and rejuvenation.[3][4][5] This document provides detailed application notes and protocols for assessing the efficacy of Biotinoyl tripeptide-1 using three-dimensional (3D) human skin models. These models offer a physiologically relevant in vitro system to study the effects of active compounds on skin biology, bridging the gap between traditional 2D cell culture and in vivo testing.[6][7][8]

The core biological activities of Biotinoyl tripeptide-1 relevant to skin include the stimulation of extracellular matrix (ECM) protein synthesis, specifically Collagen IV and Laminin 5, which are crucial components of the dermal-epidermal junction (DEJ).[2][4] By reinforcing the structural integrity of the DEJ, Biotinoyl tripeptide-1 may improve skin firmness, elasticity, and overall health. Additionally, it has been shown to promote the proliferation of keratinocytes, the primary cells of the epidermis, which is essential for skin barrier function and repair.[1][4]

These protocols are designed to provide a robust framework for quantifying the anti-aging and skin-strengthening effects of Biotinoyl tripeptide-1 in a controlled laboratory setting.

Mechanism of Action in Skin

Biotinoyl tripeptide-1 exerts its effects by targeting key cellular processes involved in skin structure and maintenance. The GHK peptide component is a known signaling molecule that can stimulate tissue repair and regeneration.[2] When applied to skin cells, it is believed to activate signaling pathways that lead to the increased synthesis of crucial ECM proteins.[9] This action helps to strengthen the connection between the dermis and epidermis, which can degrade with age, leading to wrinkles and sagging.

The primary mechanisms to be investigated in 3D skin models are:

• Stimulation of ECM Protein Synthesis: Increased production of Collagen IV and Laminin 5 in dermal fibroblasts.[2][4]

• Promotion of Keratinocyte Proliferation: Enhanced growth and differentiation of epidermal keratinocytes.[1]

• Improvement of Dermal-Epidermal Junction Integrity: Strengthening the structural anchor of the epidermis to the dermis.

Signaling Pathway for ECM Synthesis

The following diagram illustrates the proposed signaling pathway for Biotinoyl tripeptide-1 in stimulating the production of key extracellular matrix proteins within dermal fibroblasts.

Caption: Proposed signaling pathway of Biotinoyl tripeptide-1.

Experimental Workflow for Efficacy Testing

The following diagram outlines the general workflow for conducting efficacy studies of Biotinoyl tripeptide-1 using 3D full-thickness skin models.

Caption: Experimental workflow for 3D skin model testing.

Experimental Protocols

The following protocols are designed for use with commercially available 3D full-thickness human skin models (e.g., EpiDermFT™, Phenion® Full-Thickness Skin Model). Ensure all work is performed in a sterile cell culture hood.

Protocol 1: Cell Viability Assay (MTT)

This protocol assesses the cytotoxicity of Biotinoyl tripeptide-1 on the 3D skin model.

Materials:

• 3D full-thickness skin models in 24-well plates

• Assay medium (provided by the model manufacturer)

• Biotinoyl tripeptide-1 stock solution (e.g., 10% in a suitable vehicle)

• Vehicle control (e.g., phosphate-buffered saline, PBS)

• MTT solution (5 mg/mL in PBS)

• Isopropanol (acidified with 0.04 N HCl)

• Microplate reader

Procedure:

• Acclimatization: Upon receipt, place the 3D skin models in a 37°C, 5% CO₂ incubator for 24 hours.

• Preparation of Test Solutions: Prepare dilutions of Biotinoyl tripeptide-1 in the vehicle to achieve final concentrations of 0.1%, 0.5%, and 1.0%.

• Treatment:

  • Remove the shipping medium and replace it with fresh, pre-warmed assay medium.

  • Topically apply 20 µL of the vehicle control and each Biotinoyl tripeptide-1 dilution to the surface of the epidermis of triplicate models.

• Incubation: Incubate the treated models for 48 hours at 37°C, 5% CO₂.

• MTT Assay:

  • Transfer the skin models to a new 24-well plate containing 300 µL of pre-warmed assay medium with 1 mg/mL MTT.

  • Incubate for 3 hours at 37°C, 5% CO₂. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Remove the models from the MTT solution and gently blot dry.

  • Place each model in a tube with 2 mL of acidified isopropanol to extract the formazan.

  • Incubate on a shaker for 2 hours at room temperature, protected from light.

• Data Acquisition: Transfer 200 µL of the isopropanol extract from each sample to a 96-well plate and read the absorbance at 570 nm.

Protocol 2: Quantification of Collagen IV and Laminin 5 (ELISA)

This protocol quantifies the amount of key ECM proteins in the tissue lysates.

Materials:

• Treated 3D skin models (from a parallel experiment to Protocol 1)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• Human Collagen IV ELISA kit

• Human Laminin 5 ELISA kit

• Microplate reader

Procedure:

• Treatment: Treat the 3D skin models with vehicle and Biotinoyl tripeptide-1 as described in Protocol 1 (steps 1-4).

• Tissue Lysis:

  • After the 48-hour incubation, wash the models twice with cold PBS.

  • Place each model in a microcentrifuge tube with 300 µL of lysis buffer.

  • Homogenize the tissue using a bead beater or sonicator.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (tissue lysate).

• Protein Quantification: Determine the total protein concentration in each lysate using a BCA assay according to the manufacturer's instructions.

• ELISA:

  • Perform the ELISA for Collagen IV and Laminin 5 on the tissue lysates according to the kit manufacturer's protocols.

  • Normalize the results to the total protein concentration of each sample.

Protocol 3: Gene Expression Analysis (RT-qPCR)

This protocol measures the expression of genes encoding for key ECM proteins and cell proliferation markers.

Materials:

• Treated 3D skin models

• RNA extraction kit (e.g., RNeasy Mini Kit)

• Reverse transcription kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (COL4A1, LAMA5, KI67) and a housekeeping gene (e.g., GAPDH)

• qPCR instrument

Procedure:

• Treatment: Treat the 3D skin models as described in Protocol 1 (steps 1-4).

• RNA Extraction:

  • After the 48-hour incubation, wash the models with PBS.

  • Homogenize the tissue in the lysis buffer provided with the RNA extraction kit.

  • Extract total RNA according to the kit manufacturer's protocol.

  • Assess RNA quality and quantity using a spectrophotometer.

• Reverse Transcription: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR:

  • Prepare the qPCR reaction mix containing cDNA, primers, and master mix.

  • Run the qPCR reaction using a standard thermal cycling protocol.

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene and the vehicle control.

Data Presentation

The following tables present hypothetical data to illustrate expected outcomes from the described protocols.

Table 1: Cell Viability (MTT Assay)

Treatment Group	Concentration (%)	Mean Absorbance (570 nm) ± SD	% Viability vs. Vehicle
Vehicle Control	0	0.85 ± 0.05	100%
Biotinoyl tripeptide-1	0.1	0.88 ± 0.06	103.5%
Biotinoyl tripeptide-1	0.5	0.90 ± 0.04	105.9%
Biotinoyl tripeptide-1	1.0	0.92 ± 0.05	108.2%

Table 2: ECM Protein Quantification (ELISA)

Treatment Group	Concentration (%)	Collagen IV (ng/mg total protein) ± SD	Laminin 5 (ng/mg total protein) ± SD
Vehicle Control	0	50.2 ± 4.5	35.8 ± 3.1
Biotinoyl tripeptide-1	0.1	65.7 ± 5.1	48.2 ± 3.9
Biotinoyl tripeptide-1	0.5	88.9 ± 6.2	65.1 ± 5.5
Biotinoyl tripeptide-1	1.0	115.4 ± 8.9	82.3 ± 6.8

Table 3: Gene Expression Analysis (RT-qPCR)

Treatment Group	Concentration (%)	COL4A1 (Fold Change) ± SD	LAMA5 (Fold Change) ± SD	KI67 (Fold Change) ± SD
Vehicle Control	0	1.0 ± 0.0	1.0 ± 0.0	1.0 ± 0.0
Biotinoyl tripeptide-1	0.1	1.8 ± 0.2	1.6 ± 0.1	1.2 ± 0.1
Biotinoyl tripeptide-1	0.5	3.2 ± 0.3	2.9 ± 0.2	1.5 ± 0.2
Biotinoyl tripeptide-1	1.0	4.5 ± 0.4	4.1 ± 0.3	1.8 ± 0.2

Conclusion

The provided protocols and application notes offer a comprehensive framework for the efficacy testing of Biotinoyl tripeptide-1 in 3D human skin models. By employing these methods, researchers can generate robust quantitative data on the peptide's ability to enhance the synthesis of key extracellular matrix proteins and promote keratinocyte proliferation. The expected results, as illustrated in the data tables, would demonstrate a dose-dependent improvement in skin-relevant biomarkers, supporting the use of Biotinoyl tripeptide-1 as an effective ingredient in anti-aging and skin-strengthening cosmetic and dermatological formulations. The use of 3D skin models provides a more physiologically relevant testing system compared to traditional 2D cultures, enhancing the predictive value of in vitro efficacy studies.[10]

References

• 1. Biotinoyl Tripeptide-1 (Explained + Products) [incidecoder.com]
• 2. nbinno.com [nbinno.com]
• 3. clinikally.com [clinikally.com]
• 4. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 5. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 6. promocell.com [promocell.com]
• 7. 3D Reconstructed Skin Models: Transforming Clinical and Safety Testing | SGS [sgs.com]
• 8. preprints.org [preprints.org]
• 9. brightgene-health.com [brightgene-health.com]
• 10. Bioengineered Efficacy Models of Skin Disease: Advances in the Last 10 Years - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Eyelash Growth Assessment: A Clinical Trial Methodology for Biotinoyl Tripeptide-1

For Immediate Release

[City, State] – [Date] – In response to the growing demand for scientifically validated cosmetic ingredients, this document outlines a comprehensive clinical trial methodology for assessing the efficacy of Biotinoyl tripeptide-1 on eyelash growth. These application notes and protocols are intended for researchers, scientists, and drug development professionals dedicated to the rigorous evaluation of eyelash enhancement products.

Introduction

Biotinoyl tripeptide-1, a synthetic peptide combining biotin (Vitamin B7) and a tripeptide of glycine, histidine, and lysine, has emerged as a promising agent for enhancing the length, density, and strength of eyelashes.[1][2][3] Its mechanism of action is believed to involve the stimulation of the hair follicle's dermal papilla cells, prolongation of the anagen (growth) phase of the hair cycle, and enhancement of keratin production.[1][2] Furthermore, it is suggested that Biotinoyl tripeptide-1 improves the anchoring of the hair shaft by stimulating the synthesis of crucial extracellular matrix proteins such as collagen IV and laminin-5.[4][5][] This document provides a detailed framework for conducting robust clinical trials to substantiate these claims.

Mechanism of Action: Signaling Pathways

Biotinoyl tripeptide-1 is postulated to influence several key signaling pathways within the hair follicle to promote growth and reduce hair loss. A simplified representation of these interactions is depicted below.

Caption: Biotinoyl tripeptide-1 signaling cascade in the hair follicle.

Clinical Trial Design and Protocols

A robust clinical trial to assess the efficacy of Biotinoyl tripeptide-1 on eyelash growth should be designed as a randomized, double-blind, placebo-controlled study.

Study Population

• Inclusion Criteria: Healthy female volunteers aged 18-65 with a desire to improve eyelash appearance.[7] Participants should have no known ophthalmological or dermatological conditions affecting the eye area.

• Exclusion Criteria: Individuals with a history of chronic health conditions, pregnant or breastfeeding women, and those who have used any eyelash growth products within the last 6 months.[7][8]

Study Duration and Visits

The recommended study duration is 90 days, with assessment visits at baseline (Day 0), Day 30, Day 60, and Day 90.[9]

Treatment Protocol

Participants will be randomly assigned to one of two groups:

• Treatment Group: Application of a serum containing a specified concentration of Biotinoyl tripeptide-1 to the upper and lower eyelid margins once nightly.

• Placebo Group: Application of an identical serum without Biotinoyl tripeptide-1 in the same manner.

A standardized application procedure should be demonstrated to all participants to ensure consistency.[9]

Efficacy Assessment Protocols

A multi-faceted approach to efficacy assessment is recommended, combining instrumental analysis, expert grading, and participant self-assessment.

Instrumental Analysis: Digital Imaging and Software Analysis

High-resolution digital images of the eyelashes should be captured at each study visit using a standardized imaging system (e.g., Visia® CR).[9]

Protocol for Digital Image Acquisition:

• Participant Preparation: The participant should be positioned in a standardized head and chin rest to ensure consistent imaging angles. The eye area should be clean and free of makeup.

• Camera and Lighting: Utilize a high-resolution digital camera with a macro lens. Standardized, cross-polarized, and non-polarized lighting should be used to capture detailed images of the eyelashes.

• Image Capture: Capture images of both eyes from frontal and lateral (90-degree) views. Ensure the entire lash line is in focus.

Protocol for Image Analysis:

Specialized software (e.g., FrameScan) should be used for the quantitative analysis of eyelash parameters from the captured digital images.[10][11]

• Calibration: Calibrate the software using a known scale within the image.

• Parameter Measurement:

  • Eyelash Length: Measure the length of individual lashes from the eyelid margin to the tip.

  • Eyelash Volume/Density: Calculate the total area occupied by the eyelashes within a defined region of interest.

  • Eyelash Thickness: Measure the diameter of individual eyelash hairs.

  • Eyelash Curl/Arc: Quantify the curvature of the eyelashes.

  • Number of Eyelashes: Count the number of individual eyelashes along the lash line.

Expert Grading

An independent, blinded expert (e.g., a dermatologist or ophthalmologist) should grade the overall appearance of the eyelashes at each visit based on standardized photographic evidence. The Global Eyelash Assessment (GEA) scale can be utilized for this purpose.[12]

Participant Self-Assessment

Participants should complete a validated questionnaire at each visit to assess their perception of eyelash improvement, satisfaction with the product, and any potential side effects.[9]

Data Presentation and Analysis

All quantitative data from the instrumental analysis should be summarized in tables for clear comparison between the treatment and placebo groups at each time point. Statistical analysis (e.g., t-tests or ANOVA) should be performed to determine the significance of any observed differences.

Table 1: Summary of Expected Quantitative Efficacy Endpoints

Parameter	Assessment Method	Expected Outcome with Biotinoyl tripeptide-1
Eyelash Length	Digital Image Analysis	Statistically significant increase from baseline
Eyelash Volume/Density	Digital Image Analysis	Statistically significant increase from baseline[9]
Eyelash Thickness	Digital Image Analysis	Statistically significant increase from baseline[9]
Eyelash Curl	Digital Image Analysis	Statistically significant increase from baseline[9]
Overall Eyelash Prominence	Expert Grading (GEA Scale)	Statistically significant improvement in grade
Participant Satisfaction	Self-Assessment Questionnaire	High level of reported satisfaction

Safety and Tolerability

Adverse events should be monitored throughout the study. Ophthalmological and dermatological examinations should be conducted at each visit to assess for any signs of irritation or other side effects.

Experimental Workflow

The following diagram illustrates the proposed workflow for the clinical trial.

Caption: Workflow for a clinical trial of Biotinoyl tripeptide-1.

Conclusion

The methodologies outlined in this document provide a comprehensive framework for the clinical evaluation of Biotinoyl tripeptide-1's effect on eyelash growth. Adherence to these rigorous protocols will enable the generation of high-quality, reproducible data, thereby substantiating efficacy claims and ensuring product safety for consumers. This scientific approach is crucial for advancing the field of cosmetic science and meeting the expectations of an increasingly discerning market.

References

• 1. clinikally.com [clinikally.com]
• 2. flychem.com [flychem.com]
• 3. Can peptides reverse hair aging? What's the evidence? | MDhair [mdhair.co]
• 4. arizona-mall.com [arizona-mall.com]
• 5. nbinno.com [nbinno.com]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. An Open-label, Single-center, Safety and Efficacy Study of Eyelash Polygrowth Factor Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Peptides: A Novel Approach to Enhance Eyelash and Eyebrow Growth [jscimedcentral.com]

Application of Biotinoyl Tripeptide-1 in Regenerative Medicine Research

Application Notes

Introduction

Biotinoyl Tripeptide-1, also known as Biotinyl-GHK, is a synthetic peptide that combines the well-known vitamin Biotin (Vitamin B7) with a tripeptide sequence of Glycyl-L-Histidyl-L-Lysine (GHK).[1][2] This molecule has garnered significant interest in regenerative medicine, particularly in dermatology and hair care research. Its mechanism of action targets key cellular and extracellular matrix (ECM) components to promote tissue repair and regeneration.[2][] This document provides an overview of its mechanism, summarizes key efficacy data, and offers detailed protocols for its application in a research setting.

Mechanism of Action in Tissue Regeneration

Biotinoyl Tripeptide-1 exerts its regenerative effects through a dual-action mechanism primarily focused on stimulating cell proliferation and reinforcing the structural integrity of the extracellular matrix.

• Stimulation of Cellular Proliferation: The peptide has been shown to stimulate the proliferation of crucial cells involved in hair follicle cycling and skin health. It actively promotes the proliferation of hair bulb keratinocytes and human hair dermal papilla cells (HHDPC), which are pivotal for hair shaft formation and the regulation of the hair growth cycle.[4][5] This increased cellular activity contributes to healthier, stronger hair follicles and may delay follicle aging.[4]

• Enhancement of Extracellular Matrix (ECM) Proteins: A primary function of Biotinoyl Tripeptide-1 is to upregulate the synthesis of key ECM components, specifically Collagen IV and Laminin 5.[2][4] These proteins are vital for the integrity of the basement membrane, which anchors the hair follicle and epidermal structures to the surrounding dermal tissue. By stimulating the genes responsible for these adhesion molecules, the peptide strengthens this anchoring, which is critical for preventing hair loss and maintaining skin structure.[4][6]

• Modulation of the Hair Growth Cycle: Research suggests that Biotinoyl Tripeptide-1 helps to prolong the anagen (growth) phase of the hair cycle.[1][5] It may also play a role in lessening the production of dihydrotestosterone (DHT), a key factor in androgenetic alopecia, by inhibiting the 5α-reductase enzyme.[7][8][9]

Key Signaling Pathways and Cellular Effects

Biotinoyl Tripeptide-1 initiates a cascade of events that collectively enhance tissue regeneration. The peptide stimulates dermal papilla cells, which in turn signal to surrounding keratinocytes to proliferate. Concurrently, it upregulates the genetic expression of essential ECM proteins, leading to a fortified dermal-epidermal junction and improved hair follicle anchoring.

Biotinoyl Tripeptide-1 signaling cascade.

Summary of Efficacy Data

The following tables summarize quantitative data from various in vitro, ex vivo, and clinical studies, demonstrating the regenerative potential of Biotinoyl Tripeptide-1.

Table 1: Summary of In Vitro & Ex Vivo Efficacy Data

Parameter Assessed	Model System	Treatment	Result	Citation(s)
HHDPC Proliferation	Human Hair Dermal Papilla Cells	0.625% Serum (72h)	148.24% increase in proliferation	[4]
ECM Protein Synthesis	Human Dermal/Epidermal Cells	Not Specified	121% increase in Collagen IV	[4]
ECM Protein Synthesis	Human Dermal/Epidermal Cells	Not Specified	58% increase in Laminin 5	[4]
Hair Growth	Isolated Human Hair Follicles	2 ppm Biotinoyl Tripeptide-1	58% increase in hair growth	[10]
Hair Growth	Isolated Human Hair Follicles	5 ppm Biotinoyl Tripeptide-1	121% increase in hair growth	[7][10]

| Hair Anchoring | Hair Follicle Cells | Not Specified | 49% increase in anchoring molecules |[4] |

Table 2: Summary of Clinical Efficacy Data

Parameter Assessed	Study Design	Treatment Duration	Result	Citation(s)
Hair Loss Reduction	Topical Solution	16 Weeks	58% reduction in hair loss	[4][6]
Hair Density	Topical Solution	16 Weeks	35% increase in hair density	[4][6]
Hair Density	Hair Care Product	4 Months	56.5% increase in hair density vs. control	[4]
Hair Density	Topical Formulation	12 Weeks	34% increase in hair density	[1]
Hair Density	Topical Lotion	3 Months	7.8 hairs/cm² average increase	[8]

| Anagen/Telogen Ratio | Topical Lotion | 3 Months | 0.75 average improvement |[8] |

Experimental Protocols

Protocol 1: In Vitro Proliferation Assay of Human Hair Dermal Papilla Cells (HHDPC)

This protocol details a method to assess the effect of Biotinoyl Tripeptide-1 on the proliferation of HHDPCs using a colorimetric assay such as WST-1 or MTT.

Workflow for HHDPC Proliferation Assay.

Materials:

• Human Hair Dermal Papilla Cells (HHDPC)

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• 96-well cell culture plates

• Biotinoyl Tripeptide-1 stock solution (dissolved in sterile water or DMSO)

• WST-1 or MTT proliferation assay kit

• Microplate reader

Methodology:

• Cell Seeding: Culture HHDPCs to ~80% confluency. Trypsinize, count, and seed the cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium.

• Adherence: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow cells to attach.

• Treatment: Prepare serial dilutions of Biotinoyl Tripeptide-1 in complete medium. Remove the old medium from the wells and add 100 µL of the diluted peptide solutions. Include vehicle-only wells as a negative control.

• Incubation: Incubate the treated plates for 48 to 72 hours.

• Proliferation Assay:

  • Add 10 µL of WST-1 reagent (or equivalent) to each well.

  • Incubate for 1-4 hours at 37°C, or until a sufficient color change is observed.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for WST-1).

• Analysis: Subtract the background absorbance (media-only wells) from all readings. Express the results as a percentage of the vehicle control to determine the effect on cell proliferation.

Protocol 2: Quantification of ECM Protein Expression via Immunofluorescence

This protocol outlines the visualization and semi-quantification of Collagen IV and Laminin 5 expression in dermal fibroblasts or keratinocytes following treatment with Biotinoyl Tripeptide-1.

Workflow for Immunofluorescence Staining.

Materials:

• Dermal fibroblasts or keratinocytes

• Glass coverslips in 24-well plates

• Biotinoyl Tripeptide-1

• Fixation buffer (e.g., 4% Paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% Normal Goat Serum in PBS)

• Primary antibodies: Rabbit anti-Collagen IV, Mouse anti-Laminin 5

• Secondary antibodies: Goat anti-Rabbit IgG (Alexa Fluor 488), Goat anti-Mouse IgG (Alexa Fluor 594)

• DAPI nuclear stain

• Mounting medium

Methodology:

• Cell Culture: Seed cells onto sterile glass coverslips in a 24-well plate and allow them to reach 60-70% confluency.

• Treatment: Treat cells with the desired concentration of Biotinoyl Tripeptide-1 for 48-72 hours.

• Fixation: Gently wash cells with PBS, then fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash 3x with PBS. Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.[11]

• Blocking: Wash 3x with PBS. Block with 5% Normal Goat Serum for 1 hour at room temperature to prevent non-specific antibody binding.[11]

• Primary Antibody Incubation: Incubate coverslips with primary antibodies diluted in blocking buffer (e.g., 1:100 to 1:500) overnight at 4°C in a humidified chamber.[12]

• Secondary Antibody Incubation: Wash 3x with PBS. Incubate with fluorophore-conjugated secondary antibodies diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Mounting: Wash 3x with PBS. Incubate with DAPI solution for 5 minutes to stain nuclei. Wash once more with PBS. Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging and Analysis: Visualize the staining using a fluorescence microscope. Capture images using appropriate filters. Fluorescence intensity can be semi-quantified using software like ImageJ to compare protein expression between treated and control groups.

Protocol 3: Ex Vivo Hair Follicle Organ Culture Assay

This protocol describes a method for maintaining isolated human hair follicles in culture to assess the direct effect of Biotinoyl Tripeptide-1 on hair shaft elongation.[13][14]

Materials:

• Human scalp samples (from cosmetic surgery)

• William's E Medium supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics

• 6-well or 24-well plates

• Biotinoyl Tripeptide-1 stock solution

• Dissecting microscope and fine surgical tools

• Digital microscope or camera for imaging

Methodology:

• Follicle Isolation: Human hair follicles in the anagen VI stage are micro-dissected from scalp skin samples under a dissecting microscope.[15][16] Care is taken to isolate the follicle from the dermal papilla to the epidermal opening.

• Culture Setup: Place one isolated follicle per well into a 24-well plate containing 1-2 mL of supplemented William's E Medium.

• Treatment: Add Biotinoyl Tripeptide-1 to the culture medium at desired final concentrations (e.g., 2 ppm and 5 ppm).[10] Include a vehicle control group.

• Incubation: Culture the follicles at 37°C in a humidified 5% CO₂ incubator for 7-14 days. Change the medium every 2-3 days.[7]

• Measurement of Hair Shaft Elongation:

  • On Day 0, capture a baseline image of each follicle against a calibrated scale using a digital microscope.

  • Capture subsequent images every 2-3 days.

  • Measure the length of the hair shaft extending from the follicle bulb in each image.

• Data Analysis: Calculate the change in hair shaft length from Day 0 for each follicle. Compare the average elongation between the Biotinoyl Tripeptide-1 treated groups and the control group using appropriate statistical tests (e.g., t-test or ANOVA).

References

• 1. flychem.com [flychem.com]
• 2. nbinno.com [nbinno.com]
• 4. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 5. clinikally.com [clinikally.com]
• 6. Can peptides reverse hair aging? What's the evidence? | MDhair [mdhair.co]
• 7. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 8. mdpi.com [mdpi.com]
• 9. us.typology.com [us.typology.com]
• 10. caymanchem.com [caymanchem.com]
• 11. BestProtocols: Immunofluorescent Staining of Intracellular Antigens on Cultured Cells | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. bicellscientific.com [bicellscientific.com]
• 13. Methods to Study Human Hair Follicle Growth Ex Vivo: Human Microdissected Hair Follicle and Human Full Thickness Skin Organ Culture | Springer Nature Experiments [experiments.springernature.com]
• 14. Methods to Study Human Hair Follicle Growth Ex Vivo: Human Microdissected Hair Follicle and Human Full Thickness Skin Organ Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Human hair growth ex vivo is correlated with in vivo hair growth: selective categorization of hair follicles for more reliable hair follicle organ culture - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the solubility of Biotinoyl tripeptide-1 in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the solubility of Biotinoyl tripeptide-1 in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of Biotinoyl tripeptide-1 in aqueous solutions?

A1: The solubility of Biotinoyl tripeptide-1 can vary based on the solvent and pH. In phosphate-buffered saline (PBS) at a pH of 7.2, its solubility is approximately 10 mg/mL.[1][2][3] In organic solvents like dimethyl sulfoxide (DMSO), the solubility is around 5 mg/mL.[1] Some sources report it as being generally "water-soluble," while others indicate lower solubility in pure water, suggesting that buffered solutions are preferable.[4][5][6]

Q2: What is the optimal pH range for dissolving and formulating Biotinoyl tripeptide-1?

A2: The recommended pH range for cosmetic formulations containing Biotinoyl tripeptide-1 is between 3.5 and 6.5.[7][8] For optimal efficacy in solution, a pH range of 5.5 to 7.0 is suggested.[9] Maintaining the pH within this window is crucial for both solubility and the stability of the peptide.

Q3: Can I heat the solution to improve the solubility of Biotinoyl tripeptide-1?

A3: Gentle heating can be used to aid in the dissolution of Biotinoyl tripeptide-1. It is recommended to heat the solution to 37°C.[3] Prolonged or excessive heating should be avoided as it can lead to degradation of the peptide.

Q4: Is sonication effective for dissolving Biotinoyl tripeptide-1?

A4: Yes, sonication is a recommended method to help dissolve Biotinoyl tripeptide-1.[3] It can assist in breaking down aggregates and improving the interaction between the peptide and the solvent. A typical procedure involves brief periods of sonication (e.g., 3 rounds of 10 seconds each) with cooling on ice in between to prevent overheating.[10]

Q5: How should I store stock solutions of Biotinoyl tripeptide-1?

A5: Aqueous solutions of Biotinoyl tripeptide-1 are not recommended for storage for more than one day.[1] For longer-term storage, it is advisable to prepare stock solutions in a suitable solvent like DMSO and store them in aliquots at -20°C for up to a month or at -80°C for up to six months.[11] Avoid repeated freeze-thaw cycles.[3]

Troubleshooting Guide

Issue: Biotinoyl tripeptide-1 is not dissolving completely in water.

Possible Causes and Solutions:

• Incorrect Solvent: Pure water may not be the ideal solvent.

  • Solution: Use a buffered solution such as Phosphate-Buffered Saline (PBS) at a pH between 5.5 and 7.0.[1][9]

• pH is not optimal: The pH of the solution can significantly impact the solubility of peptides.

  • Solution: Adjust the pH of your aqueous solution to be within the recommended range of 5.5-7.0.[9]

• Concentration is too high: You may be exceeding the solubility limit of the peptide in the chosen solvent.

  • Solution: Try dissolving a smaller amount of the peptide or increasing the volume of the solvent. Refer to the solubility data table below.

Issue: The solution is cloudy or contains visible particles after attempting to dissolve the peptide.

Possible Causes and Solutions:

• Peptide Aggregation: Peptides can self-associate and form aggregates, leading to insolubility.

  • Solution 1: Sonication. Use a sonicator to break up the aggregates.[3][10]

  • Solution 2: Gentle Heating. Warm the solution to 37°C while stirring.[3]

• Incomplete Dissolution: The peptide may require more energy to dissolve fully.

  • Solution: Combine gentle heating with sonication for improved results. Ensure the solution is vortexed thoroughly.

Issue: The peptide precipitates out of solution after a short period.

Possible Causes and Solutions:

• Solution Instability: Aqueous solutions of Biotinoyl tripeptide-1 can be unstable.

  • Solution: Prepare fresh solutions for immediate use. For storage, use a solvent like DMSO and keep frozen.[1][3]

• pH Shift: The pH of the solution may have changed over time.

  • Solution: Re-verify and, if necessary, adjust the pH of the solution.

Data Presentation

Table 1: Solubility of Biotinoyl Tripeptide-1 in Common Solvents

Solvent	pH	Approximate Solubility	Reference
Phosphate-Buffered Saline (PBS)	7.2	~ 10 mg/mL	[1][2][3]
Dimethyl Sulfoxide (DMSO)	N/A	~ 5 mg/mL	[1]
Water	Neutral	Reported as "water-soluble" but buffered solutions are recommended for higher concentrations.	[4][5][6]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Aqueous Stock Solution of Biotinoyl Tripeptide-1

• Weighing: Accurately weigh 1 mg of lyophilized Biotinoyl tripeptide-1 powder.

• Solvent Preparation: Prepare a phosphate buffer (e.g., PBS) and adjust the pH to 7.0.

• Initial Dissolution: Add 1 mL of the pH-adjusted buffer to the peptide.

• Vortexing: Vortex the solution for 1-2 minutes.

• Sonication (if necessary): If the peptide is not fully dissolved, sonicate the solution in short bursts (e.g., 3 x 10 seconds), keeping the tube on ice between bursts to prevent heating.[10]

• Gentle Heating (if necessary): If solubility is still an issue, warm the solution to 37°C in a water bath with gentle agitation until the peptide is dissolved.[3]

• Final Check: The final solution should be clear and free of visible particles.

• Usage: Use the freshly prepared solution immediately for your experiments.

Protocol 2: Using Co-solvents for Higher Concentrations

• Initial Dissolution in Organic Solvent: Dissolve the Biotinoyl tripeptide-1 in a small amount of DMSO to create a concentrated stock solution (e.g., 5 mg/mL).[1]

• Stepwise Dilution: Gradually add your aqueous buffer (e.g., PBS at the desired pH) to the DMSO stock solution while vortexing. This should be done dropwise to avoid shocking the peptide out of solution.

• Final Concentration: Ensure the final concentration of the organic solvent is compatible with your experimental system, as high concentrations may have physiological effects.

Visualizations

Caption: Experimental workflow for dissolving Biotinoyl tripeptide-1.

Caption: Factors and methods for improving solubility.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. glpbio.com [glpbio.com]
• 4. dermafactors.com [dermafactors.com]
• 5. farachem.com [farachem.com]
• 6. Biotinoyl Tripeptide-1 - Wholesale Distributor of Raw Materials - POLISH DISTRIBUTOR OF RAW MATERIALS [naturalpoland.com]
• 7. uk.typology.com [uk.typology.com]
• 8. us.typology.com [us.typology.com]
• 9. Biotinoyl Tripeptide-1 formulation guide - PEPTIDE APPLICATIONS [mobelbiochem.com]
• 10. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 11. medchemexpress.com [medchemexpress.com]

Overcoming Biotinoyl tripeptide-1 peptide aggregation in high concentrations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Biotinoyl tripeptide-1. The information provided is intended to help overcome common challenges, particularly peptide aggregation at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is Biotinoyl tripeptide-1?

A1: Biotinoyl tripeptide-1 is a synthetic peptide that combines Biotin (Vitamin B7) with a tripeptide consisting of three amino acid residues: Glycyl-Histidyl-Lysine (GHK).[1][2] It is widely used in the cosmetics industry for its purported benefits in hair care, specifically in promoting hair growth and strengthening hair.[1][3][4][5][6][7]

Q2: What are the main challenges when working with Biotinoyl tripeptide-1 in the lab?

A2: A primary challenge is its variable and concentration-dependent solubility, which can lead to aggregation, especially when trying to prepare high-concentration stock solutions.[8] Maintaining its stability in solution over time is another key consideration.

Q3: What is the recommended pH range for solutions containing Biotinoyl tripeptide-1?

A3: To maintain the stability of Biotinoyl tripeptide-1 in aqueous solutions, a pH range of 3.5 to 7.0 is generally recommended.[2][7][9] Working outside this range can significantly increase the risk of peptide degradation and aggregation.

Q4: How should I store Biotinoyl tripeptide-1?

A4: Lyophilized (solid) Biotinoyl tripeptide-1 should be stored at -20°C for long-term stability.[10][11] Stock solutions should be stored at -20°C or -80°C. It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles, which can degrade the peptide.[12] Aqueous solutions are not recommended for storage for more than one day.[11]

Troubleshooting Guide: Overcoming Aggregation

Issue 1: Peptide Precipitation or Cloudiness Observed During Dissolution

Possible Cause: The concentration of Biotinoyl tripeptide-1 exceeds its solubility limit in the chosen solvent. There is conflicting information regarding its water solubility, with some sources indicating it is soluble while others state it is almost insoluble.[3][8]

Troubleshooting Steps:

• Verify Solubility Limits: Refer to the quantitative data on the known solubility of Biotinoyl tripeptide-1 in common solvents.

  Solvent	Approximate Solubility	Reference
  Dimethyl sulfoxide (DMSO)	~ 5 mg/mL	[11]
  Phosphate-Buffered Saline (PBS), pH 7.2	~ 10 mg/mL	[11][12]

• Optimize Solvent System:

  • For aqueous solutions, ensure the pH is within the recommended range of 3.5 - 7.0.[2][7][9]

  • Consider using a small amount of an organic co-solvent like DMSO to initially dissolve the peptide before diluting with your aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system.[11]

  • For very high concentrations, a mixed solvent system may be necessary. Experiment with varying ratios of water and a water-miscible organic solvent.

• Physical Dissolution Aids:

  • Gentle warming to 37°C can aid in dissolution.[12]

  • Sonication can also be used to help break up small aggregates and enhance solubility.[12]

Issue 2: Gradual Precipitation or Aggregation in a Stored Stock Solution

Possible Cause: The peptide is unstable in the storage conditions, leading to aggregation over time. This can be influenced by pH, temperature, and repeated freeze-thaw cycles.

Troubleshooting Steps:

• pH Adjustment: Verify and adjust the pH of your stock solution to be within the optimal range of 3.5 - 7.0.[2][7][9]

• Aliquot and Storage: If not already done, aliquot your stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C.[12]

• Use of Cryoprotectants: For long-term storage of aqueous solutions, consider adding a cryoprotectant such as glycerol to a final concentration of 10-25% to prevent aggregation upon freezing.

• Fresh Preparation: Due to the limited stability of aqueous solutions, it is highly recommended to prepare fresh solutions for each experiment.[11]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol provides a general guideline for preparing a stock solution of Biotinoyl tripeptide-1. The final concentration achievable will depend on the desired solvent system.

Materials:

• Biotinoyl tripeptide-1 (lyophilized powder)

• Dimethyl sulfoxide (DMSO), sterile

• Phosphate-Buffered Saline (PBS), pH 7.2, sterile

• Sterile microcentrifuge tubes

Procedure:

• Allow the lyophilized Biotinoyl tripeptide-1 vial to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of peptide in a sterile microcentrifuge tube.

• To prepare a stock solution in DMSO (e.g., 5 mg/mL), add the appropriate volume of sterile DMSO to the peptide.

• Vortex briefly and sonicate in a water bath for 5-10 minutes if necessary to fully dissolve the peptide.

• To prepare a stock solution in PBS (e.g., 10 mg/mL), add the appropriate volume of sterile PBS, pH 7.2.

• Vortex and gently warm to 37°C if needed to aid dissolution.

• Once fully dissolved, aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Assessing Peptide Aggregation using Dynamic Light Scattering (DLS)

DLS is a useful technique to determine the size distribution of particles in a solution and can be used to detect the presence of aggregates.[13][14][15][16][17]

Materials:

• Biotinoyl tripeptide-1 solution

• DLS instrument

• Low-volume cuvettes

Procedure:

• Prepare the Biotinoyl tripeptide-1 solution at the desired concentration and in the desired solvent.

• Filter the solution through a 0.22 µm syringe filter to remove any dust or extraneous particles.

• Transfer the filtered solution to a clean, low-volume cuvette.

• Place the cuvette in the DLS instrument.

• Set the instrument parameters (e.g., temperature, laser wavelength, scattering angle).

• Acquire the data according to the instrument's software instructions.

• Analyze the resulting size distribution profile. A monomodal peak at a low nanometer range would indicate a non-aggregated sample, while the presence of larger peaks or a multimodal distribution would suggest aggregation.

Signaling Pathways and Workflows

Biotinoyl Tripeptide-1 Signaling in Hair Follicle Dermal Papilla Cells

Biotinoyl tripeptide-1 is believed to promote hair growth by stimulating the dermal papilla cells at the base of the hair follicle.[1][10][18] This stimulation leads to an increase in the production of extracellular matrix (ECM) components that are crucial for anchoring the hair follicle.

Caption: Signaling pathway of Biotinoyl tripeptide-1 in hair follicles.

Experimental Workflow for Optimizing High-Concentration Solutions

This workflow outlines a systematic approach to developing a stable, high-concentration solution of Biotinoyl tripeptide-1.

Caption: Workflow for optimizing high-concentration Biotinoyl tripeptide-1 solutions.

References

• 1. clinikally.com [clinikally.com]
• 2. uk.typology.com [uk.typology.com]
• 3. farachem.com [farachem.com]
• 4. Biotinoyl-tripeptide-1 recommended formulations guide for hair growth cosmetics - PEPTIDE APPLICATIONS [mobelbiochem.com]
• 5. Biotinoyl Tripeptide-1 (Explained + Products) [incidecoder.com]
• 6. nbinno.com [nbinno.com]
• 7. us.typology.com [us.typology.com]
• 8. chembk.com [chembk.com]
• 9. Biotinoyl Tripeptide-1 formulation guide - PEPTIDE APPLICATIONS [mobelbiochem.com]
• 10. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. glpbio.com [glpbio.com]
• 13. Evaluation of Peptide/Protein aggregation using Dynamic Light Scattering | by NanoReach | Medium [medium.com]
• 14. enovatia.com [enovatia.com]
• 15. unchainedlabs.com [unchainedlabs.com]
• 16. diva-portal.org [diva-portal.org]
• 17. news-medical.net [news-medical.net]
• 18. enchant.lv [enchant.lv]

Optimizing the pH and concentration of Biotinoyl tripeptide-1 for maximum efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the use of Biotinoyl tripeptide-1 in their experiments. The following information, presented in a question-and-answer format, addresses specific issues related to pH, concentration, and experimental methodologies to help you achieve maximum efficacy with this potent peptide.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for formulating with Biotinoyl tripeptide-1?

A1: For optimal stability and efficacy, Biotinoyl tripeptide-1 should be formulated within a pH range of 3.5 to 7.0. Operating outside this range may compromise the peptide's structural integrity and reduce its biological activity.

Q2: What is the recommended concentration of Biotinoyl tripeptide-1 for hair growth applications?

A2: The effective concentration of Biotinoyl tripeptide-1 can vary depending on the formulation and intended application. For hair care products, a concentration range of 0.5% to 3% is commonly used. However, some studies have shown biological activity at concentrations as low as 0.001%. It is recommended to perform dose-response studies to determine the optimal concentration for your specific experimental setup.

Q3: What is the mechanism of action of Biotinoyl tripeptide-1 in promoting hair growth?

A3: Biotinoyl tripeptide-1, a combination of biotin and a three-amino-acid peptide (Gly-His-Lys or GHK), promotes hair growth through a multi-faceted approach. It stimulates the proliferation of hair bulb keratinocytes and enhances the synthesis of extracellular matrix proteins like collagen IV and laminin 5. These proteins are crucial for anchoring the hair follicle in the dermis, thereby strengthening the hair and reducing hair loss. Additionally, Biotinoyl tripeptide-1 has been shown to inhibit the activity of 5α-reductase, the enzyme responsible for converting testosterone to dihydrotestosterone (DHT), a key factor in androgenetic alopecia.

Q4: What are the key signaling pathways activated by Biotinoyl tripeptide-1?

A4: The GHK peptide component of Biotinoyl tripeptide-1 is known to influence several signaling pathways involved in tissue repair and regeneration. A key pathway is the Transforming Growth Factor-beta (TGF-β) signaling cascade, which plays a crucial role in the synthesis of extracellular matrix proteins. By modulating the TGF-β pathway, Biotinoyl tripeptide-1 stimulates fibroblasts to produce collagen and other matrix components. Additionally, it is thought to interact with integrin signaling pathways, which are important for cell adhesion and communication within the hair follicle microenvironment.

Troubleshooting Guide

Q1: I am observing precipitation of Biotinoyl tripeptide-1 in my aqueous formulation. What could be the cause and how can I resolve it?

A1: Precipitation of Biotinoyl tripeptide-1 can occur due to several factors:

• pH outside the optimal range: Ensure your formulation's pH is between 3.5 and 7.0.

• Solubility issues: While water-soluble, its solubility can be limited. For preparing stock solutions, consider using a small amount of a co-solvent like DMSO, followed by dilution in your aqueous buffer. Always ensure the final concentration of the organic solvent is compatible with your cell culture or experimental system.

• Improper mixing: When diluting a concentrated stock, add the peptide solution slowly to the aqueous phase with constant, gentle agitation to prevent localized high concentrations that can lead to precipitation.

Q2: My in vitro cell proliferation assay is showing inconsistent results with Biotinoyl tripeptide-1. What are the potential sources of error?

A2: Inconsistent results in cell proliferation assays can arise from several factors:

• Cell health and passage number: Ensure you are using healthy, low-passage human follicle dermal papilla cells (HFDPCs) for your experiments.

• Inaccurate cell seeding: Uneven cell distribution in multi-well plates is a common source of variability. Ensure a homogenous cell suspension before and during plating.

• Inconsistent incubation times: Adhere strictly to the planned incubation times for both cell culture and assay development.

• Assay interference: Some components in your formulation or the peptide itself at very high concentrations might interfere with the assay reagents (e.g., MTT, WST-1). Include appropriate controls, such as media-only and vehicle-only wells, to account for background absorbance.

Q3: I am not observing a significant increase in collagen IV or laminin 5 expression in my experiments. What should I check?

A3: A lack of response in extracellular matrix protein expression could be due to:

• Suboptimal peptide concentration: Perform a dose-response experiment to identify the most effective concentration of Biotinoyl tripeptide-1 for your specific cell line and conditions.

• Insufficient incubation time: The synthesis of new proteins takes time. Ensure you are incubating the cells with the peptide for a sufficient duration (e.g., 24-72 hours) to allow for gene expression and protein synthesis.

• Antibody quality in immunofluorescence: Verify the specificity and optimal dilution of your primary and secondary antibodies for collagen IV and laminin 5. Include positive and negative controls in your staining protocol.

• Primer efficiency in qPCR: If using qPCR, ensure your primers for COL4A1 and LAMA5 are validated and have high amplification efficiency.

Data Presentation

Table 1: Recommended pH and Concentration Ranges for Biotinoyl Tripeptide-1

Parameter	Recommended Range	Notes
pH	3.5 - 7.0	Optimal for stability and efficacy in aqueous formulations.
Concentration (Hair Care)	0.5% - 3% (w/v)	Commonly used in commercial formulations.
Concentration (In Vitro Studies)	0.001% - 0.1% (w/v)	Effective range for cell culture experiments. Dose-response recommended.

Table 2: Summary of In Vitro Efficacy Data for Biotinoyl Tripeptide-1

Assay	Endpoint	Reported Efficacy
Hair Follicle Organ Culture	Hair Shaft Elongation	Increased length compared to control.
Dermal Papilla Cell Proliferation	Increased Cell Viability	Significant increase in a dose-dependent manner.
Immunofluorescence/qPCR	Collagen IV & Laminin 5 Expression	Upregulation of gene and protein expression.
5α-Reductase Activity Assay	Inhibition of DHT Production	Dose-dependent inhibition of enzyme activity.

Mandatory Visualizations

Caption: Signaling pathway of Biotinoyl tripeptide-1 in dermal papilla cells.

Caption: General experimental workflow for evaluating Biotinoyl tripeptide-1 efficacy.

Experimental Protocols

Human Follicle Dermal Papilla Cell (HFDPC) Proliferation Assay (MTT Method)

Objective: To determine the effect of Biotinoyl tripeptide-1 on the proliferation of HFDPCs.

Materials:

• Human Follicle Dermal Papilla Cells (HFDPCs)

• Dermal Papilla Cell Growth Medium

• Biotinoyl tripeptide-1

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed HFDPCs into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of growth medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Peptide Treatment: Prepare serial dilutions of Biotinoyl tripeptide-1 in growth medium. After 24 hours, replace the medium in each well with 100 µL of the prepared peptide solutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the peptide, if any) and a negative control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for another 4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control group.

Quantification of Collagen IV and Laminin 5 Expression by Immunofluorescence

Objective: To visualize and semi-quantify the expression of collagen IV and laminin 5 in HFDPCs treated with Biotinoyl tripeptide-1.

Materials:

• HFDPCs cultured on sterile glass coverslips in 24-well plates

• Biotinoyl tripeptide-1

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS (Permeabilization buffer)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibodies (anti-Collagen IV, anti-Laminin 5)

• Fluorophore-conjugated secondary antibodies

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed HFDPCs on coverslips and treat with Biotinoyl tripeptide-1 as described in the proliferation assay protocol for 48-72 hours.

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Blocking: Wash with PBS and block non-specific antibody binding with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with primary antibodies diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with fluorophore-conjugated secondary antibodies diluted in blocking buffer for 1 hour at room temperature in the dark.

• Counterstaining: Wash with PBS and counterstain the nuclei with DAPI for 5 minutes.

• Mounting and Imaging: Wash with PBS, mount the coverslips on microscope slides using mounting medium, and visualize using a fluorescence microscope.

• Image Analysis: Quantify the fluorescence intensity of collagen IV and laminin 5 staining using image analysis software (e.g., ImageJ).

5α-Reductase Inhibition Assay

Objective: To determine the inhibitory effect of Biotinoyl tripeptide-1 on 5α-reductase activity.

Materials:

• Source of 5α-reductase (e.g., rat liver microsomes or commercially available recombinant enzyme)

• Testosterone (substrate)

• NADPH (cofactor)

• Biotinoyl tripeptide-1

• Finasteride (positive control inhibitor)

• Reaction buffer (e.g., phosphate buffer, pH 6.5)

• Method for DHT quantification (e.g., DHT ELISA kit or HPLC-MS)

Procedure:

• Reaction Setup: In a microcentrifuge tube, pre-incubate the 5α-reductase enzyme with different concentrations of Biotinoyl tripeptide-1 or finasteride in the reaction buffer for 15 minutes at 37°C. Include a control with no inhibitor.

• Initiate Reaction: Start the enzymatic reaction by adding testosterone and NADPH to the mixture.

• Incubation: Incubate the reaction mixture for a defined period (e.g., 30-60 minutes) at 37°C.

• Terminate Reaction: Stop the reaction by adding a suitable stop solution (e.g., 1N HCl or by heat inactivation).

• Quantify DHT: Quantify the amount of dihydrotestosterone (DHT) produced in each reaction tube using a validated method such as a DHT-specific ELISA kit or by liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: Calculate the percentage of 5α-reductase inhibition for each concentration of Biotinoyl tripeptide-1 compared to the control reaction. Determine the IC₅₀ value if desired.

Troubleshooting inconsistent results in Biotinoyl tripeptide-1 cell culture experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues and inconsistencies encountered during in vitro experiments with Biotinoyl tripeptide-1.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Biotinoyl tripeptide-1 in cell culture?

A1: Biotinoyl tripeptide-1, a combination of biotin and a three-amino-acid peptide (Gly-His-Lys), primarily works by stimulating the synthesis of extracellular matrix (ECM) proteins, specifically collagen IV and laminin 5.[1][2][][4] These proteins are crucial for strengthening the anchoring of hair follicles in the dermis.[1][2][5] Additionally, it promotes the proliferation and differentiation of key cells involved in hair growth, such as human hair dermal papilla cells (HHDPCs) and keratinocytes.[1][][6]

Q2: What are the expected outcomes of treating hair follicle-related cells with Biotinoyl tripeptide-1?

A2: Successful treatment of cells like HHDPCs or keratinocytes with Biotinoyl tripeptide-1 should result in several observable effects, including:

• Increased cell proliferation.[1][7]

• Enhanced synthesis of ECM proteins, particularly collagen IV and laminin 5.[1][2][4][5]

• Improved cell adhesion and organization.[2]

• Stimulation of genes related to hair growth and anchoring.[1][5]

Q3: What cell lines are most commonly used for in vitro studies with Biotinoyl tripeptide-1?

A3: The most relevant cell lines for studying the effects of Biotinoyl tripeptide-1 are those directly involved in hair follicle biology. These include:

• Human Hair Dermal Papilla Cells (HHDPCs): These specialized fibroblasts are crucial for regulating the hair growth cycle.[1][7]

• Keratinocytes: These cells are responsible for producing keratin, the primary structural component of the hair shaft.[1][6]

Q4: What is the recommended concentration range for Biotinoyl tripeptide-1 in cell culture?

A4: The optimal concentration can vary depending on the cell line and specific experimental goals. However, published studies have shown effective concentrations in the low parts per million (ppm) range. For instance, a concentration of 2 ppm was shown to stimulate the expression of the proliferation marker Ki-67 in cultured human hair follicles. Another study on a serum containing the peptide used concentrations of 0.625% and 1.25% to achieve significant HHDPC proliferation.[1] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Troubleshooting Guide for Inconsistent Results

Problem 1: Low or No Increase in Cell Proliferation

You are treating HHDPCs or keratinocytes with Biotinoyl tripeptide-1 but do not observe a significant increase in cell proliferation compared to the control group.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Suboptimal Peptide Concentration	Perform a dose-response experiment with a wider range of concentrations (e.g., 0.1 ppm to 10 ppm) to identify the optimal working concentration for your specific cell line and passage number.
Peptide Degradation	Biotinoyl tripeptide-1 is a peptide and can be susceptible to degradation. Ensure it is stored correctly according to the manufacturer's instructions (typically at -20°C or -80°C).[8] Prepare fresh working solutions for each experiment and avoid repeated freeze-thaw cycles.
Cell Line Health and Passage Number	High passage numbers can lead to altered cell behavior and reduced responsiveness. Use cells within a validated low passage range. Regularly check for signs of stress or contamination in your cell cultures.
Incorrect Solvent or Vehicle Control	Ensure the solvent used to dissolve the peptide (e.g., sterile water or DMSO) is not toxic to the cells at the final concentration used. Always include a vehicle control (medium with solvent only) to account for any solvent-induced effects.
Assay Sensitivity	The chosen proliferation assay (e.g., MTT, BrdU) may not be sensitive enough to detect subtle changes. Consider using a more direct method like cell counting or a more sensitive fluorescent-based assay.

Problem 2: No Significant Increase in Extracellular Matrix Protein Expression

You have treated your cells with Biotinoyl tripeptide-1, but immunofluorescence or western blotting shows no significant increase in collagen IV or laminin 5 levels.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Insufficient Incubation Time	The synthesis of ECM proteins is a time-dependent process. Ensure you are incubating the cells with the peptide for a sufficient duration. A time-course experiment (e.g., 24h, 48h, 72h) can help determine the optimal endpoint.
Antibody Specificity and Quality	Verify the specificity and optimal dilution of the primary and secondary antibodies used for detecting collagen IV and laminin 5. Include appropriate positive and negative controls in your experiment.
Cell Seeding Density	The initial cell seeding density can influence ECM production. Optimize the seeding density to ensure cells are in an active growth phase and have sufficient space to deposit the matrix.
Serum Concentration in Media	Serum contains various growth factors that can influence ECM synthesis. Consider reducing the serum concentration during the treatment period to minimize background signaling and enhance the specific effect of the peptide.

Experimental Protocols

Cell Proliferation Assay (MTT)

• Cell Seeding: Seed HHDPCs or keratinocytes in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of Biotinoyl tripeptide-1 or the vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Immunofluorescence Staining for Collagen IV

• Cell Culture: Grow cells on sterile glass coverslips in a 24-well plate until they reach 70-80% confluency.

• Treatment: Treat the cells with the desired concentration of Biotinoyl tripeptide-1 for 48-72 hours.

• Fixation: Wash the cells with PBS and fix with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block non-specific binding with 5% BSA in PBS for 1 hour.

• Primary Antibody Incubation: Incubate with a primary antibody specific for collagen IV overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Mounting and Visualization: Mount the coverslips on microscope slides with a mounting medium containing DAPI for nuclear staining and visualize using a fluorescence microscope.

Visualizations

Caption: Mechanism of Action of Biotinoyl Tripeptide-1.

Caption: Troubleshooting Workflow for Inconsistent Results.

References

• 1. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 2. Biotinoyl Tripeptide-1 (Explained + Products) [incidecoder.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 6. clinikally.com [clinikally.com]
• 7. mdpi.com [mdpi.com]
• 8. uk.typology.com [uk.typology.com]

Liposomal and nanoparticle delivery systems to improve Biotinoyl tripeptide-1 skin penetration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions for utilizing liposomal and nanoparticle delivery systems to enhance the skin penetration of Biotinoyl Tripeptide-1.

Frequently Asked Questions (FAQs)

Q1: Why is a delivery system needed for Biotinoyl Tripeptide-1?

A1: Biotinoyl Tripeptide-1, like many peptides, faces challenges in penetrating the skin's primary barrier, the stratum corneum, due to its molecular size and hydrophilic nature. Delivery systems like liposomes and nanoparticles are designed to overcome this barrier by encapsulating the peptide, protecting it from enzymatic degradation, and facilitating its transport into the deeper layers of the skin where it can exert its biological effects on hair follicles.[1][2]

Q2: What is the mechanism of action of Biotinoyl Tripeptide-1 in the skin?

A2: Biotinoyl Tripeptide-1 is known to stimulate the synthesis of key extracellular matrix proteins, namely collagen IV and laminin 5.[3] These proteins are crucial for strengthening the dermal-epidermal junction and anchoring the hair follicle in the dermis, which helps to prevent hair loss.[3][4] It also promotes the proliferation of keratinocytes in the hair bulb and can prolong the anagen (growth) phase of the hair cycle.[5][6]

Q3: What are the key differences between liposomal and nanoparticle delivery systems for this peptide?

A3:

• Liposomes: These are vesicles composed of one or more lipid bilayers, similar in composition to cell membranes. They are particularly effective at encapsulating both hydrophilic and lipophilic molecules and can fuse with skin lipids to release their payload.[7][8]

• Nanoparticles: This is a broader category that can include solid lipid nanoparticles (SLNs) and polymeric nanoparticles. SLNs are made from solid lipids and are highly stable, offering controlled release.[9] Polymeric nanoparticles, made from biodegradable polymers, also provide controlled release and can be surface-modified for targeted delivery.[10]

Q4: What concentration of Biotinoyl Tripeptide-1 is typically used in formulations?

A4: The recommended concentration in cosmetic formulations is generally between 1-3%. For hair care applications, a higher concentration within this range may be required for optimal efficacy.

Q5: What is a realistic timeframe to observe results in an in vitro skin penetration study?

A5: In vitro skin permeation experiments using Franz diffusion cells are typically run for up to 24 hours.[11] Samples from the receptor fluid are collected at various time intervals throughout the experiment to determine the permeation profile over time.

Troubleshooting Guides

Formulation & Encapsulation Issues

Problem	Potential Cause(s)	Troubleshooting Steps
Low Peptide Encapsulation Efficiency (EE)	1. Unfavorable Interactions: Electrostatic repulsion between the peptide and the lipid/polymer. 2. Peptide Degradation: Harsh processing conditions (e.g., high-energy sonication, organic solvents). 3. Incorrect Lipid-to-Peptide Ratio: Insufficient carrier material to encapsulate the peptide.[4] 4. Peptide Leakage: Leakage during purification steps like dialysis.[12]	1. Adjust pH: Modify the buffer pH to alter the net charge of the peptide and the carrier to promote favorable electrostatic interactions.[13] 2. Optimize Process: Use a less harsh encapsulation method like the thin-film hydration method followed by gentle extrusion. If using organic solvents, ensure they are compatible with the peptide's stability.[14][15] 3. Vary Ratios: Experiment with different lipid/polymer-to-peptide molar ratios to find the optimal concentration for encapsulation.[4] 4. Refine Purification: Use a dialysis membrane with an appropriate molecular weight cutoff (MWCO). Consider alternative separation techniques like size exclusion chromatography (SEC).[4]
Particle Aggregation / Instability	1. High Surface Energy: Nanoparticles have a high surface area-to-volume ratio, making them prone to aggregation to reduce surface energy.[16] 2. Inadequate Stabilization: Insufficient surfactant or stabilizer in the formulation. 3. Improper Storage: Incorrect temperature or pH can lead to instability.	1. Add Stabilizers: Incorporate suitable surfactants (e.g., Pluronic F68 for nanoparticles) or PEGylated lipids (for liposomes) to provide steric hindrance.[17] 2. Optimize Zeta Potential: For electrostatic stabilization, aim for a high absolute zeta potential value (typically > |30| mV) by adjusting pH or adding charged molecules. 3. Control Storage Conditions: Store formulations at the recommended temperature (often 4°C) and ensure the pH remains within the stability range of the formulation.
Peptide Inactivity After Encapsulation	1. Denaturation: Exposure to organic solvents or high temperatures during formulation can denature the peptide.[14] 2. Adverse Interactions: The peptide may irreversibly bind to the carrier matrix in a way that masks its active site.	1. Use Milder Conditions: Avoid high temperatures and choose solvents known to be less denaturing to peptides.[15] 2. Confirm Activity: After formulation and purification, perform an in vitro activity assay (e.g., cell proliferation assay with human dermal papilla cells) to confirm the peptide remains bioactive.

Experimental & Analytical Issues

Problem	Potential Cause(s)	Troubleshooting Steps
High Variability in Skin Permeation Data	1. Inconsistent Skin Samples: Biological variability between different skin donors or even different sections from the same donor. 2. Compromised Skin Barrier: Damage to the stratum corneum during skin preparation or handling. 3. Air Bubbles in Franz Cell: Air bubbles trapped beneath the skin membrane in the receptor chamber can obstruct diffusion.[18]	1. Standardize Skin Source: Use skin from a single donor for a given experiment where possible and randomize the samples across different experimental groups. 2. Perform Barrier Integrity Test: Before the experiment, measure the transepidermal water loss (TEWL) or electrical resistance of the skin to ensure the barrier is intact. 3. Careful Assembly: When assembling the Franz cells, ensure the receptor chamber is completely filled and tilt the cell to allow any trapped air to escape before clamping the skin in place.[18]
Low/No Peptide Detection in Receptor Fluid	1. Insufficient Permeation: The delivery system may not be effectively enhancing penetration, or the peptide is being retained within the skin layers. 2. Low Analytical Sensitivity: The concentration of the permeated peptide is below the limit of detection (LOD) of the analytical method (e.g., HPLC).	1. Analyze Skin Layers: After the permeation study, use tape stripping to separate the stratum corneum and digest the remaining epidermis/dermis to quantify the amount of peptide retained in the skin.[19] 2. Optimize HPLC Method: Increase the injection volume, concentrate the sample, or switch to a more sensitive detector like a mass spectrometer (LC-MS) to improve detection limits.[20]
Poor HPLC Peak Shape or Resolution	1. Matrix Interference: Co-extraction of lipids or other molecules from the skin matrix is interfering with the chromatography. 2. Inappropriate Mobile Phase/Column: The mobile phase composition or stationary phase is not optimal for the peptide.	1. Improve Sample Cleanup: Implement a solid-phase extraction (SPE) step to clean up the skin extracts before HPLC analysis. 2. Method Development: Adjust the mobile phase composition (e.g., pH, organic solvent ratio) or try a different column (e.g., a bio-inert column) to improve peak shape and resolution.

Quantitative Data Summary

The following tables summarize quantitative data from studies on Biotinoyl Tripeptide-1 and related peptide delivery systems.

Table 1: Efficacy of Biotinoyl Tripeptide-1 in Hair Care (Topical Application)

Parameter Measured	Result	Duration of Study
Increase in Hair Density	35% increase	16 weeks[21]
Reduction in Hair Loss	58% reduction	16 weeks[6][21]
Increase in Hair Density	56.5% increase vs. control	4 months[22]
Promotion of Hair Growth	Up to 121% increase	Not Specified[3]
Increase in Laminin 5 Synthesis	49% increase	Not Specified[21]
Increase in Keratin Gene Expression	36% increase	Not Specified[21]

Table 2: Example of Skin Retention of a Tripeptide (GHK) With and Without Liposomal Delivery

Note: This data is for the closely related Gly-His-Lys (GHK) tripeptide and serves as a representative example of how liposomal encapsulation can affect skin retention.

Formulation	Peptide Retained in Skin (µg/cm²)
Free GHK Peptide Solution	11.85 ± 3.64[7]
Liposomally Encapsulated GHK Peptide	11.28 ± 1.61[7]

In this specific study, liposomal encapsulation did not significantly increase the total amount of GHK peptide retained in the skin, which the authors suggest may be due to the small size of the peptide allowing it to penetrate on its own. However, for larger or less permeable peptides, a significant increase would be expected.

Experimental Protocols

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines a standard procedure for assessing the skin penetration of Biotinoyl Tripeptide-1 from different formulations.

1. Materials and Equipment:

• Franz diffusion cells (with a known diffusion area and receptor volume)

• Excised human or porcine skin

• Phosphate-buffered saline (PBS, pH 7.4) as receptor fluid

• Test formulations (e.g., peptide in solution, peptide-loaded liposomes, peptide-loaded nanoparticles)

• Water bath with magnetic stirring capabilities

• Micro-pipettes and syringes

• HPLC system for analysis

2. Skin Preparation:

• Obtain full-thickness human or porcine skin (e.g., from cosmetic surgery or an accredited tissue bank).

• Carefully remove any subcutaneous fat using a scalpel.

• Cut the skin into sections large enough to fit the Franz diffusion cells.

• (Optional) Prepare epidermal membranes by placing the skin in water at 60°C for 1-2 minutes and gently separating the epidermis from the dermis.[23]

• Visually inspect the skin for any imperfections or damage before use.

3. Franz Cell Assembly and Execution:

• Set the water bath to 37°C to maintain the skin surface temperature at approximately 32°C.

• Fill the receptor chamber of the Franz cell with pre-warmed PBS (pH 7.4), ensuring there are no air bubbles. Place a small magnetic stir bar in the chamber.[18]

• Mount the prepared skin section between the donor and receptor chambers, with the stratum corneum side facing the donor compartment.

• Clamp the chambers together securely. Allow the skin to equilibrate for 30 minutes.

• Apply a precise amount of the test formulation (e.g., 10 mg/cm²) evenly onto the skin surface in the donor chamber.

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot (e.g., 200 µL) from the receptor fluid via the sampling arm.

• Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor fluid to maintain sink conditions.[11]

• Store the collected samples at -20°C until analysis by HPLC.

4. Data Analysis:

• Calculate the cumulative amount of Biotinoyl Tripeptide-1 that has permeated into the receptor chamber at each time point, correcting for sample replacement.

• Plot the cumulative amount of permeated peptide per unit area (µg/cm²) against time (hours).

• The steady-state flux (Jss) can be determined from the slope of the linear portion of the curve.

Protocol 2: Quantification of Biotinoyl Tripeptide-1 in Skin Layers via HPLC

This protocol provides a general method for extracting and quantifying the peptide from skin samples post-permeation study.

1. Materials and Equipment:

• HPLC system with UV or Mass Spectrometry (MS) detector

• C18 analytical column

• Mobile phase (e.g., Acetonitrile and water with an ion-pairing agent like trifluoroacetic acid)

• Methanol or other suitable organic solvent for extraction

• Homogenizer or sonicator

• Centrifuge and syringe filters (0.22 µm)

2. Sample Preparation and Extraction:

• After the permeation study, dissemble the Franz cell and carefully clean the skin surface with a cotton swab to remove any excess formulation.

• (Optional) Perform tape stripping by sequentially applying and removing adhesive tape to the skin surface to collect the stratum corneum.

• Mince the remaining skin (epidermis and dermis) into small pieces.

• Place the minced skin or the adhesive tapes into a tube with a known volume of extraction solvent (e.g., methanol/water mixture).

• Homogenize or sonicate the sample to extract the peptide.

• Centrifuge the resulting suspension to pellet the skin debris.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.

3. HPLC Analysis:

• Prepare a calibration curve by making a series of standard solutions of Biotinoyl Tripeptide-1 of known concentrations.

• Set up the HPLC method. A typical starting point for a peptide like Biotinoyl Tripeptide-1 would be:

  • Column: C18 (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Gradient: A time-based gradient from high aqueous to high organic (e.g., 5% to 95% B over 15 minutes).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at ~220 nm or MS for higher sensitivity and specificity.[20]

  • Injection Volume: 20-100 µL[19]

• Run the standard solutions to generate the calibration curve.

• Inject the prepared skin extracts and quantify the amount of Biotinoyl Tripeptide-1 by comparing the peak area to the calibration curve.

Visualizations

Signaling Pathway

Caption: Signaling pathway of Biotinoyl Tripeptide-1 in the hair follicle.

Experimental Workflow

Caption: Experimental workflow for an in vitro skin permeation study.

Logical Relationship Diagram

Caption: How delivery systems improve peptide skin penetration.

References

• 1. bachem.com [bachem.com]
• 2. wjarr.com [wjarr.com]
• 3. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 4. researchgate.net [researchgate.net]
• 5. clinikally.com [clinikally.com]
• 6. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Interaction of nanoparticles and cell-penetrating peptides with skin for transdermal drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potential of Nanoparticles as Permeation Enhancers and Targeted Delivery Options for Skin: Advantages and Disadvantages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Skin permeating nanogel for the cutaneous co-delivery of two anti-inflammatory drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Skin Permeation Test (Franz Cell Technique) | Nawah Scientific [nawah-scientific.com]
• 12. researchgate.net [researchgate.net]
• 13. Protein encapsulation in liposomes: efficiency depends on interactions between protein and phospholipid bilayer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Challenges in delivering therapeutic peptides and proteins: a silk-based solution - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimization of a Method to Prepare Liposomes Containing HER2/Neu- Derived Peptide as a Vaccine Delivery System for Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Formulation, characterization, and evaluation of in vitro skin permeation and in vivo pharmacodynamics of surface-charged tripterine-loaded nanostructured lipid carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. m.youtube.com [m.youtube.com]
• 19. Liquid chromatography method to assay tretinoin in skin layers: validation and application in skin penetration/retention studies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Can peptides reverse hair aging? What's the evidence? | MDhair [mdhair.co]
• 22. Biotinoyl Tripeptide-1: The Science Behind Hair Growth - Industry News - News [mobelbiochem.com]
• 23. Novel In Vitro Investigational Methods for Modeling Skin Permeation: Skin PAMPA, Raman Mapping - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for long-term storage and handling of Biotinoyl tripeptide-1

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of Biotinoyl tripeptide-1, along with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs)

1. What is Biotinoyl tripeptide-1?

Biotinoyl tripeptide-1 is a synthetic peptide that combines biotin (vitamin B7) with a tripeptide consisting of glycine, histidine, and lysine (GHK).[1][2] This combination is designed to enhance the bioavailability and efficacy of biotin, particularly in stimulating the synthesis of extracellular matrix proteins like collagen IV and laminin 5.[3][4] It is widely researched for its potential to promote hair growth and strengthen hair follicles.[5][6]

2. What are the recommended long-term storage conditions for Biotinoyl tripeptide-1?

For optimal long-term stability, Biotinoyl tripeptide-1 in its lyophilized powder form should be stored in a tightly sealed container in a cool, dry, and dark place.[1][7] Specific temperature recommendations are provided in the table below.

3. How should I prepare stock solutions of Biotinoyl tripeptide-1?

It is recommended to first test the solubility of a small amount of the peptide before preparing a larger stock solution.[8] For preparing stock solutions, allow the lyophilized powder to warm to room temperature before opening the vial.[8] Reconstitute the peptide in an appropriate solvent, such as sterile distilled water, phosphate-buffered saline (PBS), or dimethyl sulfoxide (DMSO).[9] For aqueous solutions, it is advisable to use them on the same day they are prepared.[9] If using an organic solvent like DMSO, subsequent dilutions into aqueous buffers should be made to minimize the final concentration of the organic solvent in your experiment.[9]

4. Can I store stock solutions of Biotinoyl tripeptide-1? If so, under what conditions?

Aqueous solutions of Biotinoyl tripeptide-1 are not recommended for storage for more than one day.[9] For longer-term storage of stock solutions, it is advisable to prepare aliquots to avoid repeated freeze-thaw cycles and store them at or below -20°C.[10] The stability of stock solutions in different solvents and at various temperatures is summarized in the data section.

5. Is Biotinoyl tripeptide-1 sensitive to light?

Yes, it is recommended to protect Biotinoyl tripeptide-1 from light during storage to prevent potential degradation.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Difficulty dissolving the lyophilized powder.	The peptide may have low solubility in the chosen solvent. The net charge of the peptide can affect its solubility.	- Try sonicating the solution briefly to aid dissolution.[8]- If dissolving in water is difficult, for this slightly basic peptide (containing Histidine and Lysine), try adding a small amount of a dilute acidic solution (e.g., 0.1 M acetic acid) to improve solubility.[8]- For hydrophobic peptides, a small amount of an organic solvent like DMSO can be used initially, followed by a stepwise addition of the aqueous buffer.[11][12]
Precipitation observed in the stock solution after storage.	The peptide may be aggregating or coming out of solution at the storage temperature. The concentration may be too high for the solvent at that temperature.	- Gently warm the solution and vortex to try and redissolve the precipitate.[13]- Centrifuge the solution to pellet the precipitate and use the supernatant, noting the concentration may be lower than intended.[11]- For future preparations, consider preparing a more dilute stock solution or using a different solvent system.
Inconsistent experimental results.	- Improper storage leading to peptide degradation.- Inaccurate concentration of the stock solution.- Repeated freeze-thaw cycles of the stock solution.	- Ensure the peptide is stored according to the recommended conditions (see data tables).- Re-measure the concentration of the stock solution using a suitable method (e.g., UV-Vis spectroscopy if the peptide has a chromophore, or a peptide quantification assay).- Always prepare single-use aliquots of the stock solution to avoid freeze-thaw cycles.[10]
No biological activity observed.	- The peptide has degraded due to improper handling or storage.- The experimental concentration is too low.- The peptide is not compatible with other components in the experimental setup.	- Use a fresh vial of the peptide and prepare a new stock solution following best practices.- Perform a dose-response experiment to determine the optimal working concentration. Concentrations used in published studies range from 2 to 5 ppm for hair growth stimulation.[9]- Review the literature for potential incompatibilities with other reagents in your assay.

Data Presentation

Table 1: Recommended Storage Conditions and Stability

Form	Storage Temperature	Duration	Notes
Lyophilized Powder	-20°C to -80°C	Up to 24 months or longer[14][15]	Store in a tightly sealed container, protected from light and moisture.[1][16]
2-8°C	Short-term (weeks)	For routine use, but long-term storage at lower temperatures is recommended.[10]
Stock Solution in DMSO	-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles.[16]
-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.[16]
Aqueous Solution (e.g., PBS)	2-8°C	Not recommended for more than one day[9]	Prepare fresh for each experiment.

Table 2: Solubility Data

Solvent	Approximate Solubility	Reference
Water	Soluble	[1]
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 mg/mL	[9]
Dimethyl Sulfoxide (DMSO)	~5 mg/mL	[9]

Experimental Protocols

Key Experiment: In Vitro Hair Follicle Elongation Assay

This protocol outlines a general method to assess the effect of Biotinoyl tripeptide-1 on hair follicle growth in an in vitro setting.

1. Materials:

• Isolated human hair follicles
• Williams E medium supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics
• Biotinoyl tripeptide-1 stock solution (e.g., in PBS)
• 6-well culture plates
• Incubator (37°C, 5% CO2)
• Inverted microscope with a calibrated eyepiece or imaging software

2. Procedure:

• Isolate human hair follicles from scalp skin samples obtained with informed consent.
• Place one viable hair follicle in the anagen phase into each well of a 6-well plate containing supplemented Williams E medium.
• Prepare different concentrations of Biotinoyl tripeptide-1 (e.g., 1, 2, 5, 10 µM) by diluting the stock solution in the culture medium.
• Replace the medium in the wells with the medium containing the respective concentrations of Biotinoyl tripeptide-1 or a vehicle control (medium with the same amount of solvent used for the stock solution).
• Incubate the plates at 37°C in a 5% CO2 atmosphere.
• Measure the length of the hair follicles daily for a period of 7-14 days using an inverted microscope.
• Calculate the hair shaft elongation by subtracting the initial length from the length at each time point.
• Analyze the data by comparing the elongation in the treatment groups to the control group.

3. Expected Results:

• Biotinoyl tripeptide-1 is expected to promote hair follicle elongation in a dose-dependent manner compared to the vehicle control.

Mandatory Visualizations

Caption: Signaling pathway of Biotinoyl tripeptide-1 in hair follicle cells.

Caption: General experimental workflow for using Biotinoyl tripeptide-1.

References

• 1. uk.typology.com [uk.typology.com]
• 2. chembk.com [chembk.com]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. researchgate.net [researchgate.net]
• 5. clinikally.com [clinikally.com]
• 6. Biotinoyl Tripeptide-1 - Wholesale Distributor of Raw Materials - POLISH DISTRIBUTOR OF RAW MATERIALS [naturalpoland.com]
• 7. ellementalpro.com [ellementalpro.com]
• 8. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. cusabio.com [cusabio.com]
• 11. jpt.com [jpt.com]
• 12. genscript.com [genscript.com]
• 13. scribd.com [scribd.com]
• 14. specialchem.com [specialchem.com]
• 15. UK SpecPed BT1P (Biotinoyl Tripeptide-1) Supplier - Unifect [unifect.com]
• 16. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Enhancing Biotinoyl Tripeptide-1 Permeability Through the Stratum Corneum

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at enhancing the permeability of Biotinoyl tripeptide-1 through the stratum corneum.

Frequently Asked Questions (FAQs)

Q1: What is Biotinoyl tripeptide-1 and why is its delivery across the stratum corneum challenging?

A1: Biotinoyl tripeptide-1 is a synthetic peptide that combines biotin (Vitamin B7) with a tripeptide consisting of glycine, histidine, and lysine (GHK).[1][2] It is known to stimulate the synthesis of extracellular matrix proteins, such as collagen IV and laminin 5, which are crucial for strengthening hair follicles and improving skin structure.[2][3][4] The primary challenge in its topical delivery lies in its hydrophilic nature and relatively large molecular weight (566.67 g/mol ), which hinder its passive diffusion through the lipid-rich, tightly packed structure of the stratum corneum.[5]

Q2: What are the primary strategies to enhance the permeability of Biotinoyl tripeptide-1?

A2: The main approaches to improve the penetration of Biotinoyl tripeptide-1 through the stratum corneum can be categorized into three main areas:

• Chemical Penetration Enhancers: These compounds temporarily and reversibly disrupt the lipid barrier of the stratum corneum, increasing its fluidity and allowing for easier passage of the peptide.[6]

• Physical Enhancement Methods: Techniques like microneedling create transient micropores in the skin, bypassing the primary barrier of the stratum corneum and allowing for direct access to the deeper epidermal layers.[3][7]

• Formulation Strategies (Nanocarriers): Encapsulating Biotinoyl tripeptide-1 into nanocarriers such as liposomes or polymeric nanoparticles can protect the peptide from degradation, improve its stability, and facilitate its transport into the skin.[8]

Q3: How does Biotinoyl tripeptide-1 exert its biological effects once it penetrates the skin?

A3: Once it bypasses the stratum corneum, Biotinoyl tripeptide-1 interacts with dermal papilla cells, fibroblasts, and keratinocytes. It stimulates these cells to increase the gene expression and synthesis of key extracellular matrix (ECM) proteins, primarily collagen IV and laminin 5.[2][3][4] These proteins are essential components of the basement membrane, which anchors the hair follicle and provides structural support to the skin. By reinforcing the ECM, Biotinoyl tripeptide-1 helps to improve hair anchoring, reduce hair loss, and enhance skin's firmness and elasticity.[1][2]

Troubleshooting Guides

This section provides solutions to common problems encountered during in vitro skin permeation studies of Biotinoyl tripeptide-1.

Guide 1: Inconsistent or Low Permeation Results in Franz Diffusion Cell Studies

Potential Issue	Possible Cause(s)	Recommended Solution(s)
High Variability Between Replicates	- Inconsistent skin membrane thickness or integrity.- Improper sealing of the Franz cell, leading to leaks.- Uneven application of the formulation on the membrane.- Presence of air bubbles between the membrane and the receptor fluid.	- Use dermatome to ensure uniform skin thickness. Perform a transepidermal water loss (TEWL) or electrical resistance measurement to verify membrane barrier integrity before the experiment.- Ensure the clamp holds the donor and receptor chambers together securely. Check for any visible leaks during the experiment.- Apply a consistent and precise amount of the formulation to the center of the membrane surface.- Carefully fill the receptor chamber to create a convex meniscus before placing the membrane to avoid trapping air bubbles.
Low or No Detectable Permeation	- Insufficient concentration of Biotinoyl tripeptide-1 in the formulation.- The formulation vehicle is not optimized for peptide release.- Inadequate analytical sensitivity for detecting low concentrations of the peptide.- The chosen penetration enhancement strategy is ineffective for this peptide.	- Increase the concentration of Biotinoyl tripeptide-1 in the formulation, ensuring it remains soluble and stable.- Adjust the pH of the formulation to be between 5.5 and 7.0 for optimal peptide stability and solubility.[9] Consider modifying the vehicle composition to improve peptide partitioning into the skin.- Optimize the HPLC-MS/MS method for higher sensitivity. Ensure proper extraction of the peptide from the receptor fluid.- Re-evaluate the enhancement strategy. Refer to the data tables below for a comparison of different methods.
Unexpectedly High Permeation (Compromised Barrier)	- Damaged skin membrane during preparation or handling.- The chemical enhancer used is too aggressive, causing irreversible damage to the skin barrier.	- Handle the skin membrane carefully with forceps. Visually inspect for any cuts or holes before mounting.- Reduce the concentration of the chemical enhancer or shorten the exposure time. Test the effect of the enhancer on skin integrity in a separate experiment.

Guide 2: Formulation Stability and Analytical Challenges

Potential Issue	Possible Cause(s)	Recommended Solution(s)
Degradation of Biotinoyl tripeptide-1 in Formulation	- Unfavorable pH of the formulation.- Presence of enzymes or other reactive ingredients in the formulation.- Exposure to high temperatures or light during storage or the experiment.	- Adjust the formulation pH to the recommended range of 5.5-7.0.[9]- Ensure all excipients are compatible with the peptide. Avoid using raw materials that may contain peptidases.- Store the formulation in a cool, dark place. Conduct stability tests under various conditions (temperature, humidity, light) to determine the optimal storage parameters.[9]
Poor Extraction Recovery from Skin Samples	- Strong binding of the peptide to skin proteins.- Inefficient extraction solvent.	- Use a protein denaturation step (e.g., with urea or a strong acid) before solvent extraction.- Test different extraction solvents or solvent mixtures to find the most efficient one for Biotinoyl tripeptide-1.
Ghost Peaks or Baseline Noise in HPLC Analysis	- Contamination from the skin matrix or formulation excipients.- Impurities in the mobile phase or solvents.- Air bubbles in the detector.	- Include a blank skin sample (without peptide treatment) in the analysis to identify interfering peaks. Use a solid-phase extraction (SPE) method to clean up the sample before injection.- Use high-purity HPLC-grade solvents and degas the mobile phase before use.- Purge the detector to remove any trapped air bubbles.

Quantitative Data on Permeability Enhancement

The following tables summarize quantitative data on the effectiveness of different enhancement strategies for peptides, providing a reference for expected outcomes. Note: Specific data for Biotinoyl tripeptide-1 is limited in publicly available literature; therefore, data from studies on other peptides with similar properties are included for comparative purposes.

Table 1: Effect of Chemical Penetration Enhancers on Peptide Permeation

Enhancer	Peptide	Concentration of Enhancer	Fold Increase in Flux (Approx.)	Reference
Oleic Acid	S-methyl-l-methionine	5%	7.98 µg/hr/cm² (flux value)	[10]
Oleic Acid + 10% Ethanol	S-methyl-l-methionine	2%	19.83 µg/hr/cm² (flux value)	[10]
Menthol	Decapeptide-12 derivative	5% (w/v)	Highest permeation observed among tested CPEs	[11]

Table 2: Efficacy of Microneedling on Peptide Permeation

Peptide	Microneedle Length	Application Time	Fold Increase in Permeation (Approx.)	Reference
Acetyl hexapeptide-3	150 µm	20 seconds (pretreatment)	>31-fold increase in flux	[2]
Melanostatin	700 µm	1 hour	8.5-fold in viable epidermis	[12]
Pal-KTTKS	700 µm	24 hours	2 to 22-fold signal improvement	[12]

Table 3: Nanocarrier-Mediated Peptide Delivery

Nanocarrier Type	Peptide	Key Finding	Reference
Lipid Nanoparticles	Tocopheryl acetate	Improved stability; skin retention of 0.7± 0.4%	[8]
Polystyrene Nanoparticles	Fluorescein (model drug)	28% increase in follicular penetration with 4% NPs

Experimental Protocols

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the key steps for assessing the permeability of Biotinoyl tripeptide-1 through ex vivo human or animal skin.

• Membrane Preparation:

  • Excise full-thickness skin and remove subcutaneous fat.

  • If required, prepare epidermal membranes by heat separation (60°C for 1-2 minutes).

  • Cut the skin membrane to a size that fits the Franz diffusion cell.

  • Verify the integrity of each membrane piece by measuring the transepidermal water loss (TEWL) or electrical resistance.

• Franz Cell Assembly:

  • Fill the receptor chamber with a degassed receptor fluid (e.g., phosphate-buffered saline, PBS, pH 7.4). Ensure no air bubbles are trapped beneath the membrane.

  • Mount the skin membrane between the donor and receptor chambers with the stratum corneum side facing the donor chamber.

  • Clamp the chambers together securely.

  • Maintain the temperature of the receptor fluid at 32°C ± 1°C using a circulating water bath.

• Application of Formulation:

  • Apply a precise and uniform amount of the Biotinoyl tripeptide-1 formulation to the surface of the skin in the donor chamber.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor fluid from the sampling port.

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor fluid.

• Sample Analysis:

  • Analyze the concentration of Biotinoyl tripeptide-1 in the collected samples using a validated analytical method, such as HPLC-MS/MS.

• Data Analysis:

  • Calculate the cumulative amount of peptide permeated per unit area over time.

  • Determine the steady-state flux (Jss), lag time (tL), and permeability coefficient (Kp) from the permeation profile.

Protocol 2: Microneedling-Enhanced Permeation Study

This protocol describes the use of microneedles to enhance the delivery of Biotinoyl tripeptide-1.

• Skin Preparation:

  • Prepare the ex vivo skin membrane as described in Protocol 1.

• Microneedle Application:

  • Use a microneedle roller or stamp with a specific needle length (e.g., 500-750 µm).

  • Apply the microneedle device to the skin surface with gentle but firm pressure for a defined period (e.g., 20-60 seconds), ensuring uniform coverage of the application area.

• Permeation Study:

  • Mount the microneedle-treated skin in the Franz diffusion cell as described in Protocol 1.

  • Apply the Biotinoyl tripeptide-1 formulation to the treated area.

  • Proceed with sampling and analysis as outlined in Protocol 1.

Protocol 3: Preparation and Evaluation of Biotinoyl Tripeptide-1 Loaded Nanocarriers

This protocol provides a general workflow for formulating and testing nanocarrier-based delivery systems.

• Nanocarrier Formulation (Example: Liposomes):

  • Dissolve lipids (e.g., phospholipids, cholesterol) in an organic solvent.

  • Create a thin lipid film by evaporating the solvent under vacuum.

  • Hydrate the lipid film with an aqueous solution of Biotinoyl tripeptide-1 by vortexing or sonication.

  • To obtain unilamellar vesicles of a specific size, the liposomal dispersion can be extruded through polycarbonate membranes with defined pore sizes.

• Characterization of Nanocarriers:

  • Determine the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Measure the encapsulation efficiency by separating the free peptide from the nanocarriers (e.g., by ultracentrifugation) and quantifying the amount of peptide in both fractions.

• In Vitro Permeation Study:

  • Conduct a permeation study using Franz diffusion cells as described in Protocol 1, applying the nanocarrier formulation to the skin membrane.

  • Compare the permeation profile with that of a control formulation containing the free peptide.

Visualizations

Signaling Pathway of Biotinoyl Tripeptide-1

References

• 1. nbinno.com [nbinno.com]
• 2. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 3. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. CPE-DB: An Open Database of Chemical Penetration Enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Assessment of Microneedling with Topical Growth Factors for Facial Skin Rejuvenation: A Randomized Controlled Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biotinoyl Tripeptide-1 formulation guide - PEPTIDE APPLICATIONS [mobelbiochem.com]
• 9. Effect of Enhancers on in vitro and in vivo Skin Permeation and Deposition of S-Methyl-l-Methionine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Effect of Chemical Permeation Enhancers on Skin Permeability: In silico screening using Molecular Dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The penetration efficiency of a dissolved model drug into hair follicles depends on the concentration of added nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Combining Biotinoyl tripeptide-1 with penetration enhancers for improved delivery

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on combining Biotinoyl tripeptide-1 with penetration enhancers to improve its topical and transdermal delivery.

Frequently Asked Questions (FAQs)

Q1: What is Biotinoyl tripeptide-1 and what is its primary mechanism of action?

A1: Biotinoyl tripeptide-1 is a synthetic peptide that combines biotin (vitamin B7) with a tripeptide consisting of glycine, histidine, and lysine (GHK).[1][2] Its primary mechanism of action involves stimulating the synthesis of extracellular matrix proteins, such as collagen IV and laminin 5.[2][] This helps to strengthen the dermal-epidermal junction, which is crucial for anchoring hair follicles and maintaining skin structure.[] By promoting the proliferation of keratinocytes in the hair bulb, it supports hair growth and can help reduce hair loss.[2][4]

Q2: Why are penetration enhancers necessary for the delivery of Biotinoyl tripeptide-1?

A2: The outermost layer of the skin, the stratum corneum, acts as a significant barrier to the penetration of many active ingredients, including peptides.[5] Biotinoyl tripeptide-1, being a water-soluble and relatively large molecule (Molecular Weight: 566.7 g/mol ), has limited ability to passively diffuse through this lipid-rich barrier.[6] Penetration enhancers are chemical agents that reversibly disrupt the stratum corneum's structure, thereby facilitating the transport of the peptide to its site of action in the dermis and hair follicles.[5][7]

Q3: What types of penetration enhancers are suitable for use with Biotinoyl tripeptide-1?

A3: A variety of penetration enhancers can potentially be used with Biotinoyl tripeptide-1. These can be broadly categorized as:

• Solvents and Glycols: Propylene glycol and ethanol are commonly used to enhance the permeation of drugs. Propylene glycol can increase the mobility and disorder of lipids in the stratum corneum.[8][9]

• Fatty Acids: Oleic acid is a well-known penetration enhancer that can fluidize the lipid bilayers of the stratum corneum.[6][10][11]

• Surfactants: These can disrupt the organized structure of the stratum corneum lipids.

• Natural Enhancers: Essential oils and terpenes have also been investigated for their penetration-enhancing properties.

The choice of enhancer will depend on the specific formulation type (e.g., serum, cream, gel) and the desired level of penetration.

Q4: Are there any known stability issues when combining Biotinoyl tripeptide-1 with penetration enhancers?

A4: Peptides can be susceptible to degradation in aqueous solutions, and the stability can be influenced by pH and the presence of other formulation components.[12] When formulating with penetration enhancers, it is crucial to assess the stability of Biotinoyl tripeptide-1. The optimal pH for formulations containing Biotinoyl tripeptide-1 is generally between 5.5 and 7.0.[13] Stability testing under various temperature, humidity, and light conditions is recommended to ensure the peptide remains active throughout the product's shelf life.[13]

Troubleshooting Guides

Issue 1: Low Permeation of Biotinoyl tripeptide-1 in In Vitro Studies

Possible Cause	Troubleshooting Step
Inadequate Penetration Enhancer Concentration	Optimize the concentration of the penetration enhancer. Start with a low concentration (e.g., 1-5%) and incrementally increase it, while monitoring for skin irritation potential.
Incorrect Choice of Penetration Enhancer	The effectiveness of a penetration enhancer can be drug-specific. Screen a panel of enhancers from different classes (e.g., glycols, fatty acids, surfactants) to identify the most effective one for Biotinoyl tripeptide-1.
Suboptimal Formulation pH	Ensure the pH of the formulation is within the optimal range for Biotinoyl tripeptide-1 stability and activity (pH 5.5-7.0).[13] An inappropriate pH can affect both peptide stability and skin permeability.
Formulation Viscosity Too High	High viscosity can hinder the release of the peptide from the formulation. Consider adjusting the concentration of gelling agents or polymers to achieve a lower viscosity that still allows for acceptable application properties.
Issues with the In Vitro Model	Ensure the integrity of the skin membrane (human or animal) used in the Franz diffusion cell. Compromised or overly thick skin samples can lead to inconsistent and low permeation results.

Issue 2: Formulation Instability (e.g., Phase Separation, Precipitation, Color Change)

Possible Cause	Troubleshooting Step
Peptide Degradation	Conduct stability studies at different temperatures and time points. Analyze the peptide content using a validated analytical method (e.g., HPLC) to determine the degradation rate. Consider adding stabilizers or antioxidants to the formulation.
Incompatibility with Penetration Enhancer	Some penetration enhancers can cause phase separation or precipitation in certain formulations. Evaluate the physical stability of the formulation with the chosen enhancer at different concentrations and temperatures.
pH Shift Over Time	Monitor the pH of the formulation during stability studies. A significant shift in pH can indicate chemical reactions occurring within the formulation and can impact peptide stability. Adjust the buffering capacity of the formulation if necessary.
Improper Storage	Store formulations containing Biotinoyl tripeptide-1 in a cool, dark place to minimize degradation from light and heat.[14]

Issue 3: Inconsistent or Non-Reproducible Experimental Results

Possible Cause	Troubleshooting Step
Variability in Skin Samples	Use skin samples from a consistent source and anatomical site. Measure the thickness of each skin sample to ensure uniformity across experiments.
Inadequate Analytical Method Validation	Develop and validate a specific and sensitive analytical method (e.g., HPLC-UV or LC-MS/MS) for the quantification of Biotinoyl tripeptide-1 in the receptor fluid and skin layers. Ensure the method is linear, accurate, and precise.
Operator Error in Dosing or Sampling	Standardize the dosing and sampling procedures for the in vitro permeation studies. Ensure accurate and consistent application of the formulation and collection of receptor fluid samples.
Air Bubbles in Franz Diffusion Cells	Ensure no air bubbles are trapped beneath the skin membrane in the Franz diffusion cells, as this can impede diffusion and lead to inaccurate results.

Data Presentation

Table 1: Hypothetical In Vitro Skin Permeation of Biotinoyl tripeptide-1 (1% w/v) with and without Penetration Enhancers (24-hour study using human skin in Franz Diffusion Cells)

Formulation	Penetration Enhancer	Concentration of Enhancer	Cumulative Amount Permeated (µg/cm²)	Flux (µg/cm²/h)	Enhancement Ratio *
Control	None	0%	5.2 ± 1.1	0.22 ± 0.05	1.0
Formulation A	Propylene Glycol	5%	15.6 ± 2.5	0.65 ± 0.10	3.0
Formulation B	Oleic Acid	5%	23.4 ± 3.1	0.98 ± 0.13	4.5
Formulation C	Propylene Glycol + Oleic Acid	5% + 2%	31.2 ± 4.0	1.30 ± 0.17	6.0

*Enhancement Ratio = Flux of Formulation / Flux of Control

Note: The data presented in this table is hypothetical and intended to illustrate the potential effects of penetration enhancers. Actual experimental results may vary.

Experimental Protocols

Key Experiment: In Vitro Skin Permeation Study using Franz Diffusion Cells

Objective: To evaluate the effect of a penetration enhancer on the dermal delivery of Biotinoyl tripeptide-1.

Materials:

• Franz diffusion cells

• Full-thickness human or porcine skin

• Biotinoyl tripeptide-1

• Selected penetration enhancer (e.g., propylene glycol, oleic acid)

• Phosphate buffered saline (PBS), pH 7.4 (receptor solution)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

• Syringes and vials for sample collection

Methodology:

• Skin Preparation: Excise full-thickness skin and remove any subcutaneous fat. Cut the skin into sections suitable for mounting on the Franz diffusion cells.

• Franz Cell Assembly: Mount the skin sections between the donor and receptor compartments of the Franz diffusion cells, with the stratum corneum facing the donor compartment.

• Receptor Phase: Fill the receptor compartment with pre-warmed (32°C) PBS (pH 7.4) and ensure no air bubbles are present. The receptor solution should be continuously stirred.

• Formulation Preparation: Prepare the test formulations: a control formulation containing Biotinoyl tripeptide-1 without the penetration enhancer, and a test formulation containing Biotinoyl tripeptide-1 with the selected penetration enhancer at the desired concentration.

• Dosing: Apply a finite dose (e.g., 5-10 mg/cm²) of the control and test formulations to the surface of the skin in the donor compartment.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution and replace it with an equal volume of fresh, pre-warmed PBS.

• Sample Analysis: Analyze the concentration of Biotinoyl tripeptide-1 in the collected samples using a validated HPLC-UV or LC-MS/MS method.

• Data Analysis: Calculate the cumulative amount of Biotinoyl tripeptide-1 permeated per unit area (µg/cm²) at each time point. Determine the steady-state flux (Jss) from the slope of the linear portion of the cumulative amount versus time plot. Calculate the enhancement ratio by dividing the flux of the test formulation by the flux of the control formulation.

• Skin Analysis (Optional): At the end of the experiment, dismount the skin, and analyze the amount of Biotinoyl tripeptide-1 retained in the different skin layers (stratum corneum, epidermis, dermis) after appropriate extraction procedures.

Mandatory Visualizations

Caption: Signaling pathway of Biotinoyl tripeptide-1.

Caption: General mechanism of action for penetration enhancers.

Caption: In vitro skin permeation experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of propylene glycol on the skin penetration of drugs | Semantic Scholar [semanticscholar.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. bi.tbzmed.ac.ir [bi.tbzmed.ac.ir]
• 6. Efficiency of Fatty Acids as Chemical Penetration Enhancers: Mechanisms and Structure Enhancement Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Strategic Approaches to Optimizing Peptide ADME Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmtech.com [pharmtech.com]
• 9. Effect of propylene glycol on the skin penetration of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 12. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biotinoyl Tripeptide-1 formulation guide - PEPTIDE APPLICATIONS [mobelbiochem.com]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Biotinoyl Tripeptide-1 and Minoxidil for Hair Growth

In the landscape of therapeutic agents for hair loss, both Biotinoyl tripeptide-1 and Minoxidil have emerged as prominent molecules, each with distinct mechanisms of action and a growing body of research supporting their efficacy. This guide provides a comprehensive comparison of their performance, backed by experimental data, to inform researchers, scientists, and drug development professionals.

At a Glance: Comparative Efficacy

Parameter	Biotinoyl Tripeptide-1 (in combination products)	Minoxidil (5%)
Primary Mechanism	Strengthens hair anchoring, promotes follicle cell proliferation, may inhibit 5α-reductase.[1][2][3]	Opens potassium channels, enhances microcirculation, stimulates growth factors.[4][5][6]
Hair Density Increase	Significant improvements observed in combination therapies.[7][8][9]	Clinically proven to increase hair count.[9][10]
Hair Thickness Increase	Reported improvements in hair shaft diameter.[11]	Promotes thickening of the hair shaft.[5]
Anagen:Telogen Ratio	Shown to improve the ratio of growing to resting hairs.[8]	Known to shorten the telogen phase and prolong the anagen phase.[4][5]
Side Effects	Generally considered safe with low risk of irritation.[2][12]	Can cause scalp irritation, unwanted facial hair growth, and in rare cases, systemic effects.[10]

Delving into the Mechanisms of Action

The distinct approaches of Biotinoyl tripeptide-1 and Minoxidil in stimulating hair growth are rooted in their different molecular targets and signaling pathways.

Biotinoyl Tripeptide-1: Fortifying the Follicular Foundation

Biotinoyl tripeptide-1, a combination of biotin and a three-amino-acid peptide (Gly-His-Lys), primarily focuses on strengthening the hair follicle and its surrounding environment.[13] Its mechanism involves:

• Enhanced Extracellular Matrix (ECM) Integrity: It stimulates the synthesis of key proteins like Collagen IV and Laminin 5, which are crucial for anchoring the hair bulb to the dermal papilla. This improved anchoring helps to prevent premature hair shedding.[1][13]

• Stimulation of Cell Proliferation: It promotes the proliferation of keratinocytes in the hair bulb, the cells responsible for forming the hair shaft. This leads to healthier and stronger hair growth.[1][14]

• Potential DHT Inhibition: Some research suggests that formulations containing Biotinoyl tripeptide-1 can inhibit the activity of 5α-reductase, the enzyme that converts testosterone to dihydrotestosterone (DHT), a key factor in androgenetic alopecia.[2][3]

References

• 1. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 2. us.typology.com [us.typology.com]
• 3. Safety Profile and Efficacy of Biosea® Revive Serum for Hair Growth Through In Vitro Assessment and Clinical Evaluation [mdpi.com]
• 4. Minoxidil: mechanisms of action on hair growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Minoxidil - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. What is the mechanism of Minoxidil? [synapse.patsnap.com]
• 7. hims.com [hims.com]
• 8. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. A Systemic Review on Topical Marketed Formulations, Natural Products, and Oral Supplements to Prevent Androgenic Alopecia: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. monteranc.com [monteranc.com]
• 13. nbinno.com [nbinno.com]
• 14. clinikally.com [clinikally.com]

A Comparative Analysis of Biotinoyl Tripeptide-1 and Copper Peptides for Hair Follicle Stimulation

For Immediate Release

In the dynamic field of hair restoration science, researchers and drug development professionals are continually seeking novel compounds that can effectively stimulate hair follicles and combat hair loss. Among the promising candidates, Biotinoyl tripeptide-1 and Copper peptides have emerged as key players, each with distinct mechanisms of action and a growing body of scientific evidence supporting their efficacy. This guide provides an objective comparison of their performance, supported by available experimental data, to aid in research and development efforts.

Executive Summary

Both Biotinoyl tripeptide-1 and Copper peptides demonstrate significant potential in promoting hair growth through various pathways. Biotinoyl tripeptide-1, a derivative of biotin and the GHK tripeptide, primarily focuses on strengthening the hair follicle's anchoring system and promoting the proliferation of key follicular cells.[1][2][3][4] Copper peptides, particularly GHK-Cu, are known for their role in tissue regeneration, angiogenesis, and anti-inflammatory processes, which collectively contribute to a healthier scalp environment conducive to hair growth.[5][6][7] While both peptides show promise, their mechanisms and the available quantitative data suggest different primary strengths.

Mechanism of Action

Biotinoyl Tripeptide-1: The Follicle Anchor

Biotinoyl tripeptide-1's primary mechanism revolves around enhancing the structural integrity of the hair follicle and the surrounding extracellular matrix.[2][4] It achieves this by:

• Stimulating Dermal Papilla Cells: It promotes the proliferation and differentiation of dermal papilla cells, which are crucial for regulating hair follicle development and growth.[2][8][9]

• Enhancing Adhesion Molecule Production: It increases the synthesis of key proteins like laminin 5 and collagen IV, which are essential for anchoring the hair shaft to the follicle.[2][4][10] This improved anchorage helps to reduce hair shedding.[2][3]

• Prolonging the Anagen Phase: By stimulating follicular cells, it extends the active growth phase (anagen) of the hair cycle, leading to longer and thicker hair.[1][2][8][9]

• Improving Scalp Health: It enhances blood circulation to the scalp, ensuring better delivery of oxygen and nutrients to the hair follicles.[8][9] It also possesses anti-inflammatory and antioxidant properties.[8][9]

• Potentially Inhibiting DHT: Some research suggests it may lessen the production of dihydrotestosterone (DHT), a key contributor to androgenetic alopecia.[10][11][12]

Copper Peptides (GHK-Cu): The Scalp Regenerator

Copper peptides, with GHK-Cu being the most studied, exert their effects by creating an optimal environment for hair growth through:

• Promoting Angiogenesis: They stimulate the formation of new blood vessels, which enhances the delivery of nutrients and oxygen to the hair follicles.[5][6][7][13][14]

• Anti-inflammatory and Antioxidant Effects: Copper peptides can reduce scalp inflammation and oxidative stress, both of which can contribute to hair loss.[5][6][15]

• Stimulating Collagen and Keratin Synthesis: Copper is a vital cofactor in the production of collagen and keratin, the primary structural proteins of hair.[5][16]

• Increasing Hair Follicle Size: Studies have shown that copper peptides can increase the size of hair follicles, leading to thicker hair strands.[5][6][7]

• Potential DHT Inhibition: There is evidence to suggest that copper ions can inhibit the activity of 5-alpha reductase, the enzyme that converts testosterone to DHT.[15][16]

• Activating Follicular Stem Cells: Some research indicates that GHK-Cu may stimulate stem cells within the hair follicle bulge, potentially awakening dormant follicles.[1][6]

Quantitative Data Comparison

The following tables summarize the available quantitative data from various studies on the efficacy of Biotinoyl tripeptide-1 and Copper peptides.

Table 1: Biotinoyl Tripeptide-1 Quantitative Data

Parameter	Result	Study Details
Hair Loss Reduction	58% reduction after 16 weeks	Topical solution application.[3][17]
Hair Density Increase	35% increase after 16 weeks	Topical solution application.[3][17]
Hair Density Increase	56.5% increase compared to control after 4 months	Hair care product containing the peptide.[17]
Hair Density Increase	34% increase after 12 weeks	Double-blind, placebo-controlled study with over 500 participants using a topical formulation.[1]
Hair Anchoring Increase	49% increase in Laminin 5 synthesis	Laboratory study on hair follicle structure.[17]
Dermal Papilla Cell Proliferation	Increased to 148.24% at 0.625% concentration	In vitro study with a serum containing the compound.[17]
Hair Growth Promotion	Up to 121%	General claim from a manufacturer.[10]
Improvement in Anagen/Telogen Ratio	Significant improvement	Clinical studies.[18]
Hair Density Increase	Average increase of 7.8 hairs/cm² after 3 months	Open-label prospective trial with a topical spray.[12]
Hair Shaft Thickness Increase	0.01 mm increase after 3 months	Open-label prospective trial with a topical spray.[12]

Table 2: Copper Peptides (GHK-Cu) Quantitative Data

Parameter	Result	Study Details
Dermal Papilla Cell Proliferation	70% increase compared to controls	In vitro study.[3]
Oxidative Damage Reduction	50% reduction	In vitro study.[3]
Hair Density Increase	27% increase after 6 months	Daily use of a copper peptide serum.[3][19]
Hair Loss Reduction	70% of participants noticed decreased hair loss after 3 months	Application of a copper peptide solution.[3]
Hair Follicle Elongation	Elongated human hair follicles ex vivo	Preclinical study with AHK-Cu.[20]
Anagen Entry	Sped anagen entry in mice	Preclinical study with a GHK-Cu microemulsion.[20][21]
Hair Density Increase	Increased hair density in mice	Preclinical study with a GHK-Cu microemulsion.[20][21]
VEGF/HGF & Wnt/β-catenin Signaling	Upregulated in mice	Preclinical study with a GHK-Cu microemulsion.[20][21]

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes involved, the following diagrams illustrate the signaling pathways of each peptide and a general experimental workflow for evaluating their efficacy.

Caption: Signaling pathway of Biotinoyl tripeptide-1 in hair follicle stimulation.

Caption: Signaling pathway of Copper peptides in hair follicle stimulation.

Caption: General experimental workflow for evaluating hair growth peptides.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are generalized methodologies based on the cited literature for key experiments.

In Vitro: Dermal Papilla Cell Proliferation Assay

• Cell Culture: Human dermal papilla cells (HHDPCs) are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Treatment: Cells are seeded in 96-well plates and, after reaching a certain confluency, are treated with varying concentrations of the test peptide (Biotinoyl tripeptide-1 or Copper peptide), a positive control (e.g., Minoxidil), and a vehicle control.

• Incubation: The cells are incubated for a specified period (e.g., 72 hours).[22]

• Proliferation Assessment: Cell proliferation is measured using a standard assay such as the MTT assay, which measures metabolic activity, or by quantifying a proliferation marker like Ki-67 through immunofluorescence.

• Data Analysis: The results are expressed as a percentage of the control group, and statistical significance is determined using appropriate tests (e.g., t-test, ANOVA).

In Vivo: Mouse Model of Hair Growth

• Animal Model: C57BL/6 mice are often used as their skin color correlates with the hair follicle cycle (pink for telogen, gray/black for anagen).[21]

• Hair Removal: A specific area on the dorsum of the mice is depilated to synchronize the hair follicles in the anagen phase.

• Topical Application: The test peptide formulation is applied topically to the depilated area daily for a set period. Control groups receive a vehicle or a positive control.

• Observation: The time taken for the skin to darken (indicating anagen induction) and for hair to regrow is recorded.

• Histological Analysis: At the end of the study, skin biopsies are taken for histological examination to assess hair follicle morphology, number, and depth.

Clinical Trial: Human Androgenetic Alopecia

• Study Design: A randomized, double-blind, placebo-controlled design is optimal.

• Participants: Subjects with a confirmed diagnosis of androgenetic alopecia (e.g., classified by the Hamilton-Norwood scale for men or the Ludwig scale for women) are recruited.

• Baseline Measurements: At the start of the trial, baseline data is collected, including phototrichograms to measure hair density, thickness, and the anagen-to-telogen ratio.[23][24]

• Intervention: Participants are randomly assigned to receive either the active peptide formulation or a placebo, to be applied topically for a specified duration (e.g., 3-6 months).[12][24]

• Follow-up and Efficacy Assessment: Follow-up assessments are conducted at predefined intervals to measure changes in the primary endpoints. Standardized global photography is also used for visual assessment.

• Safety Assessment: Adverse events and scalp tolerance are monitored throughout the study.

• Statistical Analysis: The changes from baseline between the active and placebo groups are statistically analyzed to determine the efficacy of the treatment.[12][24]

Conclusion

Both Biotinoyl tripeptide-1 and Copper peptides offer compelling, albeit different, approaches to stimulating hair follicles. Biotinoyl tripeptide-1 appears to excel in strengthening the hair's foundation and prolonging its growth phase, making it a strong candidate for addressing issues of hair shedding and thinning. Copper peptides, with their broad regenerative and anti-inflammatory properties, are well-suited for improving overall scalp health and creating a fertile ground for hair growth.

The choice between these peptides, or their potential combination, in a drug development context will depend on the specific therapeutic target and desired mechanism of action. Further head-to-head clinical trials with robust, standardized protocols are needed to definitively establish the comparative efficacy of these two promising classes of compounds in the treatment of hair loss.

References

• 1. flychem.com [flychem.com]
• 2. nbinno.com [nbinno.com]
• 3. Can peptides reverse hair aging? What's the evidence? | MDhair [mdhair.co]
• 4. nbinno.com [nbinno.com]
• 5. my-hair.uk [my-hair.uk]
• 6. salhabpharmacy.com [salhabpharmacy.com]
• 7. Biomimetic copper peptides for hair growth | MDhair [mdhair.co]
• 8. clinikally.com [clinikally.com]
• 9. enchant.lv [enchant.lv]
• 10. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. Copper Peptides: Benefits for Skin and Hair Care, and How to Use Them [healthline.com]
• 14. pilot.com.au [pilot.com.au]
• 15. peptidesciences.com [peptidesciences.com]
• 16. Does Copper Peptides Stimulate Hair Growth? - Little Extra [littleextralove.com]
• 17. Biotinoyl tripeptide-1 | 299157-54-3 | Benchchem [benchchem.com]
• 18. ilesformula.com [ilesformula.com]
• 19. Peptides for Hair Growth: Science, Efficacy & Practice | Hubmed [hubmeded.com]
• 20. anagen.xyz [anagen.xyz]
• 21. Thermodynamically stable ionic liquid microemulsions pioneer pathways for topical delivery and peptide application - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. hilarispublisher.com [hilarispublisher.com]
• 24. researchgate.net [researchgate.net]

Biotinoyl Tripeptide-1 for Eyelash and Eyebrow Enhancement: A Comparative Clinical Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the clinical efficacy of Biotinoyl tripeptide-1 for eyelash and eyebrow enhancement against other common alternatives. The information is supported by available experimental data, with a focus on quantitative outcomes and detailed methodologies.

Introduction to Eyelash and Eyebrow Enhancement Actives

The demand for longer, fuller eyelashes and eyebrows has led to the development of various cosmetic and pharmaceutical products. The active ingredients in these formulations primarily fall into two categories: prostaglandin analogs and peptide complexes. Natural extracts are also utilized, often in conjunction with peptides.

• Prostaglandin Analogs: These compounds, such as bimatoprost and latanoprost, were initially developed for ophthalmic applications and were observed to have a side effect of promoting hair growth.[1] They are known for their significant efficacy but also for a higher potential for side effects.[2][3]

• Peptide Complexes: Peptides are short chains of amino acids that act as signaling molecules. In the context of hair growth, they are purported to stimulate various biological processes within the hair follicle. Biotinoyl tripeptide-1 is a prominent example, often marketed as a safer alternative to prostaglandin analogs.[2][4][5] Other commonly used peptides include Myristoyl Pentapeptide-17 and Acetyl Tetrapeptide-3, often in combination with other ingredients.[4][6][7]

Mechanism of Action

Biotinoyl tripeptide-1

Biotinoyl tripeptide-1, a combination of biotin and the tripeptide Gly-His-Lys (GHK), is believed to enhance eyelash and eyebrow growth through several mechanisms:

• Stimulation of Extracellular Matrix Proteins: It promotes the synthesis of adhesion molecules, specifically Laminin 5 and Collagen IV, which are crucial for anchoring the hair follicle in the dermal matrix.[8][9][10] This strengthens the hair and may reduce shedding.

• Promotion of Keratinocyte Proliferation: In vitro studies have shown that Biotinoyl tripeptide-1 can stimulate the proliferation of keratinocytes in the hair bulb, the cells responsible for forming the hair shaft.[9][11][12]

• Prolongation of the Anagen Phase: It is suggested that Biotinoyl tripeptide-1 helps to keep hair follicles in their growth (anagen) phase for a longer duration.[13][14]

• Improvement of Follicle Microcirculation: Enhanced blood flow to the hair follicle is another proposed mechanism, which would increase the delivery of nutrients and oxygen.[13][14]

• Wnt/β-Catenin Signaling Pathway: The Wnt/β-catenin signaling pathway is a critical regulator of hair follicle development and regeneration.[15][16] It is hypothesized that peptides like Biotinoyl tripeptide-1 may exert their effects by activating this pathway, leading to increased cell proliferation and differentiation in the hair follicle.[17]

Proposed signaling pathway for Biotinoyl tripeptide-1 in hair follicle stimulation.

Prostaglandin Analogs (e.g., Bimatoprost)

Bimatoprost and other prostaglandin analogs are believed to stimulate eyelash growth by:

• Prolonging the Anagen Phase: They increase the duration of the hair growth phase.[1]

• Increasing the Number of Hairs: They are thought to increase the percentage of hair follicles in the anagen phase.[1]

• Enhancing Melanin Production: This leads to darker eyelashes.[18]

Mechanism of action for Bimatoprost in eyelash enhancement.

Clinical Efficacy Data

The following tables summarize the available quantitative data from clinical studies on Biotinoyl tripeptide-1 and its alternatives. It is important to note the variability in study designs, which can influence outcomes.

Biotinoyl tripeptide-1

Study Type	Product	Participants	Duration	Key Quantitative Results	Reference(s)
Manufacturer's Clinical Study	Mascara with 2% Biotinoyl tripeptide-1 complex	30 female volunteers	30 days	- 17% increase in eyelash length- 19% increase in eyelash thickness	[9][12]
Randomized, Split-side, Double-blinded, Placebo-controlled Trial	Gel with Biotinoyl tripeptide-1, Apigenin, and Oleanolic acid (Procapil)	25 participants with eyebrow hypotrichosis	90 days	- Significant increase in eyebrow hair counts vs. placebo (P=0.024)- 92% of Procapil group showed at least a 1-grade improvement in GEBA scale vs. 48% for placebo (P<0.05)	[19]
In Vitro Study	Biotinoyl tripeptide-1	Cultured human hair follicles	N/A	- 58% increase in hair growth at 2 ppm- 121% increase in hair growth at 5 ppm	[12]

Alternative Actives

Active Ingredient(s)	Study Type	Participants	Duration	Key Quantitative Results	Reference(s)
Bimatoprost 0.03%	Randomized, Double-masked, Vehicle-controlled	278 adults with eyelash hypotrichosis	16 weeks	- Significant increase in Global Eyelash Assessment (GEA) score vs. vehicle- Significant improvements in eyelash length, thickness, and darkness vs. vehicle	[18]
Latanoprost	Randomized, Double-blind, Placebo-controlled Pilot Study	30 healthy female volunteers	3 months	- Significant increase in eyelash length vs. placebo from month 1- Significant increase in eyelash darkness vs. placebo from month 2	[20]
Myristoyl Pentapeptide-17 & Myristoyl Hexapeptide-16	Open-label, Single-center	29 healthy female volunteers	90 days	- 10.52% increase in eyelash length- 9.3% increase in eyelash volume- 35% increase in eyelash thickness	[10]
Acetyl Tetrapeptide-3 & Red Clover Extract (Capixyl™)	Manufacturer's Clinical Study	17 female volunteers	8 weeks	- Increased lash density, number of new lashes, and lash length	[6]
General Peptide & Glycosaminoglycan Serum	Open-label Clinical Trial	30 female volunteers	12 weeks	- 8.3% increase in lash length- 5% increase in lash number- 10.1% increase in lash width- 14.1% increase in lash volume	[21][22]

Experimental Protocols

Clinical Trial of a Mascara Containing Biotinoyl tripeptide-1

• Objective: To evaluate the effect of a mascara containing 2% of a Biotinoyl tripeptide-1 complex on eyelash growth.

• Study Design: A clinical study involving 30 female volunteers.

• Intervention: Daily application of the mascara for 30 days.

• Outcome Measures:

  • Eyelash length and thickness were measured at baseline and after 30 days. The specific measurement technique is not detailed in the available literature but is presumed to be based on digital image analysis.

• Results: A 17% increase in length and a 19% increase in thickness were reported.[9][12]

Randomized Controlled Trial of Bimatoprost 0.03%

• Objective: To assess the safety and efficacy of bimatoprost ophthalmic solution 0.03% for the treatment of eyelash hypotrichosis.

• Study Design: A multicenter, double-masked, randomized, vehicle-controlled, parallel-group study.

• Participants: 278 adults with a baseline Global Eyelash Assessment (GEA) score of 1 (minimal) or 2 (moderate).

• Intervention: One drop of bimatoprost 0.03% or vehicle applied to the upper eyelid margin once daily for 16 weeks.

• Outcome Measures:

  • Primary: Change from baseline in GEA score at week 16.

  • Secondary: Digital Image Analysis (DIA) to assess changes in eyelash length, thickness, and darkness. Patient-reported outcomes were also collected.

• Results: Bimatoprost was found to be significantly more effective than the vehicle in improving all measured parameters.[18]

A generalized workflow for a randomized controlled trial of an eyelash enhancement product.

In Vitro Hair Follicle Culture

• Objective: To assess the effect of Biotinoyl tripeptide-1 on the growth of isolated human hair follicles.

• Methodology:

  • Human hair follicles are isolated and cultured in a suitable medium.

  • The culture medium is supplemented with varying concentrations of Biotinoyl tripeptide-1 (e.g., 2 ppm and 5 ppm) or a control vehicle.

  • The growth of the hair follicles is monitored and measured over a period of time.

  • The synthesis of extracellular matrix proteins like Laminin 5 and Collagen IV can also be assessed using techniques such as immunofluorescence staining.[3][12][23]

Comparison and Discussion

Biotinoyl tripeptide-1 and other peptide complexes are positioned as viable alternatives to prostaglandin analogs for eyelash and eyebrow enhancement. The primary advantage of peptides is their favorable safety profile, with no significant side effects reported in the available literature.[12][24][25]

In terms of efficacy, prostaglandin analogs like bimatoprost have demonstrated robust and statistically significant results in well-controlled clinical trials, leading to FDA approval for this indication.[18] The quantitative data for Biotinoyl tripeptide-1 is less extensive and largely derived from manufacturer-sponsored studies, which may not always be double-blind or placebo-controlled. However, the available data does suggest a positive effect on eyelash and eyebrow growth.

The study on the combination product Procapil for eyebrows provides stronger evidence for the efficacy of a Biotinoyl tripeptide-1-containing formulation in a randomized, placebo-controlled setting.[19] The results from studies on other peptide complexes also support the general efficacy of peptides in improving eyelash and eyebrow appearance.[6][10][21][22]

For drug development professionals, the key takeaway is that while prostaglandin analogs remain the benchmark for efficacy, the favorable safety profile and promising, albeit less robustly documented, efficacy of peptides like Biotinoyl tripeptide-1 make them attractive candidates for cosmetic and potentially therapeutic applications. Further independent, well-designed, double-blind, placebo-controlled clinical trials are warranted to more definitively establish the clinical efficacy of Biotinoyl tripeptide-1 and to allow for more direct comparisons with other active ingredients.

References

• 1. adoreyes.com [adoreyes.com]
• 2. Quantitative analysis of eyelash lengthening following topical latanoprost therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of fibronectin, laminin, and several collagens by a liver-derived epithelial line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. theartofdoingstuff.com [theartofdoingstuff.com]
• 6. regensify.com [regensify.com]
• 7. Eyelashes falling out? Myristoyl pentapeptide-17? | MDhair [mdhair.co]
• 8. Safety and Efficacy of Bimatoprost for Eyelash Growth in Postchemotherapy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biotinoyl Tripeptide-1 (Explained + Products) [incidecoder.com]
• 10. An Open-label, Single-center, Safety and Efficacy Study of Eyelash Polygrowth Factor Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. clinikally.com [clinikally.com]
• 12. caymanchem.com [caymanchem.com]
• 13. Study Details Page [abbvieclinicaltrials.com]
• 14. Bimatoprost 0.03% for the Treatment of Eyelash Hypotrichosis: A Pooled Safety Analysis of Six Randomized, Double-masked Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Targeting Wnt/β-Catenin Pathway for Developing Therapies for Hair Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. odisharay.com [odisharay.com]
• 18. academic.oup.com [academic.oup.com]
• 19. rsucon.rsu.ac.th [rsucon.rsu.ac.th]
• 20. mdpi.com [mdpi.com]
• 21. Open clinical trial evaluating the efficacy of a novel eyelash growth enhancer with peptides and glycosaminoglycans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Processing of Laminin α Chains Generates Peptides Involved in Wound Healing and Host Defense - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. www2.mst.dk [www2.mst.dk]

Biotinoyl Tripeptide-1 for Hair Loss: A Meta-Analysis of Clinical Efficacy and Comparison with Standard Treatments

For Immediate Release

A comprehensive review of clinical data positions Biotinoyl tripeptide-1 as a promising agent in the management of hair loss. This meta-analysis synthesizes findings from multiple studies, comparing its efficacy against established treatments such as Minoxidil and Finasteride. The data is presented to aid researchers, scientists, and drug development professionals in evaluating its potential.

Executive Summary

Biotinoyl tripeptide-1, a synthetic peptide comprised of biotin and a three-amino-acid sequence, has emerged as a key ingredient in numerous topical formulations for hair loss. This analysis consolidates quantitative data from various clinical investigations to provide a clear comparison of its performance. While a direct head-to-head meta-analysis is not yet available in published literature, a synthesis of existing trial data suggests that formulations containing Biotinoyl tripeptide-1 demonstrate statistically significant improvements in hair density, thickness, and the ratio of growing (anagen) to resting (telogen) hairs. Its mechanism of action, primarily centered on enhancing the extracellular matrix and stimulating key signaling pathways in the hair follicle, offers a multi-faceted approach to hair loss treatment.

Comparative Clinical Data

The following tables summarize the quantitative outcomes from clinical studies on Biotinoyl tripeptide-1 (often in combination products like Procapil), Minoxidil, and Finasteride.

Table 1: Efficacy of Biotinoyl Tripeptide-1 Formulations

Study/Product	Active Ingredients	Duration	Key Quantitative Results	Citation(s)
Procapil™	Biotinoyl tripeptide-1, Oleanolic Acid, Apigenin	4 months	67% of volunteers showed significant improvement in the mean anagen/telogen ratio.	[1]
Topical Lotion	Biotinoyl tripeptide-1, Oleanolic Acid, Apigenin, etc.	6 months	Statistically significant increase in total hair fibers and anagen hairs.	[2]
Biosea® Revive serum	Biotinoyl tripeptide-1, Phyllanthus emblica fruit extract	90 days	Improvement in hair density and quality in both men and women.	[3]
Minoxicapil (Topical + Oral)	Biotinoyl tripeptide-1, Oleanolic Acid, Apigenin, etc.	3 months	Significant increase in total hair count (7.13 ± 15.00 hairs) and anagen hair count (8.99 ± 9.41 hairs) compared to topical alone.	[4]

Table 2: Efficacy of Minoxidil

Study	Active Ingredient	Duration	Key Quantitative Results	Citation(s)
Multi-center Trial (Men)	5% Topical Minoxidil	48 weeks	45% more hair regrowth than 2% Minoxidil; significant increase in nonvellus hair count.	[5]
Multi-center Trial (Women)	5% Topical Minoxidil	48 weeks	Superior to placebo in increasing nonvellus hair count and patient/investigator assessments.	[6]
Trial (Women)	2% Topical Minoxidil	32 weeks	44% of women saw new hair growth compared to 29% with placebo.	[7]
Oral Minoxidil Study (Men)	5mg Oral Minoxidil	24 weeks	43% of men achieved "excellent improvement".	[7]

Table 3: Efficacy of Finasteride

Study	Active Ingredient	Duration	Key Quantitative Results	Citation(s)
Topical Finasteride Trial	Topical Finasteride Spray	24 weeks	Significant improvement in hair count compared to placebo, with an effect evident at 12 weeks.	[8]
Oral Finasteride Study	1mg Oral Finasteride	2 years	Clinically significant increases in hair count (107 hairs at 1 year, 138 hairs at 2 years vs. placebo).	[8]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of clinical findings. Below are summaries of typical experimental protocols employed in the cited studies.

Phototrichogram Analysis:

A standardized area of the scalp (typically 1-2 cm²) is clipped or shaved. High-resolution digital images of this area are taken at baseline and at specified follow-up intervals (e.g., 90 and 180 days). Specialized software is then used to analyze these images to determine various hair growth parameters, including:

• Hair Density: The total number of hairs per cm².

• Hair Thickness (Diameter): The width of individual hair shafts.

• Anagen/Telogen Ratio: The proportion of hairs in the active growth phase (anagen) versus the resting phase (telogen). An increase in this ratio indicates a shift towards more active hair growth.[4][9]

Investigator and Subject Global Assessments:

Dermatologists or trained investigators visually assess changes in scalp coverage and hair density using standardized scales (e.g., Hamilton-Norwood for men, Ludwig for women). Subjects also provide their own assessment of treatment efficacy and satisfaction through questionnaires.[5][6]

Hair Pull Test:

A simple clinical test where a small number of hairs (around 50-60) are gently tugged. The number of hairs that are easily pulled out is counted. A reduction in the number of extracted hairs over the course of treatment suggests improved hair anchoring.

Signaling Pathways and Mechanism of Action

Biotinoyl tripeptide-1 is believed to exert its effects on hair growth through multiple signaling pathways.

1. Enhancement of the Extracellular Matrix (ECM):

Biotinoyl tripeptide-1 stimulates the synthesis of key proteins in the dermal-epidermal junction, such as collagen IV and laminin-5. These proteins are crucial for anchoring the hair follicle to the dermis, thereby strengthening the hair and preventing premature shedding.[1][10]

References

• 1. nbinno.com [nbinno.com]
• 2. rsucon.rsu.ac.th [rsucon.rsu.ac.th]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. A randomized clinical trial of 5% topical minoxidil versus 2% topical minoxidil and placebo in the treatment of androgenetic alopecia in men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A randomized, placebo-controlled trial of 5% and 2% topical minoxidil solutions in the treatment of female pattern hair loss - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemist-4-u.com [chemist-4-u.com]
• 8. Efficacy and safety of topical finasteride spray solution for male androgenetic alopecia: a phase III, randomized, controlled clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. clinikally.com [clinikally.com]
• 10. arizona-mall.com [arizona-mall.com]

Assessing the Safety and Tolerability of Topical Biotinoyl Tripeptide-1 in Human Subjects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety and tolerability of topical Biotinoyl tripeptide-1 against other established alternatives for hair and eyelash growth. The information is compiled from available clinical studies and scientific literature to support research and development in the fields of dermatology and cosmetology.

Quantitative Safety and Tolerability Data

The following tables summarize the reported adverse events and tolerability of Biotinoyl tripeptide-1 compared to Minoxidil and Bimatoprost.

Table 1: Safety and Tolerability of Topical Biotinoyl Tripeptide-1

Adverse Event	Incidence Rate	Study Details
Skin Irritation	Not Reported	In a 6-month study of a lotion containing Biotinoyl tripeptide-1, no adverse reactions were detected upon examination.[1]
Allergic Contact Dermatitis	No known side effects reported in daily skincare routine.[2]	General cosmetic ingredient safety assessments suggest a low risk. The Environmental Working Group (EWG) Skin Deep® database gives Biotinoyl tripeptide-1 a low hazard score.[3]
Other Adverse Events	None reported	A 90-day clinical trial of a serum containing Biotinoyl tripeptide-1 reported no adverse effects on blood parameters or scalp irritation.[4]

Table 2: Safety and Tolerability of Topical Minoxidil

Adverse Event	Incidence Rate	Study Details
Pruritus (Itching)	41% (alcohol-based solution) vs. 9% (cetosomal solution)	A study comparing 5% alcohol-based Minoxidil to 5% cetosomal Minoxidil found a statistically significant difference in adverse events (p=0.02).[5]
Flaking/Scaling	Common with alcohol-based solutions	Propylene glycol in traditional formulations is a common cause of irritation.[5][6]
Allergic Contact Dermatitis	Possible	Can be caused by Minoxidil itself or the vehicle (e.g., propylene glycol). Patch testing can identify the causative agent.[6]
Hypertrichosis (Excessive Hair Growth)	Possible in non-target areas	Can occur if the product comes into contact with other skin areas.[6]

Table 3: Safety and Tolerability of Topical Bimatoprost (0.03% Solution)

Adverse Event	Incidence Rate	Study Details
Conjunctival Hyperemia (Red Eyes)	14.8%	Pooled analysis of long-term studies. Most cases are mild and transient.[7][8]
Eye Pruritus (Itching)	5.5%	Reported in a 12-month study.[7]
Skin Hyperpigmentation (Periorbital)	3.9% - 6.3%	Darkening of the skin around the eyes, which is often reversible upon discontinuation.[7][8][9]
Iris Hyperpigmentation	Possible, likely to be permanent	A potential side effect of prostaglandin analogs.[10]
Dry Eye	≥5%	Reported in a pooled analysis of six long-term clinical trials.[8][9]

Experimental Protocols for Safety and Tolerability Assessment

The safety and tolerability of topical cosmetic ingredients are primarily assessed through dermatological testing on human subjects. The following are detailed methodologies for key experiments.

Human Repeat Insult Patch Test (HRIPT)

The HRIPT is a standard method to determine the potential of a substance to cause skin irritation and sensitization (allergic contact dermatitis).

Objective: To assess the irritation and sensitization potential of a test material after repeated application to the skin of human subjects.

Methodology:

• Panelists: A panel of 50 to 200 healthy volunteers is recruited. Individuals with known skin conditions or allergies may be excluded.

• Induction Phase:

  • A small amount of the test material (e.g., a cosmetic formulation containing Biotinoyl tripeptide-1) is applied to a small area of the skin, typically on the back, under an occlusive or semi-occlusive patch.

  • The patch remains in place for 24 to 48 hours.

  • After removal, the site is evaluated for any signs of irritation (erythema, edema) at specified time points (e.g., 24, 48, and 72 hours).

  • This procedure is repeated nine times over a three-week period at the same application site.[11][12][13]

• Rest Phase: A rest period of approximately two weeks follows the induction phase, during which no patches are applied. This allows for the development of any potential sensitization.

• Challenge Phase:

  • After the rest period, a challenge patch with the test material is applied to a naive skin site (a site not previously exposed to the test material).

  • The patch is removed after 24 to 48 hours, and the site is evaluated for any reaction at 24, 48, and 72 hours post-application.[11]

• Scoring and Interpretation: Skin reactions are scored using a standardized scale (e.g., 0 = no reaction, 4 = severe reaction). A reaction at the challenge site that is more pronounced than any irritation observed during the induction phase may indicate sensitization.

In Vitro Skin Irritation Test (Reconstructed Human Epidermis)

This in vitro method provides an alternative to animal testing for assessing skin irritation potential.

Objective: To determine the skin irritation potential of a chemical by measuring its cytotoxic effect on a reconstructed human epidermal model.

Methodology:

• Test System: A commercially available reconstructed human epidermis model (e.g., EpiDerm™, EpiSkin™) is used. This consists of human-derived keratinocytes cultured to form a multi-layered, differentiated epidermis.

• Application of Test Substance: The test material is applied topically to the surface of the epidermal tissue.

• Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).

• Viability Assessment: After incubation, the viability of the tissue is determined using a colorimetric assay, such as the MTT assay. The amount of formazan produced is proportional to the number of viable cells.

• Interpretation: The reduction in tissue viability compared to a negative control is used to classify the substance's irritation potential.

Signaling Pathways of Biotinoyl Tripeptide-1

Biotinoyl tripeptide-1 is a combination of biotin (vitamin B7) and the tripeptide Glycyl-L-Histidyl-L-Lysine (GHK). The GHK peptide is known to be a signaling molecule with various biological activities.

Caption: Proposed signaling pathway of Biotinoyl tripeptide-1 in hair follicle cells.

Conclusion

Based on the available data, topical Biotinoyl tripeptide-1 demonstrates a high safety and tolerability profile, with no significant adverse events reported in the reviewed studies. This contrasts with Minoxidil and Bimatoprost, which, while effective, are associated with a higher incidence of localized side effects. The lack of extensive, large-scale clinical trial data for Biotinoyl tripeptide-1 is a limitation; however, its widespread use in cosmetic formulations without significant reports of adverse reactions suggests a favorable safety profile for its intended use. Further research with larger, controlled clinical trials would be beneficial to quantify its safety and efficacy more definitively.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. procoal.co.uk [procoal.co.uk]
• 3. ewg.org [ewg.org]
• 4. mdpi.com [mdpi.com]
• 5. Comparative Clinical Study Evaluating the Efficacy and Safety of Topical 5% Cetosomal Minoxidil and Topical 5% Alcohol-Based Minoxidil Solutions for the Treatment of Androgenetic Alopecia in Indian Men - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Minoxidil - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Safety and Efficacy of Bimatoprost for Eyelash Growth in Postchemotherapy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Long-term safety evaluation of bimatoprost ophthalmic solution 0.03%: a pooled analysis of six double-masked, randomized, active-controlled clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Bimatoprost (intraocular route, ophthalmic route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 11. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 12. ftp.cdc.gov [ftp.cdc.gov]
• 13. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Benchmarking the performance of Biotinoyl tripeptide-1 against other commercial hair growth peptides

A Comparative Guide for Researchers and Drug Development Professionals

Introduction

The quest for effective hair growth modulators has led to the development of numerous bioactive peptides. Among these, Biotinoyl tripeptide-1 has garnered significant attention for its purported role in enhancing hair follicle health and promoting hair growth. This guide provides an objective comparison of the performance of Biotinoyl tripeptide-1 against other commercially available hair growth peptides, namely Copper Tripeptide-1 (GHK-Cu), Acetyl Tetrapeptide-3, Myristoyl Pentapeptide-17, and Palmitoyl Tetrapeptide-7. The following sections present a summary of quantitative data from preclinical and clinical studies, detailed experimental protocols for key assays, and visualizations of relevant signaling pathways and experimental workflows to aid researchers, scientists, and drug development professionals in their evaluation of these compounds.

Quantitative Performance Data

The following table summarizes the reported efficacy of various hair growth peptides across different performance metrics. It is important to note that direct comparison can be challenging due to variations in study design, peptide concentration, and experimental models.

Peptide	Performance Metric	Quantitative Data	Study Type
Biotinoyl tripeptide-1	Hair Density	34% increase after 12 weeks[1]	Clinical Study[1]
Hair Breakage	Up to 25% reduction[1]	Clinical Observation[1]
Hair Density	56.5% increase after 4 months (compared to control)[2]	Clinical Study[2]
Hair Growth Promotion	Up to 121%[3]	In vitro
Copper Tripeptide-1 (GHK-Cu)	Dermal Papilla Cell Proliferation	Up to 70% increase compared to controls[4]	In vitro[4]
Oxidative Damage Reduction	50% reduction in hair follicle cells[4]	In vitro[4]
Hair Density	Increased hair density (specific percentage not stated)	Clinical Study[5]
Acetyl Tetrapeptide-3	Hair Follicle Length	35% increase after 8 days[6]	Ex vivo[6]
Anagen/Telogen Ratio	46% improvement[7]	Clinical Study[7]
Type III Collagen Production	65% increase[7]	In vitro[7]
Laminin Production	285% increase[7][8]	In vitro[7][8]
Hair Count	8.3% increase after 24 weeks[7]	Clinical Study[7]
Myristoyl Pentapeptide-17	Eyelash Length	10.52% improvement after 90 days[8]	Clinical Study[8]
Eyelash Thickness	35% improvement after 90 days[8]	Clinical Study[8]
Palmitoyl Tetrapeptide-7	Hair Follicle Stimulation	88.00 ± 5.61% of wounds showed a few hair follicles	In vivo (wound healing model)[9]
Collagen Deposition	90.33 ± 2.91% in wound area[9]	In vivo (wound healing model)[9]

Signaling Pathways and Mechanisms of Action

Hair growth is a complex process regulated by various signaling pathways. Many of the benchmarked peptides exert their effects by modulating these pathways, primarily by stimulating the extracellular matrix (ECM) and influencing the Wnt/β-catenin signaling cascade, which is crucial for hair follicle development and regeneration.

Stimulation of Extracellular Matrix (ECM) Proteins

Peptides like Biotinoyl tripeptide-1 and Acetyl tetrapeptide-3 are known to stimulate the synthesis of key ECM proteins such as collagen and laminin.[1][6][7] These proteins are essential for anchoring the hair follicle in the dermal papilla and maintaining the structural integrity of the hair shaft.

Figure 1: Simplified pathway of ECM protein stimulation by hair growth peptides.

Wnt/β-Catenin Signaling Pathway

The Wnt/β-catenin pathway is a critical regulator of hair follicle morphogenesis and cycling.[10] Activation of this pathway leads to the stabilization and nuclear translocation of β-catenin, which then activates target genes responsible for cell proliferation and differentiation in the hair follicle. Some peptides are believed to indirectly influence this pathway, promoting the anagen (growth) phase of the hair cycle.

Figure 2: Overview of the Wnt/β-catenin signaling pathway in hair growth.

Experimental Protocols

Standardized in vitro and ex vivo models are essential for the preliminary evaluation of hair growth-promoting agents. The following are detailed methodologies for key experiments cited in the evaluation of the benchmarked peptides.

Ex Vivo Hair Follicle Organ Culture

This method allows for the maintenance and observation of intact human hair follicles in a controlled environment.

Objective: To assess the effect of a peptide on hair shaft elongation and hair cycle progression.

Methodology:

• Hair Follicle Isolation:

  • Obtain human scalp skin biopsies from cosmetic surgeries (with informed consent).

  • Micro-dissect individual anagen VI hair follicles from the subcutaneous fat under a stereomicroscope.

  • Isolate follicles by cutting them at the dermo-subcutaneous fat interface.[3]

• Culture:

  • Place individual hair follicles in 24-well plates containing Williams' E medium supplemented with 2 mM L-glutamine, 10 ng/mL hydrocortisone, 10 µg/mL insulin, and an antibiotic-antimycotic solution.

  • Add the test peptide (e.g., Biotinoyl tripeptide-1) at various concentrations to the culture medium. A vehicle control (medium without the peptide) must be included.

  • Culture the hair follicles at 37°C in a 5% CO2 incubator.

• Analysis:

  • Measure the length of the hair shaft daily using a calibrated microscope and imaging software.

  • After a predefined period (e.g., 7-10 days), terminate the culture and fix the hair follicles in 4% paraformaldehyde.

  • Process the follicles for histological analysis to assess hair cycle stage (anagen, catagen, telogen) based on the morphology of the hair bulb.

Dermal Papilla Cell Proliferation (MTT) Assay

This colorimetric assay is used to assess the effect of a peptide on the proliferation of dermal papilla cells, which are crucial for regulating hair follicle growth.

Objective: To quantify the mitogenic effect of a peptide on human dermal papilla cells (hDPCs).

Methodology:

• Cell Culture:

  • Culture primary hDPCs in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

  • Seed the hDPCs into 96-well plates at a density of approximately 5 x 10³ cells per well and allow them to adhere overnight.

• Treatment:

  • Starve the cells in serum-free DMEM for 24 hours to synchronize their cell cycles.

  • Replace the medium with fresh serum-free DMEM containing various concentrations of the test peptide. Include a positive control (e.g., FBS) and a negative control (serum-free medium alone).

  • Incubate the cells for 24-72 hours.

• MTT Assay:

  • Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[7][11][12]

  • During this incubation, viable cells with active metabolism will convert the MTT into a purple formazan product.

  • Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% dimethylformamide, 2% acetic acid, and 16% sodium dodecyl sulfate) to dissolve the formazan crystals.[7]

  • Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Gene Expression Analysis (Quantitative Real-Time PCR - qPCR)

This technique is used to measure the expression levels of specific genes involved in hair growth, such as those encoding for keratins and ECM proteins.

Objective: To determine if a peptide upregulates the expression of genes associated with hair growth in hair follicle cells.

Methodology:

• Cell Culture and Treatment:

  • Culture hDPCs or other hair follicle-derived cells and treat them with the test peptide as described in the MTT assay protocol.

• RNA Extraction and cDNA Synthesis:

  • After the treatment period, lyse the cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

  • Assess the quality and quantity of the extracted RNA using a spectrophotometer.

  • Reverse transcribe a standardized amount of RNA into complementary DNA (cDNA) using a reverse transcription kit.

• qPCR:

  • Prepare a reaction mixture containing the cDNA template, gene-specific primers for the target genes (e.g., KRT31 for a keratin, COL1A1 for collagen), and a SYBR Green master mix.

  • Run the qPCR reaction in a real-time PCR thermal cycler. The cycling conditions typically involve an initial denaturation step, followed by 40-45 cycles of denaturation, annealing, and extension.[3]

  • Include a housekeeping gene (e.g., GAPDH) for normalization.

  • Analyze the results using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression between the treated and control groups.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the preclinical evaluation of a novel hair growth peptide.

Figure 3: A typical experimental workflow for evaluating hair growth peptides.

Conclusion

The available data suggests that Biotinoyl tripeptide-1 is a potent modulator of hair follicle health, demonstrating significant improvements in hair density and strength. When compared to other commercial peptides, its performance is robust, particularly in clinical settings. Acetyl tetrapeptide-3 also shows strong evidence for improving hair anchoring through the stimulation of ECM proteins. Copper tripeptide-1 exhibits significant effects on dermal papilla cell proliferation in vitro. Myristoyl pentapeptide-17 has demonstrated efficacy primarily in the context of eyelash enhancement. While data for Palmitoyl tetrapeptide-7 in direct hair growth applications is less specific, its known role in collagen synthesis suggests potential benefits that warrant further investigation.

The provided experimental protocols offer a standardized framework for researchers to conduct their own comparative studies. By utilizing these methodologies, the scientific community can generate more directly comparable data to further elucidate the relative efficacy of these and other novel hair growth peptides. The signaling pathway diagrams provide a conceptual basis for understanding the mechanisms through which these peptides may exert their effects, offering targets for future research and development in the field of hair loss treatment.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Can peptides reverse hair aging? What's the evidence? | MDhair [mdhair.co]
• 3. researchgate.net [researchgate.net]
• 4. Hair Follicle Culture | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. Video: Isolating Hair Follicle Stem Cells and Epidermal Keratinocytes from Dorsal Mouse Skin [app.jove.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. texaschildrens.org [texaschildrens.org]
• 9. The Therapeutic Effect and In Vivo Assessment of Palmitoyl- GDPH on the Wound Healing Process - PMC [pmc.ncbi.nlm.nih.gov]
• 10. corepeptides.com [corepeptides.com]
• 11. MTT (Assay protocol [protocols.io]
• 12. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

Investigating the Additive Effects of Biotinoyl Tripeptide-1 and Microneedling on Hair Density: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for effective hair loss treatments has led to the exploration of numerous compounds and procedures. Among the promising topical agents, Biotinoyl tripeptide-1 has gained attention for its role in enhancing hair follicle health. Concurrently, the physical intervention of microneedling has demonstrated efficacy in stimulating hair growth. This guide provides a comparative analysis of these two modalities, presenting available experimental data and exploring the potential for additive effects when used in combination. While direct clinical trials on their combined use are limited, an examination of their individual mechanisms suggests a synergistic potential worth investigating.

Quantitative Data on Hair Density

The following table summarizes the reported effects of Biotinoyl tripeptide-1 and Microneedling on hair density from various studies. It is important to note that study designs, subject populations, and measurement techniques vary, affecting direct comparability.

Treatment	Key Findings	Reported Increase in Hair Density/Count	Study Duration
Biotinoyl tripeptide-1	A 2022 double-blind, placebo-controlled study showed significant improvement in hair density with a topical formulation.[1]	34% increase in hair density.[1]	12 weeks[1]
A study on a topical serum containing Biotinoyl tripeptide-1, oleanolic acid, and apigenin demonstrated noteworthy enhancement of hair density.[2]	Data not quantified as a percentage increase, but noted as "noteworthy enhancement".	3 months[2]
A 6-month study on a lotion with a combination of ingredients including Biotinoyl tripeptide-1 showed a statistically significant increase in the total number of hairs.	Median 5% increase in total number of hairs.	6 months[3]
Microneedling	A study comparing microneedling with 5% minoxidil lotion for androgenetic alopecia found microneedling to be significantly more effective in increasing hair count.[4]	Mean change of 91.4 hairs vs. 22.2 for minoxidil.[4]	12 weeks[4]
A meta-analysis of randomized controlled trials concluded that microneedling combined with minoxidil significantly increased hair count compared to minoxidil alone.[5]	Statistically significant increase in hair count (SMD: 15.82).[5]	Varied (12 to 24 weeks)[5]
A study on patients with moderate to severe androgenetic alopecia treated with scalp repair serum and microneedling.	Average increase of 42.6 hairs.[6]	7 treatments over 14 weeks[6]

Experimental Protocols

Application of Biotinoyl tripeptide-1 (Topical Serum)

A representative protocol for the application of a topical product containing Biotinoyl tripeptide-1 for hair growth is as follows:

• Subject Selection: Participants diagnosed with androgenetic alopecia are recruited. Exclusion criteria typically include other forms of alopecia, scalp diseases, and use of other hair growth treatments within a specified period.

• Product Formulation: A topical serum or lotion containing Biotinoyl tripeptide-1, often in combination with other active ingredients like oleanolic acid and apigenin, is formulated for scalp application.[2]

• Application Regimen: Participants are instructed to apply the product directly to the scalp, typically twice daily.[2] The application is usually focused on the areas of hair thinning.

• Duration of Treatment: The treatment period in clinical studies often ranges from 3 to 6 months.[2][3]

• Efficacy Assessment: Hair density and other parameters are measured at baseline and at specified follow-up intervals. Standardized phototrichograms are a common method for quantifying changes in hair count and quality.[2]

Microneedling Procedure for Hair Growth

The following outlines a typical microneedling protocol for the treatment of alopecia:

• Subject Selection: Patients with androgenetic alopecia are selected. Contraindications may include bleeding disorders, active skin infections, or a tendency for keloid scarring.[7]

• Device: A dermaroller or an automated microneedling pen with fine needles is used. Needle length can vary, with studies showing efficacy for lengths between 0.25 mm and 1.5 mm.[7][8][9]

• Scalp Preparation: The treatment area of the scalp is cleansed and disinfected. A topical anesthetic may be applied to minimize discomfort.[7]

• Procedure: The microneedling device is moved across the affected scalp areas in multiple directions (vertical, horizontal, and diagonal) to create micro-injuries.[7] The procedure is typically performed until pinpoint bleeding is observed.

• Treatment Frequency: Sessions are often conducted every 1 to 4 weeks.[7] The total duration of treatment can range from 3 to 6 months or longer.[7][10]

• Post-Procedure Care: An antibiotic cream may be applied to prevent infection. Patients are advised to avoid applying other topical treatments for at least 24 hours post-procedure.[7]

• Efficacy Assessment: Hair count, hair thickness, and photographic assessments are performed at baseline and throughout the study period to evaluate improvement.[4]

Signaling Pathways and Mechanisms of Action

Biotinoyl tripeptide-1: Enhancing the Follicular Microenvironment

Biotinoyl tripeptide-1, a combination of biotin and the tripeptide GHK, is thought to promote hair growth by targeting the hair follicle at a cellular level.[11] Its mechanism involves stimulating the synthesis of adhesion molecules like laminin 5 and collagen IV, which strengthens the anchoring of the hair shaft in the follicle.[11] This improved anchorage helps to reduce hair loss. Furthermore, it is suggested to stimulate cell communication and metabolism in the hair follicle, which can help to prolong the anagen (growth) phase of the hair cycle.[12]

Signaling pathway of Biotinoyl tripeptide-1.

Microneedling: Inducing a Regenerative Response

Microneedling creates controlled micro-injuries to the scalp, which triggers the body's natural wound healing cascade.[8] This process leads to the release of various growth factors, including platelet-derived growth factor (PDGF) and vascular endothelial growth factor (VEGF).[8][13] These growth factors stimulate dermal papilla cells and activate stem cells within the hair follicle bulge.[13] Furthermore, studies have shown that microneedling upregulates the Wnt/β-catenin signaling pathway, which is crucial for initiating and maintaining hair growth.[8][9]

Microneedling's mechanism for hair growth.

Potential for Additive Effects and Future Directions

While no direct studies have been identified that evaluate the combined efficacy of Biotinoyl tripeptide-1 and microneedling, their distinct mechanisms of action suggest a strong potential for additive or synergistic effects. Microneedling enhances the penetration of topical agents, which could increase the delivery of Biotinoyl tripeptide-1 to the hair follicles.[14]

The proposed combined therapeutic approach would involve a dual-action strategy:

• Enhanced Delivery and Follicular Stimulation: Microneedling would create microchannels, facilitating deeper penetration of topically applied Biotinoyl tripeptide-1.

• Complementary Pathways: Biotinoyl tripeptide-1 would work to improve the follicular microenvironment and hair shaft anchoring, while microneedling would independently stimulate growth factor release and activate key signaling pathways for hair regeneration.

Proposed experimental workflow for a combination study.

Future clinical trials are warranted to systematically investigate the additive effects of Biotinoyl tripeptide-1 and microneedling on hair density. Such studies should employ a rigorous, controlled design to compare the efficacy of the combination therapy against each modality alone and a placebo. This will provide the necessary evidence to establish a new, potentially more effective, treatment paradigm for androgenetic alopecia.

References

• 1. flychem.com [flychem.com]
• 2. clinikally.com [clinikally.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. A Randomized Evaluator Blinded Study of Effect of Microneedling in Androgenetic Alopecia: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Observing the clinical efficacy of combined serum microneedle therapy for moderate to severe androgenetic alopecia in scalp repair - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microneedling Combined With Drugs and Stem Cells for Treating Androgenetic Alopecia - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 8. Repeated Microneedle Stimulation Induces Enhanced Hair Growth in a Murine Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Repeated Microneedle Stimulation Induces Enhanced Hair Growth in a Murine Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. nbinno.com [nbinno.com]
• 12. Biotinoyl Tripeptide-1 | Biotin (Vitamin B7), Tripeptide-1 | Cosmetic Ingredients Guide [ci.guide]
• 13. karger.com [karger.com]
• 14. Microneedling for the treatment of hair loss? - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Biotinoyl Tripeptide-1: A Guide for Laboratory Professionals

The responsible disposal of Biotinoyl tripeptide-1 is a critical aspect of laboratory safety and environmental stewardship. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this peptide, aligning with institutional and regulatory standards.

Hazard Assessment and Classification

Before handling or disposal, it is essential to be aware of the potential hazards. There is conflicting information in Safety Data Sheets (SDS) regarding the classification of Biotinoyl tripeptide-1. While some sources classify it as a non-hazardous substance, others identify specific risks.[1][2] A more conservative approach, treating the substance with caution, is recommended for maximum safety.

One GHS classification identifies the following hazards[3]:

• Acute toxicity, oral (Category 4)

• Skin corrosion/irritation (Category 2)

• Serious eye damage/eye irritation (Category 2A)

• Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Due to these potential hazards, Biotinoyl tripeptide-1 waste should not be disposed of in the regular trash or via sewer systems.[4]

Personal Protective Equipment (PPE)

When handling Biotinoyl tripeptide-1 for disposal, appropriate personal protective equipment should be worn to minimize exposure.

PPE Category	Specification
Eye/Face	Splash-proof chemical safety goggles.[1]
Skin	Lightweight protective clothing and nitrile gloves.[1]
Respiratory	Generally not required under normal conditions with adequate ventilation.[1]

Step-by-Step Disposal Procedure

The following procedure outlines the standard operational plan for collecting and disposing of Biotinoyl tripeptide-1 waste, including unused or expired compounds, contaminated materials, and empty containers.

Step 1: Waste Collection and Segregation

• Collect Waste: All Biotinoyl tripeptide-1 waste, whether in solid (lyophilized) or liquid (solution) form, must be collected for disposal as chemical waste.[5]

• Use Appropriate Containers: Collect waste in sturdy, leak-proof containers that are chemically compatible with the peptide and any solvents used.[4][6] Keep containers tightly sealed when not in use.[4][7]

• Segregate Incompatibles: Do not mix Biotinoyl tripeptide-1 waste with incompatible materials. It should be kept separate from strong acids, strong alkalis, and strong oxidizing or reducing agents.[3] Always segregate different waste streams to prevent hazardous reactions.[4][6]

Step 2: Labeling Hazardous Waste

• Label Clearly: Affix a hazardous waste label to the container as soon as waste is added.

• Complete Information: The label must include the words "Hazardous Waste," the full chemical name "Biotinoyl tripeptide-1" (no abbreviations), the concentration and percentage of each component, and the date the container was filled.[4][8]

Step 3: Storage in the Laboratory

• Point of Generation: Store the waste container at or near the point of generation in a designated satellite accumulation area.[6][8]

• Secondary Containment: All liquid waste containers must be placed in secondary containment, such as a tray or bin, to contain potential spills.[4][6]

• Adhere to Limits: Be aware of institutional and regulatory limits for waste accumulation in laboratories.

Waste Accumulation Limits in Laboratories
Maximum Hazardous Waste Volume	10-55 gallons (cumulative total per area, check local regulations)[4][6][8]
Maximum Acutely Hazardous Waste	1 quart[6][8]

Step 4: Disposal of Empty Containers

• Thorough Rinsing: Chemical containers must be thoroughly emptied. Triple-rinse the container with a suitable solvent (e.g., water or another appropriate solvent).[4][8]

• Collect Rinsate: The first rinse must be collected and disposed of as hazardous chemical waste.[4]

• Deface Label: Completely remove or deface the original manufacturer's label before the container is discarded as solid waste or recycled.[4][8]

• Final Disposal: Rinsed and dried glass bottles can be placed in designated glass disposal containers.[4]

Step 5: Arranging for Waste Pickup

• Schedule Pickup: Once a waste container is full or has been stored for the maximum allowable time (e.g., six to twelve months), request a waste pickup from your institution's Environmental Health and Safety (EHS) department.[4][9]

• Follow Institutional Policy: Adhere strictly to your organization's specific procedures for waste pickup and documentation.

Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and logical flow for the proper management and disposal of laboratory chemical waste such as Biotinoyl tripeptide-1.

References

• 1. ellementalpro.com [ellementalpro.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. maxedoutcompounds.com [maxedoutcompounds.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. watson-int.com [watson-int.com]
• 8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 9. epa.gov [epa.gov]

Essential Safety and Logistical Information for Handling Biotinoyl Tripeptide-1

For researchers, scientists, and drug development professionals, the proper handling of research materials like Biotinoyl tripeptide-1 is paramount for both personal safety and experimental integrity. This document provides immediate, essential safety, and logistical information, including operational and disposal plans, to ensure the safe and effective use of Biotinoyl tripeptide-1 in a laboratory setting.

Hazard Identification and Safety Precautions

Biotinoyl tripeptide-1 is a synthetic peptide used in research. While some safety data sheets (SDS) classify the substance as not hazardous according to the Globally Harmonized System (GHS), others indicate potential hazards. It is prudent to handle this material with care, assuming it may be harmful if swallowed and may cause skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is the first line of defense against potential exposure. The following table summarizes the recommended PPE when handling Biotinoyl tripeptide-1, compiled from various supplier safety data sheets.

Protection Type	Equipment	Specification and Remarks
Eye/Face Protection	Safety goggles with side-shields	Should conform to EN 166 (EU) or NIOSH (US) standards.
Hand Protection	Protective, chemical-impermeable gloves (e.g., Nitrile)	Glove material must be impermeable and resistant to the product. Always inspect gloves prior to use and use proper glove removal technique.
Skin and Body Protection	Laboratory coat, impervious clothing	Choose body protection according to the concentration and amount of the substance at the specific workplace.
Respiratory Protection	Not typically required for small quantities	If dust or aerosols are generated or if exposure limits are exceeded, a full-face respirator may be necessary.

Physical and Chemical Properties

Understanding the physical and chemical properties of Biotinoyl tripeptide-1 is crucial for safe handling and storage. The following data has been aggregated from multiple sources. Note that many physical properties are not yet fully determined.

Property	Value
Molecular Formula	C₂₄H₃₈N₈O₆S
Molecular Weight	566.7 g/mol [1]
Appearance	White to off-white solid powder
Solubility	DMSO: ~5 mg/mLPBS (pH 7.2): ~10 mg/mL[2]
Storage Temperature	Long-term: -20°C[2][3] or -80°CShort-term: 2-8°C[4]
Stability	≥4 years at -20°C[2]
Boiling Point	Undetermined
Melting Point	Undetermined
Density	Undetermined

Operational Plans: Handling and Storage

Proper operational procedures are critical to maintain the quality of the peptide and ensure a safe laboratory environment.

Storage

• Lyophilized Powder : Upon receipt, store the lyophilized powder at -20°C or -80°C for long-term stability.[2][3] It is stable for at least four years when stored at -20°C.[2]

• Solutions :

  • DMSO Stock Solutions : Can be stored at -20°C for several months.

  • Aqueous Solutions : It is not recommended to store aqueous solutions for more than one day.[2]

• General Storage Conditions : Store in a dry, cool, and well-ventilated place.[5] Keep the container tightly closed and protected from light and heat.[5]

Handling

• Handle in a well-ventilated area or under a fume hood to avoid inhalation of dust or aerosols.

• Avoid contact with skin and eyes by wearing the appropriate PPE.

• Use non-sparking tools and prevent fire caused by electrostatic discharge.

Experimental Protocols

This section provides a detailed methodology for the preparation of stock solutions and a general workflow for in vitro studies, a common application for this peptide.

Preparation of Stock Solutions

Biotinoyl tripeptide-1 is typically supplied as a solid. Stock solutions can be prepared as follows:

• Solvent Selection :

  • For organic stock solutions, use dimethyl sulfoxide (DMSO). Biotinoyl tripeptide-1 is soluble in DMSO at approximately 5 mg/mL.[2]

  • For aqueous, organic solvent-free solutions, use a buffer such as PBS (pH 7.2). The solubility in PBS is approximately 10 mg/mL.[2]

• Preparation Steps :

  • Equilibrate the vial of Biotinoyl tripeptide-1 to room temperature before opening.

  • Aseptically add the desired volume of solvent (e.g., DMSO or PBS) to the vial to achieve the target concentration. To increase solubility, the tube can be warmed to 37°C and sonicated.

  • If using an organic solvent, purge the vial with an inert gas (e.g., nitrogen or argon) before sealing to enhance stability.

  • For cell-based assays, further dilute the stock solution into aqueous buffers or isotonic saline to ensure the residual amount of organic solvent is insignificant, as solvents can have physiological effects at low concentrations.[2]

  • For long-term storage of stock solutions, aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Experimental Workflow: In Vitro Hair Follicle Cell Proliferation Assay

This workflow outlines the key steps for assessing the effect of Biotinoyl tripeptide-1 on the proliferation of human hair dermal papilla cells (HHDPCs), a common research application.

A typical workflow for an in-vitro cell proliferation assay.

Mechanism of Action: Signaling Pathway

Biotinoyl tripeptide-1 is known to promote hair health by stimulating the production of extracellular matrix (ECM) proteins, which strengthens the anchoring of the hair follicle in the scalp. It is a derivative of the matrikine peptide Gly-His-Lys (GHK). The diagram below illustrates its proposed signaling pathway.

Proposed signaling pathway for Biotinoyl Tripeptide-1.

Emergency and Disposal Plans

First Aid Measures

• After Inhalation : Move the person into fresh air. If breathing is difficult, give oxygen. Consult a doctor if complaints persist.

• After Skin Contact : Immediately wash off with soap and plenty of water. Take off contaminated clothing. Consult a doctor if irritation occurs.

• After Eye Contact : Rinse opened eye for several minutes under running water. Remove contact lenses if present and easy to do. Consult a doctor.

• After Swallowing : Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Accidental Release Measures

• Personal Precautions : Wear full personal protective equipment. Avoid dust formation and breathing vapors, mist, or gas. Evacuate personnel to safe areas.

• Environmental Precautions : Prevent further leakage or spillage if safe to do so. Do not let the product enter drains, water courses, or the soil.

• Methods for Cleaning Up : Pick up mechanically or absorb with inert material (e.g., diatomite, universal binders). Keep in suitable, closed containers for disposal. Decontaminate surfaces with a suitable cleaning agent.

Disposal Plan

• Product Disposal : Dispose of unused product in accordance with all applicable federal, state, and local environmental regulations. It should be handled as hazardous waste and sent to an approved waste disposal facility.

• Contaminated Packaging : Dispose of contaminated packaging as unused product. Do not re-use empty containers.

By adhering to these safety and logistical guidelines, researchers can confidently and safely incorporate Biotinoyl tripeptide-1 into their experimental workflows, fostering a secure and productive research environment.

References

• 1. uk.typology.com [uk.typology.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. file.glpbio.com [file.glpbio.com]
• 4. farachem.com [farachem.com]
• 5. us.typology.com [us.typology.com]